Silylene

• CAS: 13825-90-6

Core Science & Biosynthesis

The Genesis of Silylenes: A Technical Chronicle of Discovery and Characterization

For Immediate Release

A comprehensive whitepaper detailing the history, discovery, and characterization of silylenes, offering an in-depth technical guide for researchers, scientists, and professionals in drug development and materials science.

This technical guide provides a thorough exploration of the fascinating history of silylenes, from their initial postulation as fleeting intermediates to their isolation as stable, well-characterized compounds. It delves into the pivotal experiments that shaped our understanding of these silicon analogues of carbenes, presenting detailed methodologies and quantitative data to support the narrative. This document is intended to be a valuable resource for researchers, offering both a historical perspective and practical insights into the experimental techniques used to study these reactive species.

The Dawn of an Idea: Postulation and First Evidence

For many years, silylenes (R₂Si:), the silicon counterparts to carbenes, were relegated to the realm of hypothetical reactive intermediates. Their existence was inferred from the products of various reactions, but direct observation remained elusive due to their extreme reactivity.

A seminal moment in the history of silylene chemistry occurred in 1964, when P. S. Skell and E. J. Goldstein provided the first experimental evidence for the existence of a silylene as a reaction intermediate. Their work laid the foundation for decades of research into the nature and reactivity of these intriguing species.

The Skell and Goldstein Experiment: Trapping a Transient Species

The groundbreaking experiment by Skell and Goldstein involved the reaction of dimethyldichlorosilane with a sodium-potassium alloy. They postulated that this reaction would generate dimethylsilylene, a highly reactive species. To prove its existence, they employed a "trapping" strategy, introducing a reagent that could react with the transient silylene to form a stable, identifiable product.

Experimental Protocol: Generation and Trapping of Dimethylsilylene

• Reactants: Dimethyldichlorosilane ((CH₃)₂SiCl₂), Sodium-Potassium alloy (Na/K), Triethylsilane ((C₂H₅)₃SiH) (trapping agent).

• Procedure:

  • A solution of dimethyldichlorosilane and triethylsilane in a suitable solvent is prepared under an inert atmosphere.

  • The sodium-potassium alloy is added to the solution. The highly reactive alloy dehalogenates the dimethyldichlorosilane, generating dimethylsilylene.

  • The highly reactive dimethylsilylene intermediate rapidly inserts into the Si-H bond of triethylsilane.

  • The resulting product, 1,1,1-triethyl-2,2-dimethyldisilane, is a stable compound that can be isolated and characterized, providing indirect but compelling evidence for the transient existence of dimethylsilylene.

Logical Workflow of the Skell and Goldstein Experiment

Caption: Logical flow of the Skell and Goldstein experiment.

Further evidence from Skell and Goldstein's work came from the stereospecificity of dimethylsilylene addition to olefins. They observed that the reaction of dimethylsilylene with cis- and trans-2-butene proceeded with retention of the olefin's stereochemistry, suggesting a concerted addition mechanism characteristic of a singlet electronic state for the silylene.

The Quest for Stability: Isolation and Characterization of the First Stable Silylene

For three decades following Skell and Goldstein's discovery, silylenes remained objects of intense study but could only be observed transiently or trapped in low-temperature matrices. A major breakthrough came in 1994 when Michael Denk, Robert West, and their colleagues reported the synthesis and isolation of the first stable silylene that was persistent at room temperature.[1] This achievement opened a new era in silicon chemistry, allowing for detailed structural and reactivity studies.

The key to their success was the use of bulky nitrogen-containing substituents that provided both kinetic and thermodynamic stabilization to the divalent silicon center. The landmark compound was N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene.

Synthesis of an Isolable Silylene

The synthesis of this stable silylene involved a multi-step process culminating in the reduction of a dichlorosilane (B8785471) precursor with molten potassium.

Experimental Protocol: Synthesis of N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene

• Precursor Synthesis:

  • Reaction of glyoxal (B1671930) with tert-butylamine (B42293) to form the corresponding diimine.

  • Reduction of the diimine with a suitable reducing agent to yield N,N'-di-tert-butylethylenediamine.

  • Reaction of the diamine with silicon tetrachloride (SiCl₄) to produce the cyclic dichlorosilane precursor, N,N'-di-tert-butyl-1,3-diaza-2,2-dichlorosilacyclopentane.

• Silylene Formation:

  • The dichlorosilane precursor is dissolved in a high-boiling, inert solvent such as toluene.

  • Molten potassium metal is added to the solution under vigorous stirring and an inert atmosphere.

  • The reaction mixture is heated to reflux, allowing the potassium to effect the reductive dehalogenation of the dichlorosilane.

  • Upon completion of the reaction, the potassium chloride byproduct is filtered off, and the solvent is removed under vacuum.

  • The resulting stable silylene is purified by sublimation or crystallization.

Experimental Workflow for Stable Silylene Synthesis

Caption: Synthetic pathway to the first stable silylene.

Characterization of a Landmark Molecule

The isolation of a stable silylene allowed for its comprehensive characterization using a variety of spectroscopic and diffraction techniques. This provided the first detailed quantitative look at the structure of a silylene.

Table 1: Spectroscopic and Structural Data for N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene

Property	Value	Method
¹H NMR (δ, ppm)	1.29 (s, 18H, C(CH₃)₃), 6.75 (s, 2H, CH=CH)	Nuclear Magnetic Resonance
¹³C NMR (δ, ppm)	32.1 (C(CH₃)₃), 52.3 (C(CH₃)₃), 126.1 (CH=CH)	Nuclear Magnetic Resonance
²⁹Si NMR (δ, ppm)	118.4	Nuclear Magnetic Resonance
Si-N Bond Length (Å)	1.745(3)	X-ray Crystallography
N-Si-N Bond Angle (°)	91.5(1)	X-ray Crystallography
C=C Bond Length (Å)	1.353(7)	X-ray Crystallography
Si-N Bond Length (Å)	1.748(4)	Gas-Phase Electron Diffraction
N-Si-N Bond Angle (°)	92.4(4)	Gas-Phase Electron Diffraction

The structural data revealed a planar five-membered ring with a relatively small N-Si-N bond angle, consistent with the divalent nature of the silicon atom. The ²⁹Si NMR chemical shift at a downfield value of 118.4 ppm was also a key characteristic feature.

Modern Techniques for the Study of Transient Silylenes

While the isolation of stable silylenes was a monumental achievement, the study of their transient, highly reactive counterparts remains a crucial area of research. Modern experimental techniques have enabled scientists to generate and characterize these fleeting species with remarkable precision.

Matrix Isolation Spectroscopy

Matrix isolation is a powerful technique for studying reactive intermediates. A precursor molecule is co-deposited with a large excess of an inert gas (the matrix, e.g., argon or nitrogen) onto a cryogenic surface (typically at temperatures below 20 K). The low temperature and the inert environment trap the species of interest, preventing it from reacting further and allowing for its spectroscopic characterization.

Experimental Protocol: Matrix Isolation of a Silylene

• Precursor Selection: A molecule that can be photolytically or thermally induced to eliminate a silylene is chosen (e.g., a polysilane or a silacyclopropane).

• Gas Mixture Preparation: The precursor is mixed with a large excess of an inert matrix gas (e.g., a 1:1000 ratio of precursor to argon).

• Deposition: The gas mixture is slowly deposited onto a cold window (e.g., CsI or BaF₂) held at a cryogenic temperature (e.g., 10 K) within a high-vacuum chamber.

• Silylene Generation: The matrix-isolated precursor is irradiated with UV light of a specific wavelength to induce photolysis and generate the silylene.

• Spectroscopic Analysis: The matrix is then analyzed using various spectroscopic techniques, most commonly infrared (IR) spectroscopy, to identify the vibrational frequencies of the trapped silylene.

Experimental Setup for Matrix Isolation Spectroscopy

Caption: Schematic of a matrix isolation experiment.

Crossed Molecular Beam Experiments

Crossed molecular beam techniques allow for the study of gas-phase bimolecular reactions under single-collision conditions. Two well-collimated beams of reactants are crossed in a high-vacuum chamber, and the products are detected as a function of their scattering angle and velocity. This provides detailed information about the reaction dynamics and the formation of transient species.

Experimental Protocol: Gas-Phase Synthesis of a Silylene via Crossed Molecular Beams

• Beam Generation: Two separate molecular beams are generated. One beam contains a silicon-containing precursor (e.g., silane, SiH₄), and the other contains a reactant that can induce the formation of a silylene (e.g., a high-energy atom or radical).

• Beam Crossing: The two beams are directed to intersect at a specific angle within a high-vacuum scattering chamber.

• Reaction: Collisions between the species in the two beams lead to chemical reactions, potentially forming a silylene as a product.

• Product Detection: The products of the reaction are detected by a mass spectrometer that can be rotated around the collision center. This allows for the measurement of the product's angular and velocity distributions.

• Data Analysis: The experimental data is analyzed to determine the reaction mechanism and the identity of the products, including any transient silylenes.

Conclusion

The journey of silylene chemistry, from a theoretical concept to the isolation of stable compounds and the detailed study of transient species, is a testament to the ingenuity and perseverance of the scientific community. The foundational work of pioneers like Skell, Goldstein, and West has paved the way for a vibrant field of research with implications for catalysis, materials science, and fundamental chemical bonding. The advanced experimental techniques now available continue to unravel the rich and complex chemistry of these fascinating silicon compounds, promising further exciting discoveries in the years to come.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Electronic Dichotomy: A Technical Guide to the Core Differences Between Silylenes and Carbenes

For Immediate Release

Palo Alto, CA – In the intricate world of reactive intermediates, carbenes and their heavier silicon analogues, silylenes, hold a place of paramount importance, driving a vast array of chemical transformations. While structurally similar, their electronic landscapes are profoundly different, leading to divergent reactivity and stability. This technical guide delves into the fundamental electronic structure differences between silylenes and carbenes, providing researchers, scientists, and drug development professionals with a comprehensive understanding of these critical species.

Executive Summary

The electronic nature of carbenes and silylenes is primarily dictated by the energy separation between their singlet and triplet states, the nature of their frontier molecular orbitals, and the influence of substituents on these properties. A key distinction lies in their ground state multiplicity: parent silylene (SiH₂) possesses a singlet ground state, whereas the parent carbene (CH₂) has a triplet ground state. This fundamental difference, rooted in the larger 3s-3p orbital energy gap in silicon compared to the 2s-2p gap in carbon, has profound implications for their chemical behavior. This guide will systematically explore these differences through quantitative data, detailed experimental and computational methodologies, and visual representations of key electronic concepts.

The Singlet-Triplet Energy Gap: A Defining Electronic Feature

The singlet-triplet energy gap (ΔES-T) is a critical parameter that governs the reactivity of carbenes and silylenes. A positive ΔES-T indicates a triplet ground state, while a negative value signifies a singlet ground state.

Ground State Differences

In contrast to the parent carbene (CH₂), which has a triplet ground state, the parent silylene (SiH₂) exhibits a singlet ground state.[1] This preference for a singlet state in silylenes is attributed to several factors, including the larger size of the lone pair orbital in silicon, which reduces electron-electron repulsion between paired electrons in the σ orbital, and the higher s-character in the σ orbital of SiH₂ compared to CH₂, leading to a lower energy for this orbital and a larger HOMO-LUMO gap.[1]

Substituent Effects on ΔES-T

Substituents play a crucial role in modulating the singlet-triplet energy gap for both carbenes and silylenes.

• Electronegative Substituents: More electronegative substituents stabilize the singlet state for both species.[1]

• π-Donating Substituents: Substituents with lone pairs of electrons can donate into the empty p-orbital of the singlet state, thereby increasing its stability.[1]

• Alkyl Substituents: The effect of alkyl substitution is more nuanced. For silylenes, methylation generally increases the stability of the singlet state relative to the triplet state.[1]

The following table summarizes calculated singlet-triplet energy gaps for a series of carbenes and silylenes, illustrating these substituent effects.

Compound	Substituent(s)	ΔES-T (kcal/mol)a	Ground State
CH₂	H, H	+9.0	Triplet
SiH₂	H, H	-21.0	Singlet
CHF	H, F	-13.6	Singlet
SiHF	H, F	-34.5	Singlet
CF₂	F, F	-56.8	Singlet
SiF₂	F, F	-71.1	Singlet
CCl₂	Cl, Cl	-20.6	Singlet
CH(CH₃)	H, CH₃	+4.0	Triplet
SiH(CH₃)	H, CH₃	-23.2	Singlet
C(CH₃)₂	CH₃, CH₃	-1.5	Singlet
Si(CH₃)₂	CH₃, CH₃	-26.7	Singlet

aNegative values indicate the singlet state is lower in energy than the triplet state. Data is compiled from computational studies.[1][2][3]

Frontier Molecular Orbitals: The Heart of Reactivity

The reactivity of carbenes and silylenes is largely governed by their frontier molecular orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

In their singlet state, both carbenes and silylenes possess a lone pair of electrons in a σ-type orbital (HOMO) and a vacant p-orbital (LUMO). This electronic configuration makes them both nucleophilic (due to the lone pair) and electrophilic (due to the vacant orbital).

Comparative Analysis of Frontier Orbitals

DFT calculations on N-heterocyclic carbenes (NHCs) and N-heterocyclic silylenes (NHSi) reveal significant differences in their frontier orbital energies.[4] Generally, the HOMO of an NHSi is higher in energy, and the LUMO is lower in energy compared to the corresponding NHC. This smaller HOMO-LUMO gap in silylenes contributes to their distinct reactivity.[5]

When acting as ligands to transition metals, carbenes are typically better σ-donors.[4] However, the orbital interactions for silylene complexes can be higher, with π-backbonding playing a more significant role in many NHSi complexes.[4][6]

The following diagram illustrates the general energy levels of the frontier orbitals in a carbene versus a silylene.

Caption: Generalized Frontier Molecular Orbital Energy Levels.

Bonding and Structural Divergence

The electronic differences between carbenes and silylenes are also reflected in their molecular geometries.

Bond Angles and Hybridization

Singlet carbenes and silylenes exhibit bent geometries. The bond angles in singlet silylenes are generally smaller than in the corresponding carbenes, indicating a greater p-character in the Si-substituent bonds.[1] For example, the H-C-H angle in singlet CH₂ is ~102°, while the H-Si-H angle in singlet SiH₂ is ~92°.

π-Delocalization in Stable Derivatives

In stable N-heterocyclic carbenes and silylenes, π-delocalization from the nitrogen lone pairs into the vacant p-orbital of the carbene or silylene center is a key stabilizing factor.[7][8] Computational studies have shown that the occupation of the formally empty pπ orbital increases from carbene to silylene, suggesting a greater degree of π-delocalization in the heavier analogue.[7]

The logical flow for determining the electronic ground state is depicted in the following diagram.

Caption: Logical Flow for Ground State Determination.

Experimental and Computational Protocols

The data presented in this guide are primarily derived from computational chemistry studies, which have become indispensable for understanding the electronic structure of these highly reactive species.

Computational Methodologies

A common and robust method for investigating the electronic structures of carbenes and silylenes is Density Functional Theory (DFT).

Protocol: DFT Calculations for ΔES-T and Molecular Properties

• Software: Gaussian program suite (e.g., Gaussian 16).

• Method: Becke, three-parameter, Lee-Yang-Parr (B3LYP) hybrid functional.[1]

• Basis Set: A triple-zeta basis set with diffuse and polarization functions, such as 6-311++G(d,p), is typically employed to accurately describe the electronic structure.[1]

• Procedure:

  • Geometry Optimization: Full geometry optimizations are performed for both the singlet and triplet electronic states of the molecule without any symmetry constraints.

  • Frequency Calculations: Vibrational frequency calculations are performed at the same level of theory to confirm that the optimized geometries correspond to true minima on the potential energy surface (i.e., no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE).

  • Energy Calculation: The total electronic energies of the optimized singlet and triplet states are calculated. The ΔES-T is then determined as the difference between the total energies of the triplet and singlet states (Etriplet - Esinglet), often with ZPVE corrections.

• Analysis: In addition to energies, these calculations yield optimized geometries (bond lengths, bond angles), Mulliken or Natural Bond Orbital (NBO) charge distributions, and frontier molecular orbital energies (HOMO and LUMO).

The workflow for a typical computational study is outlined below.

Caption: Computational Workflow for Electronic Structure Analysis.

Experimental Techniques

While computational methods provide deep insights, experimental techniques are crucial for validating theoretical predictions.

• Laser Flash Photolysis (LFP): This technique is used to generate transient species like carbenes and silylenes and study their kinetics and absorption spectra on very short timescales.

• Matrix Isolation Spectroscopy: The reactive intermediate is generated and trapped in an inert gas matrix at cryogenic temperatures, allowing for its spectroscopic characterization (e.g., by IR, UV-Vis, EPR) without decomposition.

• X-ray Crystallography: For stable, isolable carbenes and silylenes, single-crystal X-ray diffraction provides precise information about their solid-state structures, including bond lengths and angles.

Conclusion

The electronic structures of silylenes and carbenes, while analogous in some respects, exhibit fundamental differences that are critical to understanding their chemistry. The preference of silylenes for a singlet ground state, their smaller HOMO-LUMO gaps, and distinct responses to substitution set them apart from their carbon counterparts. For researchers in synthetic chemistry and drug development, a firm grasp of these core electronic principles is essential for predicting reactivity, designing novel catalysts, and developing new synthetic methodologies. The continued interplay of advanced computational and experimental techniques will undoubtedly uncover further subtleties in the rich and complex chemistry of these fascinating divalent species.

References

• 1. asianpubs.org [asianpubs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. N-Heterocyclic Silylenes as Ligands in Transition Metal Carbonyl Chemistry: Nature of Their Bonding and Supposed Innocence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. web.iitd.ac.in [web.iitd.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Singlet vs. Triplet State Stability in Silylenes: A Technical Guide

Abstract

Silylenes, the silicon analogues of carbenes, are divalent, dicoordinate silicon species that are pivotal intermediates in organosilicon chemistry. Unlike carbenes, which often favor a triplet ground state, silylenes predominantly exhibit a singlet ground state. This preference is rooted in the larger energy gap between the valence s and p orbitals of silicon compared to carbon. The singlet-triplet energy gap (ΔE_ST) in silylenes is a critical parameter that dictates their reactivity and is highly sensitive to the electronic and steric nature of their substituents. This technical guide provides an in-depth analysis of the factors governing the relative stability of singlet and triplet silylenes, summarizes key quantitative data, details common experimental and computational methodologies used in their study, and outlines the successful strategies employed in the quest for triplet ground state silylenes.

Introduction to Silylenes: A Tale of Two States

Silylenes (R₂Si:) are characterized by a silicon atom with two substituents and two non-bonding electrons. These electrons can either be spin-paired in a single orbital (a singlet state, ¹(R₂Si)) or have parallel spins in two different orbitals (a triplet state, ³(R₂Si)).

• Singlet State: In the singlet state, the two non-bonding electrons occupy a hybrid orbital with significant s-character, leaving a vacant p-orbital. This results in a bent geometry with a smaller R-Si-R bond angle. The electronic configuration is σ². Singlet silylenes possess both a nucleophilic lone pair (HOMO) and an electrophilic vacant p-orbital (LUMO), making them ambiphilic.

• Triplet State: In the triplet state, one electron occupies a σ-type orbital and the other occupies a p-orbital, with their spins aligned. This σπ configuration leads to a larger R-Si-R bond angle compared to the singlet state.

The fundamental difference between silylenes and their lighter carbene congeners lies in their ground state multiplicity. While methylene (B1212753) (CH₂) has a triplet ground state, the parent silylene (SiH₂) possesses a singlet ground state, with the triplet state lying approximately 20-21 kcal/mol higher in energy.[1][2] This is primarily due to the larger energy separation between the 3s and 3p orbitals in silicon, which makes the promotion of an electron to a p-orbital (required for the triplet state) less favorable.[2][3]

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. Silylene [chemeurope.com]

The Core Reactivity of Transient Silylenes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental reactivity of transient silylenes, highly reactive silicon analogues of carbenes. Understanding the core principles of silylene chemistry is crucial for harnessing their synthetic potential in fields ranging from materials science to drug development. This document details their generation, electronic structure, and characteristic reactions, supported by quantitative data, detailed experimental protocols, and mechanistic visualizations.

Generation of Transient Silylenes

Transient silylenes are typically generated in situ due to their high reactivity and short lifetimes.[1] Common methods for their formation include:

• Photolysis of Polysilanes: Irradiation of cyclic or linear polysilanes, such as dodecamethylcyclohexasilane, leads to the extrusion of a silylene unit.[2][3] This method is widely used for generating substituted silylenes under mild conditions.

• Thermolysis of Silacyclopropanes: Heating silacyclopropanes can induce the cheletropic extrusion of a silylene, which can then be trapped by a suitable reagent.[4] This method is particularly useful for transferring a specific silylene unit.

• Reduction of Dihalosilanes: The reduction of 1,1-dihalosilanes with alkali metals can generate the corresponding silylene.[2] For example, the dechlorination of dimethyldichlorosilane with potassium produces dimethylsilylene.[2]

• Pyrolysis of Silanes: Thermal decomposition of silanes can also serve as a source of silylenes.[2]

A generalized workflow for the generation and trapping of a transient silylene is depicted below.

References

• 1. density functional theory - Can DFT simulate chemical reactions? - Matter Modeling Stack Exchange [mattermodeling.stackexchange.com]
• 2. Silylene - Wikipedia [en.wikipedia.org]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]

An In-depth Technical Guide to N-Heterocyclic Silylenes (NHSis)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-heterocyclic silylenes (NHSis) are a class of divalent silicon(II) compounds that have garnered significant interest in the scientific community. As the heavier analogues of the well-established N-heterocyclic carbenes (NHCs), NHSis exhibit unique electronic and steric properties that make them promising candidates for a wide range of applications, from catalysis to materials science. The first stable NHSi was isolated in 1994 by Michael Denk and Robert West, paving the way for extensive research into their synthesis, structure, and reactivity.[1] This guide provides a comprehensive overview of the core aspects of NHSis, including their synthesis, structural features, reactivity, and applications in catalysis, with a forward-looking perspective on their potential in drug development.

Synthesis of N-Heterocyclic Silylenes

The synthesis of five-membered N-heterocyclic silylenes generally proceeds through a two-step process involving the formation of a dichlorosilane (B8785471) precursor followed by a reduction to the desired silylene.[1]

General Synthesis Workflow

Caption: General workflow for the synthesis of N-heterocyclic silylenes.

Structural and Spectroscopic Data

The structural and electronic properties of NHSis are highly dependent on the nature of the substituents on the nitrogen atoms and the saturation of the heterocyclic backbone. Unsaturated NHSis exhibit some degree of aromaticity due to the delocalization of 6π-electrons over the five-membered ring.[1] This delocalization influences bond lengths and angles.

Table 1: Selected Structural Data for Representative N-Heterocyclic Silylenes

Compound	N-Si-N Angle (°)	Si-N Bond Length (pm)	Ring Structure	Reference
Saturated: N,N'-di-tert-butyl-1,3-diaza-2-silacyclopentan-2-ylidene	92.0	171.9	Puckered	[1]
Unsaturated: N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene	90.5	175.3	Planar	[1]
Benzo-fused: 1,3-dineopentyl-1,3-dihydro-2H-benzo[d][1][2][3]diazasilol-2-ylidene	-	-	-	-

Table 2: Spectroscopic Data for Representative N-Heterocyclic Silylenes

Compound	¹H NMR (vinyl H, ppm)	¹³C NMR (vinyl C, ppm)	²⁹Si NMR (ppm)	Reference
N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene	6.75	-	+78.3	[1]
Dichlorosilane precursor of the above	5.73	-	-40.7	[1]
Dihydride adduct of the above	6.00	-	-	[1]
[W(CO)₅(Dipp₂NHSi)] (Dipp = 2,6-diisopropylphenyl)	-	-	-	[4]

Experimental Protocols

Synthesis of N,N'-di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane

This protocol describes the synthesis of the dichlorosilane precursor for a saturated NHSi.

Materials:

• N,N'-di-tert-butylethylenediamine

• n-Butyllithium (n-BuLi)

• Silicon tetrachloride (SiCl₄)

• Hexane

• Tetrahydrofuran (THF)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve N,N'-di-tert-butylethylenediamine in hexane.

• Cool the solution to 0 °C and add n-BuLi dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for several hours to ensure complete lithiation.

• In a separate flask, prepare a solution of SiCl₄ in THF.

• Slowly add the lithiated diamine solution to the SiCl₄ solution at low temperature (e.g., -78 °C).

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Filter the reaction mixture to remove lithium chloride precipitate.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or recrystallization to yield N,N'-di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane as a white solid.

Reduction to N,N'-di-tert-butyl-1,3-diaza-2-silacyclopentan-2-ylidene

This protocol describes the reduction of the dichlorosilane precursor to the corresponding NHSi.

Materials:

• N,N'-di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane

• Potassium metal

• Tetrahydrofuran (THF)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, add freshly cut potassium metal to THF.

• Add a solution of N,N'-di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane in THF to the potassium suspension.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by the disappearance of the starting material and the formation of a colored solution.

• Once the reaction is complete, filter the mixture to remove excess potassium and potassium chloride.

• Remove the solvent from the filtrate under reduced pressure to yield the N-heterocyclic silylene. The product is often a crystalline solid that can be further purified by sublimation or recrystallization.[3]

Reactivity and Applications in Catalysis

NHSis exhibit ambiphilic character, meaning they can act as both a Lewis acid (at the vacant p-orbital on silicon) and a Lewis base (from the lone pair on silicon).[5][6] This dual reactivity makes them versatile ligands in transition metal catalysis. NHSi-metal complexes have shown catalytic activity in a variety of organic transformations.[3][7]

Catalytic Hydrosilylation of Ketones

NHSi-iron complexes have been demonstrated to be effective catalysts for the hydrosilylation of ketones.[3][8]

Caption: A simplified proposed catalytic cycle for the hydrosilylation of ketones.

Experimental Protocol: Hydrosilylation of Acetophenone (B1666503) with an NHSi-Iron Catalyst

Materials:

• NHSi-iron hydride complex (catalyst)[3]

• Acetophenone (substrate)

• Triethoxysilane (B36694) ((EtO)₃SiH) (hydrosilane)

• Anhydrous solvent (e.g., benzene (B151609) or toluene)

Procedure:

• In a glovebox, dissolve the NHSi-iron hydride catalyst in the anhydrous solvent in a Schlenk tube.

• Add acetophenone to the solution.

• Add triethoxysilane to the reaction mixture.

• Seal the Schlenk tube and stir the reaction at room temperature.

• Monitor the reaction progress by GC-MS or NMR spectroscopy.

• Upon completion, the resulting silyl (B83357) ether can be hydrolyzed to the corresponding alcohol by standard workup procedures.

Palladium-Catalyzed Cross-Coupling Reactions

NHSi-palladium complexes have been employed as catalysts in Suzuki and Heck cross-coupling reactions.[1]

Experimental Protocol: Suzuki Coupling of Phenylboronic Acid and o-Bromoacetophenone

Materials:

• NHSi-palladium complex (catalyst)[1]

• o-Bromoacetophenone

• Phenylboronic acid

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., DMF, dioxane/water)

Procedure:

• To a reaction vessel, add the NHSi-palladium catalyst, o-bromoacetophenone, phenylboronic acid, and the base.

• Add the solvent and degas the mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• After cooling to room temperature, perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired biaryl compound.

Potential in Drug Development

While the direct application of N-heterocyclic silylenes in drug development is a nascent and largely unexplored field, the broader area of organosilicon medicinal chemistry offers intriguing possibilities. The substitution of carbon with silicon in drug candidates can lead to improved metabolic stability, enhanced lipophilicity, and altered bond angles and lengths, which can fine-tune the biological activity and pharmacokinetic properties of a molecule.

The biological activities of the carbon analogues of NHSis, N-heterocyclic carbenes (NHCs), have been more extensively studied. NHC-metal complexes, particularly those of silver, gold, and ruthenium, have demonstrated promising antimicrobial and anticancer properties.[6] Given the structural and electronic similarities, it is plausible that NHSi-metal complexes could also exhibit interesting biological activities.

Logical Relationship for Future Research:

Caption: A logical framework for exploring the potential of NHSis in drug development.

The unique properties of silicon, such as its larger atomic radius and different bond polarities compared to carbon, could lead to novel interactions with biological targets. Future research in this area should focus on the systematic synthesis of libraries of NHSis and their metal complexes, followed by comprehensive in vitro screening to evaluate their potential as therapeutic agents.

Conclusion

N-heterocyclic silylenes have emerged as a fascinating class of compounds with a rich and diverse chemistry. Their synthesis is now well-established, and their structural and electronic properties have been extensively investigated. The application of NHSis as ligands in transition metal catalysis has demonstrated their potential to mediate important organic transformations. While their role in drug development is still in its infancy, the precedent set by organosilicon medicinal chemistry and the biological activities of their carbene analogues suggest that NHSis represent a promising, yet underexplored, frontier in the quest for new therapeutic agents. This guide provides a foundational understanding for researchers and professionals to delve deeper into the exciting field of N-heterocyclic silylenes.

References

• 1. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Decisive Duo: An In-depth Technical Guide on the Electronic and Steric Effects Governing Silylene Stability

For Researchers, Scientists, and Drug Development Professionals

Silylenes, the silicon analogues of carbenes, are highly reactive intermediates that have long fascinated chemists. Their unique electronic structure, featuring a divalent silicon atom with a lone pair of electrons and a vacant p-orbital, makes them pivotal in a myriad of chemical transformations. However, their transient nature has historically posed a significant challenge to their isolation and study. The advent of stable silylenes in 1994 marked a paradigm shift, opening new avenues for their application in synthesis and materials science.[1][2][3] This technical guide delves into the core principles governing silylene stability, focusing on the intricate interplay of electronic and steric effects.

Electronic Stabilization: Taming Reactivity Through Electron Delocalization

The electronic environment of the silicon center is paramount in dictating the stability of a silylene. The primary electronic stabilization strategy involves the donation of electron density into the formally vacant 3p orbital of the silicon atom.[1][4] This donation reduces the electrophilicity of the silylene and increases the energy gap between its singlet and triplet states, favoring the less reactive singlet ground state.[5][6]

π-Donation from Heteroatoms

The most effective electronic stabilization is achieved through the introduction of π-donating substituents, particularly nitrogen atoms, adjacent to the silylene center.[3][7] In N-heterocyclic silylenes (NHSis), the lone pairs of the nitrogen atoms donate into the empty p-orbital of the silicon, creating a more electron-rich and stable species.[1][8] This delocalization can be so significant that it imparts aromatic character to the ring system, further enhancing stability.[8][9] For instance, the remarkable thermal stability of the first isolated stable silylene, a 1,3-di-tert-butyl-substituted 2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene, is attributed to both π-donation from the nitrogen atoms and 6π aromaticity within the ring.[8] This silylene can be distilled at 85 °C and survives heating in toluene (B28343) at 150 °C indefinitely, only decomposing at its melting point of 220 °C.[8]

Substituent Electronegativity and its Influence on the Singlet-Triplet Gap

The electronegativity of the substituents directly attached to the silicon atom also plays a crucial role in determining the singlet-triplet energy splitting (ΔES-T). More electronegative substituents tend to stabilize the singlet state relative to the triplet state, leading to a larger ΔES-T.[5] This is because electronegative atoms withdraw electron density from the silicon, which preferentially stabilizes the s-type lone pair orbital of the singlet state.

Steric Shielding: A Physical Barrier to Reactivity

While electronic effects are fundamental, steric hindrance provides a crucial kinetic stabilization by physically impeding the approach of other molecules to the reactive silylene center, thereby preventing dimerization and other unwanted reactions.[1][7] The use of bulky substituents is a cornerstone in the design of stable silylenes.

The Role of Bulky Substituents

Large, sterically demanding groups, such as tert-butyl or trimethylsilyl, are commonly employed to encapsulate the silylene core.[8][10] These bulky groups create a "protective pocket" around the divalent silicon atom, inhibiting intermolecular interactions. For example, the steric hindrance from the four closely spaced tert-butyl groups in the disiloxane (B77578) formed from the reaction of a stable silylene with water is responsible for a large Si-O-Si bond angle.[8] However, it is important to note that excessive steric bulk can also lead to instability by distorting the geometry of the molecule away from its optimal electronic configuration.

Quantitative Data on Silylene Stability

The interplay of electronic and steric effects is reflected in various measurable parameters, including singlet-triplet energy gaps, bond lengths, and bond angles. The following tables summarize key quantitative data for a range of substituted silylenes.

Table 1: Singlet-Triplet Energy Splittings (ΔES-T) for Various Silylenes

Silylene	Substituents	ΔES-T (kcal/mol)	Computational Method	Reference
SiH2	H, H	19	QCISD	[5]
Si(CH3)2	CH3, CH3	25	QCISD	[5]
Si(NH2)2	NH2, NH2	56	QCISD	[5]
Si(OH)2	OH, OH	62	QCISD	[5]
SiF2	F, F	72	QCISD	[5]
CHCI	H, Cl	6.0	DCCI	[11]
CCl2	Cl, Cl	20.5	DCCI	[11]
SiHCl	H, Cl	35.8	DCCI	[11]
SiCl2	Cl, Cl	55.2	DCCI	[11]

Table 2: Selected Bond Lengths and Angles in Stable Silylenes

Silylene/Derivative	Bond	Bond Length (Å)	Bond Angle (°)	Method	Reference
Disiloxane from silylene 1	Si(1)-O-Si(1')	-	167.53(11)	X-ray	[8]
Silylene-Sulfur Adduct (15)	Si-S	2.128(1), 2.133(1)	-	X-ray	[8]
Silylene Carbonyl Complex (3)	Si-C	Shorter than single bond	-	sc-XRD	[12]

Experimental and Computational Methodologies

The study of silylenes necessitates specialized experimental and computational techniques to handle their reactive nature and to probe their electronic structure.

Experimental Protocols

General Handling: All manipulations of stable silylenes and their precursors are typically conducted under an inert atmosphere of argon or nitrogen using standard Schlenk techniques or in a glovebox to prevent decomposition by air and moisture.[8]

Synthesis of a Stable N-Heterocyclic Silylene: The synthesis of 1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene (1) serves as a representative example.[8]

• Preparation of the Diimine: Glyoxal is reacted with tert-butylamine.

• Formation of the Dichlorosilylene (B1217353) Precursor: The resulting diimine is treated with a silicon(IV) chloride source.

• Reduction to the Silylene: The dichlorosilylene precursor is reduced with an alkali metal, such as molten potassium in THF, over several days to yield the stable silylene.[9]

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 29Si NMR are crucial for characterizing the structure of silylenes and their reaction products in solution.[8]

• X-ray Crystallography: Single-crystal X-ray diffraction provides definitive structural information, including bond lengths and angles in the solid state.[8]

• Gas-Phase Electron Diffraction: This technique can be used to determine the structure of silylenes in the gas phase.[8]

Computational Methods

Density Functional Theory (DFT): DFT is a widely used computational method to investigate the electronic structure, stability, and reactivity of silylenes.[4][13]

• Functionals and Basis Sets: The choice of functional (e.g., B3LYP) and basis set (e.g., 6-311++G**) is critical for obtaining accurate results.[14]

• Geometry Optimization: Geometries of singlet and triplet states are fully optimized to find the minimum energy structures.[14]

• Calculation of Properties: DFT calculations are used to determine singlet-triplet energy gaps, reaction barriers, and to analyze the nature of chemical bonds.[5][15]

Ab Initio Methods: High-level ab initio methods like Quadratic Configuration Interaction with Singles and Doubles (QCISD) and Dissociation-Consistent Configuration Interaction (DCCI) can provide very accurate benchmarks for properties like singlet-triplet splittings.[5][11]

Visualizing the Principles of Silylene Stability

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Electronic stabilization of silylenes.

Caption: Steric stabilization of silylenes.

Caption: Workflow for silylene stability investigation.

Conclusion

The stability of silylenes is a delicate balance of electronic and steric factors. Electronic stabilization, primarily through π-donation from heteroatoms and the influence of substituent electronegativity, is key to modulating the intrinsic reactivity of the silicon center. Concurrently, steric shielding by bulky substituents provides essential kinetic stability, preventing unwanted intermolecular reactions. A thorough understanding of these principles, supported by quantitative experimental and computational data, is crucial for the rational design of novel, stable silylenes with tailored properties for applications in catalysis, materials science, and drug development. The continued exploration of these fascinating molecules promises to unlock new frontiers in silicon chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. From Diaminosilylenes to Silapyramidanes: Making Sense of the Stability of Divalent Silicon Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Singlet-triplet energy gaps in chlorine-substituted methylenes and silylenes | Semantic Scholar [semanticscholar.org]
• 12. Synthesis, electronic nature, and reactivity of selected silylene carbonyl complexes - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01335E [pubs.rsc.org]
• 13. Computational study of the "stable" bis(amino)silylene reaction with halomethanes. A radical or concerted mechanism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. asianpubs.org [asianpubs.org]
• 15. Remarkable substituent effects on the activation energy of silylene insertion into silicon-chlorine bonds. | Semantic Scholar [semanticscholar.org]

Generation of Silylenes from Polysilanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Silylenes, the silicon analogues of carbenes, are highly reactive intermediates that have garnered significant interest due to their unique reactivity and potential applications in materials science and chemical synthesis. Polysilanes, polymers with a silicon backbone, serve as versatile precursors for the generation of silylenes through various methods, primarily thermolysis and photolysis. This technical guide provides an in-depth overview of the core methodologies for generating silylenes from polysilanes, detailing experimental protocols, quantitative data, and reaction mechanisms.

Thermolytic Generation of Silylenes

Thermolysis involves the application of heat to a polysilane, leading to the cleavage of silicon-silicon bonds and the extrusion of a silylene moiety. This method is applicable to both cyclic and linear polysilanes. The stability of the polysilane and the specific conditions required for silylene generation are highly dependent on the substituents on the silicon backbone and the polymer's molecular weight and structure.

The thermal decomposition of polysilanes is a complex process that can involve multiple reactive intermediates, including silyl (B83357) radicals and silylenes.[1] For instance, the pyrolysis of hexamethyldisilane (B74624) is often used as a model system for polysilane thermolysis, where homolysis of the Si-Si bond is the initial step.[1] The subsequent reactions can lead to the formation of silylenes through rearrangement and extrusion pathways.

Quantitative Data for Thermolysis

Precursor Polysilane	Temperature (°C)	Silylene Generated	Trapping Agent	Trapped Product	Yield (%)	Reference
Poly(methylphenylsilylene)	> 300	Methylphenylsilylene	Triethylsilane	1,1,1-triethyl-2-methyl-2-phenyldisilane	Not Specified	[2]
Dodecamethylcyclohexasilane (B1580885)	450-500	Dimethylsilylene	N/A (Decomposition)	(Me₂Si)₄, (Me₂Si)₅	Not Specified	[3]

Experimental Protocol: Gas-Phase Thermolysis of a Linear Polysilane

This protocol describes a general setup for the gas-phase thermolysis of a linear polysilane to generate silylenes.

Materials:

• Linear polysilane (e.g., poly(methylphenylsilylene))

• High-purity argon or nitrogen gas

• Silylene trapping agent (e.g., triethylsilane)

• Anhydrous solvent (e.g., toluene)

Apparatus:

• Quartz tube furnace

• Temperature controller

• Gas flow controllers

• Solvent trap cooled with dry ice/acetone

• Product collection flask

• Schlenk line for inert atmosphere operations

Procedure:

• A solution of the linear polysilane and an excess of the trapping agent in anhydrous toluene (B28343) is prepared under an inert atmosphere.

• The quartz tube furnace is purged with inert gas and heated to the desired temperature (e.g., 400-600 °C).

• The solution is introduced into the hot zone of the furnace via a syringe pump at a controlled flow rate. The solvent and reactants are vaporized upon entry.

• The gas stream exiting the furnace is passed through a cold trap to condense the unreacted starting materials, trapping agent, and the trapped silylene product.

• The contents of the cold trap are collected and analyzed by gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to identify and quantify the trapped silylene product.

Signaling Pathways and Logical Relationships

The thermal degradation of polysilanes can proceed through competing pathways, primarily involving silylene extrusion and silyl radical formation. The following diagram illustrates this relationship.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. ntrl.ntis.gov [ntrl.ntis.gov]
• 3. Photolysis of dodecamethylcyclohexasilane - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Silylene Intermediates in Organosilicon Reactions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Silylenes, the silicon analogues of carbenes, are highly reactive divalent silicon species that serve as pivotal intermediates in a vast array of organosilicon reactions. Their transient nature has historically rendered their study challenging, but the development of advanced spectroscopic techniques and the synthesis of stable silylenes have opened new frontiers in understanding their structure, reactivity, and synthetic utility. This technical guide provides a comprehensive overview of silylene intermediates, detailing their generation, electronic structure, and characteristic reactions, including insertion, dimerization, and cycloaddition. Emphasis is placed on quantitative data, detailed experimental protocols for key reactions, and visual representations of reaction mechanisms and workflows to serve as a practical resource for researchers in organosilicon chemistry and related fields.

Introduction to Silylenes

Silylenes (R₂Si:) are neutral, dicoordinate silicon compounds featuring a silicon atom with two substituents and two non-bonding electrons.[1] This electron-deficient nature makes them highly electrophilic and reactive.[2] Until the groundbreaking isolation of the first stable N-heterocyclic silylene (NHSi) in 1994, silylenes were exclusively known as transient intermediates, observable only at cryogenic temperatures in inert matrices.[1] The stability of silylenes is governed by a combination of electronic and steric factors, including the presence of π-donating substituents, σ-electron-withdrawing groups, and bulky ligands that provide kinetic stabilization.[3]

Generation of Silylene Intermediates

Silylenes can be generated through various thermal, photochemical, and reductive methods. The choice of method depends on the desired silylene and the reaction conditions.

Thermal Methods

• Thermolysis of Polysilanes: The thermal decomposition of polysilanes is a common method for generating silylenes, often requiring high temperatures.[4]

• α-Elimination from Methoxydisilanes: Methoxydisilanes can undergo thermally induced α-elimination to yield silylenes.[5]

• Flash Vacuum Pyrolysis (FVP): FVP is a powerful technique for generating highly reactive, transient silylenes by subjecting a precursor to high temperatures under high vacuum.[6] This method minimizes bimolecular decomposition pathways.[6]

Photochemical Methods

• Photolysis of Polysilanes: Irradiation of linear or cyclic polysilanes can induce Si-Si bond cleavage to generate silylenes.[4]

Reductive Methods

• Reduction of Dichlorosilanes: The reduction of diorganodichlorosilanes with alkali metals or potassium graphite (B72142) is a widely used method for synthesizing stable silylenes, particularly N-heterocyclic silylenes.[7]

Structure and Spectroscopic Properties

The electronic ground state of most silylenes is a singlet state.[2] The spectroscopic characterization of silylenes provides crucial insights into their electronic structure and bonding.

Table 1: Spectroscopic Data for Representative Silylenes

Silylene	Method of Detection	29Si NMR Chemical Shift (ppm)	UV-Vis Absorption Maxima (nm)	Reference(s)
Dimethylsilylene (Me₂Si:)	Matrix Isolation	Not reported	453	[8]
Dimesitylsilylene (Mes₂Si:)	Laser Flash Photolysis	Not reported	490	[9]
1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene	Isolation	78.4	Not reported	[5]
N,N'-Di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene	Isolation	96.9	Not reported	[5][7]

Reactivity of Silylenes

Silylenes exhibit a rich and diverse reactivity profile, characterized by insertion reactions, dimerization, and cycloadditions.

Insertion Reactions

A hallmark of silylene chemistry is their ability to insert into a variety of σ-bonds.[3] These reactions are of significant synthetic importance.

• Insertion into O-H Bonds: Silylenes readily react with alcohols and water to form alkoxysilanes and silanols, respectively.[1]

• Insertion into Si-H Bonds: The insertion of a silylene into a Si-H bond of a hydrosilane is a highly efficient reaction and is often used to trap transient silylenes.[5]

Table 2: Quantitative Data for Silylene Insertion Reactions

Silylene	Substrate	Product	Yield (%)	Reference(s)
Silylene (SiH₂)	Silane (SiH₄)	Disilane (Si₂H₆)	Not reported	[1]
Copper/bisazaferrocene catalyzed carbene	2-trimethylsilylethanol	α-alkoxy ester	96	[10]

Dimerization

In the absence of a trapping agent, transient silylenes can dimerize to form disilenes, compounds containing a silicon-silicon double bond.[11] The kinetics of this dimerization are highly dependent on the steric bulk of the substituents on the silicon atom.[9]

Table 3: Activation Energies for Silylene Dimerization

Silylene	Activation Energy (kcal/mol)	Method	Reference(s)
t-butylmesitylsilylene	Low	Experimental (UV-Vis)	[9]
dimesitylsilylene	Moderate	Experimental (UV-Vis)	[9]
bis(2,4,6-triisopropylphenyl)silylene	High	Experimental (UV-Vis)	[9]

Cycloaddition Reactions

Silylenes undergo cycloaddition reactions with various unsaturated molecules to form cyclic silicon-containing compounds.

• [1+2] Cycloaddition: Silylenes react with alkynes to yield silacyclopropenes.[8]

• [4+1] Cycloaddition: The reaction of silylenes with 1,3-dienes affords silacyclopent-3-enes.[12]

Experimental Protocols

Generation of a Transient Silylene via Flash Vacuum Pyrolysis (FVP)

This protocol describes a general setup for the generation of a transient silylene and its subsequent trapping.

Caption: Experimental workflow for FVP generation of a silylene.

Methodology:

• Apparatus Setup: A vertically mounted quartz tube serves as the pyrolysis zone, heated by an external furnace.[13] The top of the tube is connected to an evaporator containing the silylene precursor, and the bottom is connected to a cold trap cooled with liquid nitrogen.[13] The system is maintained under high vacuum (typically 10⁻³ to 10⁻⁶ Torr).[14]

• Precursor Introduction: The precursor (e.g., a methoxydisilane or a silacyclopropane) is slowly vaporized and introduced into the hot pyrolysis tube.[6]

• Pyrolysis: In the heated zone (temperatures can range from 300 to 1000 °C), the precursor undergoes unimolecular decomposition to generate the transient silylene.[6]

• Trapping: The highly reactive silylene is immediately passed into the cold trap, which is coated with an excess of a trapping agent (e.g., triethylsilane in an inert solvent).[6]

• Product Isolation: After the pyrolysis is complete, the cold trap is warmed to room temperature, and the product resulting from the reaction of the silylene with the trapping agent is isolated and purified by standard techniques such as distillation or chromatography.

Synthesis of an N-Heterocyclic Silylene (NHSi)

This protocol outlines the synthesis of a stable N-heterocyclic silylene, specifically N,N'-Di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene.[7]

Caption: Synthetic pathway for an N-heterocyclic silylene.

Methodology:

• Preparation of the Dilithium Salt: To a solution of the diimine precursor (e.g., N,N'-di-tert-butyl-1,4-diaza-1,3-butadiene) in an ethereal solvent such as THF, two equivalents of metallic lithium are added. The mixture is stirred at room temperature until the lithium is consumed to form the corresponding dilithium salt.

• Formation of the Dichlorosilane: The solution of the dilithium salt is cooled to -78 °C, and one equivalent of silicon tetrachloride (SiCl₄) is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred overnight. The solvent is then removed under vacuum, and the resulting dichlorosilane intermediate is extracted with a nonpolar solvent like hexane (B92381) and purified by crystallization.

• Reduction to the Silylene: The purified dichlorosilane is dissolved in THF, and two equivalents of an alkali metal reductant, such as potassium metal or potassium graphite (KC₈), are added.[7] The mixture is stirred at room temperature until the reaction is complete, as indicated by a color change. The yield for this reduction can be as high as 80%.[7]

• Work-up and Isolation: The reaction mixture is filtered to remove the inorganic salts, and the solvent is evaporated from the filtrate. The resulting stable N-heterocyclic silylene can be purified by sublimation or crystallization to afford the product as a crystalline solid.

Reaction Mechanisms and Logical Relationships

The diverse reactivity of silylenes can be understood through a set of fundamental reaction pathways.

References

• 1. Prototype Si—H insertion reaction of silylene with silane. Absolute rate constants, temperature dependence, RRKM modelling and the potential-energy surface - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. unige.ch [unige.ch]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Flash vacuum pyrolysis - Wikipedia [en.wikipedia.org]
• 7. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 8. Correction. Dimethylsilylene: Its Optical Absorption Spectrum and Reaction Kinetics | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Catalytic Enantioselective O-H Insertion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclizations of Silylalkynes - Gelest [technical.gelest.com]
• 12. Functionalized Cyclopentenes via the Formal [4+1] Cycloaddition of Photogenerated Siloxycarbenes from Acyl Silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. ias.ac.in [ias.ac.in]

Theoretical Prediction of Silylene Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silylenes, the silicon analogues of carbenes, are highly reactive intermediates that play a crucial role in silicon chemistry. Their unique electronic structure, characterized by a divalent silicon atom with two valence electrons, gives rise to a rich and diverse reactivity. The ground electronic state of silylenes can be either a singlet or a triplet, a feature that profoundly influences their chemical behavior. Computational chemistry has emerged as an indispensable tool for predicting and understanding the properties of these transient species, providing insights that are often difficult to obtain through experimental methods alone. This guide offers an in-depth overview of the theoretical prediction of silylene properties, focusing on computational methodologies, key predicted properties, and their implications for the design and synthesis of novel silicon-containing molecules.

Core Concepts in Silylene Electronic Structure

The two non-bonding valence electrons of a silylene can occupy either the same orbital, resulting in a singlet state, or different orbitals, leading to a triplet state. The energy difference between the lowest singlet and triplet states, known as the singlet-triplet energy gap (ΔE_s-t), is a critical parameter that dictates the ground-state multiplicity and, consequently, the reactivity of the silylene. Unlike carbenes, where the triplet state is often the ground state for the parent methylene (B1212753) (CH₂), the parent silylene (SiH₂) has a singlet ground state.[1] The quest for triplet ground state silylenes is a significant area of research, as these species are expected to exhibit distinct reactivity patterns.[2]

Theoretical calculations have shown that the ΔE_s-t in silylenes is highly sensitive to the nature of the substituents attached to the silicon atom. Electronegative substituents tend to stabilize the singlet state, increasing the singlet-triplet gap. Conversely, electropositive and bulky substituents can lower the energy of the triplet state, potentially leading to a triplet ground state.[3]

Computational Methodologies

The accurate theoretical prediction of silylene properties relies on the selection of appropriate computational methods and basis sets. The following outlines a typical computational protocol for studying silylenes.

Experimental Protocols: A Step-by-Step Computational Workflow

• Structure Building and Initial Geometry: The initial 3D structure of the silylene molecule is constructed using molecular building software. For novel silylenes, initial bond lengths and angles can be estimated from known structures of similar compounds.

• Geometry Optimization: This is the most critical step, where the molecular geometry is varied to find the structure with the minimum energy on the potential energy surface.

  • Method: Density Functional Theory (DFT) is a widely used and effective method for silylene calculations. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a popular choice that often provides a good balance of accuracy and computational cost.[2][4] For higher accuracy, especially for the singlet-triplet gap, more advanced ab initio methods like Møller-Plesset perturbation theory (e.g., MP2, MP4) or Coupled Cluster theory (e.g., CCSD(T)) may be employed.[5][6]

  • Basis Set: A flexible basis set is crucial for accurately describing the electronic structure of silylenes. Pople-style basis sets like 6-31G* or 6-311+G** are commonly used.[4] The addition of polarization (*) and diffuse (+) functions is important for describing the electron distribution around the silicon atom and any lone pairs.

  • Procedure: The geometry optimization is performed for both the singlet and triplet electronic states. For the triplet state, an unrestricted formalism (e.g., UB3LYP) is used. The calculation is typically run until the forces on the atoms and the energy change between optimization steps fall below predefined convergence criteria.

• Frequency Calculation: Following a successful geometry optimization, a vibrational frequency calculation is performed at the same level of theory.

  • Purpose: This calculation serves two main purposes:

    • Characterization of Stationary Points: A true minimum on the potential energy surface will have all real (positive) vibrational frequencies. The presence of one imaginary frequency indicates a transition state.

    • Zero-Point Vibrational Energy (ZPVE): The ZPVE is obtained from the frequency calculation and is used to correct the electronic energies to obtain more accurate energy differences, such as the singlet-triplet gap.

  • Procedure: The frequency calculation is performed on the optimized geometry. The absence of imaginary frequencies confirms that the optimized structure is a true minimum.

• Property Calculation: Once the optimized geometries and electronic energies are obtained, various properties can be calculated.

  • Singlet-Triplet Energy Gap (ΔE_s-t): This is calculated as the difference in the electronic energies (with ZPVE correction) of the optimized triplet and singlet states: ΔE_s-t = E(triplet) - E(singlet). A negative value indicates a triplet ground state.

  • Geometric Parameters: Bond lengths and angles are extracted from the optimized structures.

  • Electronic Properties: Molecular orbital energies (HOMO, LUMO), Mulliken or Natural Bond Orbital (NBO) charges, and dipole moments can be analyzed to understand the electronic structure and reactivity. NBO analysis is particularly useful for understanding bonding and lone pair character.

Data Presentation: Predicted Properties of Silylenes

The following tables summarize key quantitative data for a selection of silylenes, as predicted by various computational methods.

Table 1: Predicted Geometries of Selected Silylenes

Silylene	Electronic State	Method/Basis Set	Si-X Bond Length (Å)	X-Si-X Bond Angle (°)	Reference
SiH₂	Singlet	MP2/triple zeta	1.514	92	[7]
SiH₂	Triplet	Not Specified	1.480	118	[2]
SiF₂	Singlet	Not Specified	1.591	97.2	[8]
SiCl₂	Singlet	Not Specified	2.067	100.5	[8]
Si(CH₃)₂	Singlet	B3LYP/6-311++G	1.933	100.5	[2]
Si(CH₃)₂	Triplet	B3LYP/6-311++G	1.879	116.5	[2]

Table 2: Predicted Singlet-Triplet Energy Gaps (ΔE_s-t) for Selected Silylenes

Silylene	Method/Basis Set	ΔE_s-t (kcal/mol)	Ground State	Reference
SiH₂	Not Specified	20	Singlet	[1]
Si(CH₃)₂	B3LYP/6-311++G	26.7	Singlet	[2]
Si(C₂H₅)₂	B3LYP/6-311++G	26.4	Singlet	[2]
(tBu₃Si)₂Si	B3LYP/6-31G(d)	-5.6	Triplet	[9]

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key concepts and workflows in the theoretical prediction of silylene properties.

Caption: A typical workflow for the computational prediction of silylene properties.

Caption: Influence of substituent properties on the ground state of silylenes.

Conclusion and Future Outlook

Theoretical predictions have become a cornerstone of modern silylene chemistry, providing invaluable insights into the structure, stability, and reactivity of these fascinating molecules. The continued development of more accurate and efficient computational methods, coupled with increasing computational power, will undoubtedly lead to even more precise predictions of silylene properties. This will not only deepen our fundamental understanding of silicon chemistry but also accelerate the rational design of novel silylenes with tailored properties for applications in materials science, catalysis, and drug development. The synergy between theoretical predictions and experimental investigations will continue to be a powerful engine for innovation in this exciting field.

References

• 1. From Diaminosilylenes to Silapyramidanes: Making Sense of the Stability of Divalent Silicon Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interconversion and reactivity of manganese silyl, silylene, and silene complexes - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04513A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Equilibrium Values for the Si-H Bond Length and Equilibrium Structures of Silyl Iodide and Halosilylenes [mdpi.com]
• 8. ifo.lviv.ua [ifo.lviv.ua]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Nomenclature and Classification of Silylenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silylenes, the silicon analogues of carbenes, are fascinating and highly reactive molecules characterized by a divalent silicon atom with two non-bonding electrons. Their unique electronic structure imparts them with ambiphilic character, allowing them to act as both nucleophiles and electrophiles. This dual reactivity has led to their increasing use in organic synthesis, materials science, and as ligands in transition metal catalysis. This technical guide provides a comprehensive overview of the nomenclature and classification of silylenes, supported by quantitative data, detailed experimental protocols, and logical diagrams to facilitate a deeper understanding of these remarkable species.

Nomenclature of Silylenes

The systematic naming of silylenes follows the guidelines established by the International Union of Pure and Applied Chemistry (IUPAC).

According to IUPAC, the generic name for H₂Si: and its substitution derivatives is silylene . This name denotes an electrically neutral bivalent silicon atom with two non-bonding electrons, analogous to the term "carbene" for divalent carbon species[1][2].

For nomenclature purposes, the H₂Si group is termed the silanediyl group, which is analogous to the methylene (B1212753) group (H₂C)[1][2][3][4]. When naming specific substituted silylenes, the substituent names are prefixed to "silylene".

Examples:

• H₂Si: Silylene or Silanediyl

• (CH₃)₂Si: Dimethylsilylene

• (C₆H₅)₂Si: Diphenylsilylene

In cases where the silylene moiety is part of a larger molecule and is treated as a substituent, the name "silanediyl" is used. For heterocyclic systems containing a divalent silicon atom, the nomenclature follows the established rules for heterocycles, with the position of the divalent silicon atom indicated by a locant. A prominent class of such compounds is the N-heterocyclic silylenes (NHSis). For instance, N,N'-di-tert-butyl-1,3-diaza-2-sila-2-ylidene is the systematic name for a well-known stable cyclic silylene[5].

Classification of Silylenes

Silylenes can be classified based on several key characteristics, including their electronic spin state, stability, and the nature of their substituents.

Classification by Electronic Spin State

Similar to carbenes, silylenes can exist in either a singlet or a triplet spin state, which dictates their geometry and reactivity.

• Singlet Silylenes: In the singlet state, the two non-bonding electrons are paired in a single orbital, leaving another orbital vacant. This results in a bent geometry. Most silylenes have a singlet ground state because the energy gap between the silicon 3s and 3p orbitals is significantly larger than the 2s-2p gap in carbon, making it energetically more favorable to have paired electrons in the lower-energy orbital[6].

• Triplet Silylenes: In the triplet state, the two non-bonding electrons are unpaired and occupy two different orbitals with parallel spins. This leads to a more linear geometry. While the triplet state is typically higher in energy for most silylenes, bulky, electropositive substituents can stabilize the triplet state, and in some cases, it can be the ground state.

The energy difference between the singlet and triplet states is known as the singlet-triplet energy gap (ΔES-T).

Classification by Stability

The stability of silylenes varies dramatically, from transient intermediates to isolable, crystalline solids.

• Transient Silylenes: These are highly reactive species with very short lifetimes. They are typically generated in situ and studied at low temperatures using techniques like matrix isolation or flash photolysis[6].

• Persistent Silylenes: These silylenes have longer lifetimes, allowing for their characterization in solution at or near room temperature. Their increased stability is often due to kinetic stabilization from bulky substituents that sterically hinder dimerization and other decomposition pathways.

• Stable Silylenes: This class of silylenes can be isolated as pure substances and are stable indefinitely under an inert atmosphere at room temperature. The first stable silylene was an N-heterocyclic silylene reported in 1994[6]. Their stability arises from a combination of kinetic (bulky groups) and thermodynamic (electronic) factors, such as π-donation from adjacent heteroatoms into the vacant p-orbital of the silicon center.

Classification by Substituent and Structure

The nature of the groups attached to the divalent silicon atom is a crucial determinant of a silylene's properties and provides a convenient basis for classification.

• Acyclic Silylenes: In these silylenes, the silicon atom is not part of a ring structure. They can be further subdivided based on the nature of the substituents:

  • Dialkyl- and Diarylsilylenes: These have two alkyl or aryl groups attached to the silicon atom. They are generally transient unless they bear extremely bulky substituents.

  • Diaminosilylenes: These have two amino groups bonded to the silicon. The nitrogen atoms can donate electron density to the silicon, providing thermodynamic stabilization.

  • Other Heteroatom-Substituted Silylenes: This category includes silylenes with silyl, germyl, boryl, or other heteroatom-containing groups.

• Cyclic Silylenes: In these silylenes, the divalent silicon atom is part of a ring system.

  • N-Heterocyclic Silylenes (NHSis): These are a major class of stable silylenes where the silicon atom is part of a heterocyclic ring, typically bonded to two nitrogen atoms. The stability of NHSis is attributed to the π-donating ability of the nitrogen atoms and, in some cases, aromaticity within the ring[7][8].

  • Other Cyclic Silylenes: This includes silylenes incorporated into various other cyclic frameworks, which can be saturated or unsaturated.

The relationships between these classifications are illustrated in the following diagram.

References

• 1. goldbook.iupac.org [goldbook.iupac.org]
• 2. goldbook.iupac.org [goldbook.iupac.org]
• 3. Blue Book P-5 [iupac.qmul.ac.uk]
• 4. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 5. Disclaimer / Avertissement [epe.bac-lac.gc.ca]
• 6. researchgate.net [researchgate.net]
• 7. datapdf.com [datapdf.com]
• 8. researchgate.net [researchgate.net]

The Ambiphilic Nature of Silylenes: A Technical Guide for Researchers

Abstract

Silylenes, the silicon analogues of carbenes, are fascinating and highly reactive intermediates that exhibit a unique dual electrophilic and nucleophilic character. This ambiphilicity, governed by their distinct electronic structure, allows them to react with a wide array of molecules, making them powerful tools in synthetic chemistry and materials science. This in-depth technical guide explores the core principles of silylene reactivity, detailing their electronic nature, and providing a comprehensive overview of their interactions with both electrophiles and nucleophiles. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of these versatile silicon species. It includes a summary of quantitative data, detailed experimental protocols for key reactions, and visualizations of fundamental concepts to facilitate comprehension.

Introduction to Silylenes

Silylenes are neutral, divalent silicon compounds with the general formula R₂Si. They are typically transient species, though the development of sterically bulky and electronically stabilizing substituents has led to the isolation of stable, "bottleable" silylenes.[1] The reactivity of a silylene is fundamentally dictated by its electronic structure, specifically the presence of a high-energy lone pair of electrons (HOMO - Highest Occupied Molecular Orbital) and a low-energy vacant p-orbital (LUMO - Lowest Unoccupied Molecular Orbital).[2][3] This electronic configuration imparts both Lewis basic (nucleophilic) and Lewis acidic (electrophilic) properties to the silicon center, a characteristic often referred to as ambiphilicity.[2][4]

The Electronic Basis of Ambiphilicity: Frontier Molecular Orbitals

The dual reactivity of silylenes can be rationalized by considering their frontier molecular orbitals (FMOs).[3][5] The HOMO is a lone-pair orbital with significant s-character, making it available for donation to an electrophile.[2] Conversely, the LUMO is a vacant p-orbital, which can readily accept a pair of electrons from a nucleophile.[2] The energy gap between the HOMO and LUMO is a critical parameter that influences the reactivity of the silylene.[6]

Figure 1: Frontier Molecular Orbitals of a Silylene.

Nucleophilic Nature of Silylenes: Reactions with Electrophiles

The lone pair of electrons in the HOMO allows silylenes to act as nucleophiles or Lewis bases, reacting with a variety of electrophiles.

Reactions with Lewis Acids (Boranes and Alanes)

Silylenes readily form adducts with Lewis acids such as boranes (BH₃, BPh₃) and alanes (AlH₃).[7][8] In these reactions, the silylene donates its lone pair to the empty orbital of the Lewis acid, forming a dative bond.[9]

Figure 2: Silylene Reaction with a Lewis Acid.

Reactions with Protic Reagents (Alcohols and Water)

Silylenes can insert into the O-H bonds of alcohols and water.[1] This reaction is thought to proceed via an initial nucleophilic attack of the silylene on the acidic proton.

Reactions with Alkyl Halides

Silylenes can also react with alkyl halides, inserting into the carbon-halogen bond.[10]

Electrophilic Nature of Silylenes: Reactions with Nucleophiles

The presence of a vacant p-orbital (LUMO) on the silicon atom allows silylenes to act as electrophiles or Lewis acids, accepting electron pairs from nucleophiles.

Reactions with Amines and Phosphines

Silylenes can form adducts with Lewis bases like amines and phosphines, where the lone pair of the nitrogen or phosphorus atom coordinates to the empty p-orbital of the silicon.

Dimerization and Oligomerization

In the absence of other trapping agents, some silylenes can dimerize or oligomerize. In these reactions, one silylene molecule acts as a nucleophile while another acts as an electrophile.

Figure 3: Silylene Dimerization Pathway.

Quantitative Data Summary

The following tables summarize key quantitative data related to the electronic properties and reactivity of selected silylenes.

Table 1: Frontier Molecular Orbital Energies of Selected Silylenes

Silylene	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Reference
Open silylene form of 3 (unspecified structure)	-4.615	-1.427	3.188	[11]
Silyl substituted silole 2	-	-	3.17-3.24	[12]
Silyl substituted silole 3	-	-	-	[12]
Silyl substituted silole 4	-	-	-	[12]

Note: Direct comparison is challenging due to different computational methods and substituents in the cited literature.

Table 2: Lewis Acidity and Basicity Parameters

Lewis Acid/Base System	Method	Quantitative Measure	Value	Reference
HBMeoCb₂	Fluoride Ion Affinity (FIA)	FIA (kJ mol⁻¹)	527	[13]
B(C₆F₅)₃	Fluoride Ion Affinity (FIA)	FIA (kJ mol⁻¹)	493	[13]
Silylene-Phosphinidene (Compound 6)	Proton Affinity (PA)	Gas Phase PA (kcal/mol)	337.1	[14]
Paracyclophane based silylene superbase	Proton Affinity (PA)	Gas Phase PA (kcal/mol)	~271.0	[14]
:Si(N=PY₃)₂ [Y = -N=C(NMe₂)₂] (Compound 8)	Proton Affinity (PA)	Gas Phase PA (kcal/mol)	~310	[14]
:Si(N=PY₃)₂ [Y = -N=C(NMe₂)₂] (Compound 8) in THF	Proton Affinity (PA)	PA in THF (kcal/mol)	327.5	[14]

Experimental Protocols

The following are representative experimental protocols for the synthesis and reaction of silylenes.

General Synthesis of a Five-Membered N-Heterocyclic Silylene (NHSi)

This procedure is a generalized method for the synthesis of stable N-heterocyclic silylenes.[7][10]

Workflow:

Figure 4: Synthesis of an N-Heterocyclic Silylene.

Procedure:

• Lithiation of the Diimine/Diamine Precursor: The appropriate diimine or diamine precursor is dissolved in an anhydrous, aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., argon). Metallic lithium is added portion-wise, and the reaction mixture is stirred until the formation of the dilithiated salt is complete.

• Formation of the Dichlorosilocycle: The solution of the dilithiated salt is cooled (e.g., to -78 °C) and a solution of silicon tetrachloride (SiCl₄) in the same solvent is added dropwise. The reaction is allowed to warm to room temperature and stirred until the reaction is complete. The lithium chloride precipitate is removed by filtration.

• Reduction to the Silylene: The resulting dichlorosilocycle is dissolved in an anhydrous, aprotic solvent. A reducing agent, such as potassium graphite (B72142) (KC₈), is added, and the mixture is stirred at room temperature. The progress of the reduction is monitored by spectroscopic methods (e.g., NMR).

• Work-up and Isolation: Upon completion, the reaction mixture is filtered to remove the reducing agent and any inorganic byproducts. The solvent is removed under reduced pressure, and the crude silylene is purified by sublimation or crystallization to yield the final product.

Reaction of an N-Heterocyclic Silylene with Ethanol (B145695)

This protocol describes the insertion of a silylene into the O-H bond of ethanol.[1]

Procedure:

• In a dry Schlenk flask under an inert atmosphere, dissolve the N-heterocyclic silylene (1.0 eq.) in a dry, deuterated solvent (e.g., C₆D₆) for NMR monitoring.

• Add dry ethanol (1.0 eq.), previously stored over molecular sieves, to the silylene solution via syringe.

• Monitor the reaction progress by ¹H and ²⁹Si NMR spectroscopy until the starting silylene is consumed.

• The product, an ethoxysilane, is typically formed in high yield and can be characterized directly in the NMR tube. Isolation can be achieved by removing the solvent under vacuum.

Reaction of a Hypersilylsilylene with a Borane (B79455)

This protocol outlines the formation of a Lewis acid-base adduct between a silylene and a borane.[8][15]

Procedure:

• Dissolve the hypersilylsilylene (1.0 eq.) in a dry, aprotic solvent (e.g., toluene, hexane) in a Schlenk flask under an inert atmosphere.

• Cool the solution to a low temperature (e.g., -78 °C).

• Slowly add a solution of the borane (e.g., BH₃·THF, 9-BBN, 1.0 eq.) in the same solvent to the silylene solution with stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for a specified period.

• Monitor the reaction by NMR spectroscopy to confirm the formation of the adduct.

• The product can be isolated by removing the solvent under reduced pressure and purified by crystallization from a suitable solvent.

Computational Methodology

The electronic structure and reactivity of silylenes are often investigated using computational methods, primarily Density Functional Theory (DFT).[3][16][17]

Typical Computational Protocol:

• Geometry Optimization: The molecular geometry of the silylene and any reactants, transition states, and products are optimized using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d), def2-TZVP).[18][19]

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that they correspond to energy minima (no imaginary frequencies) or transition states (one imaginary frequency).

• Electronic Structure Analysis: Frontier molecular orbital (HOMO and LUMO) energies and visualizations are obtained from the optimized structures.[11][12] Other electronic properties such as Mulliken charges, electrostatic potentials, and natural bond orbital (NBO) analysis can also be performed to gain further insight into the bonding and reactivity.

Conclusion

Silylenes possess a rich and diverse chemistry stemming from their inherent ambiphilic nature. The ability to act as both a nucleophile, through their lone pair, and an electrophile, via their vacant p-orbital, allows them to participate in a wide range of chemical transformations. Understanding the interplay of their frontier molecular orbitals and the factors that influence their energies is key to predicting and controlling their reactivity. This guide has provided a foundational understanding of the electrophilic and nucleophilic character of silylenes, supported by quantitative data, detailed experimental procedures, and conceptual diagrams, to aid researchers in harnessing the synthetic potential of these remarkable silicon-based species. Further exploration into the tuning of silylene reactivity through substituent effects will undoubtedly lead to new and exciting applications in catalysis, materials science, and beyond.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 3. [1201.1164] A comparative computational study of the electronic properties of planar and buckled silicene [arxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Formation of Strong Boron Lewis Acid Sites on Silica - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Electronic structure of silicene [cpb.iphy.ac.cn]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Synthesis, electronic nature, and reactivity of selected silylene carbonyl complexes - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01335E [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

role of bulky substituents in stabilizing silylenes

An In-depth Technical Guide: The Role of Bulky Substituents in Stabilizing Silylenes

Executive Summary

Silylenes, the silicon analogues of carbenes (R₂Si:), are divalent, dicoordinate silicon species that have long been recognized as critical reactive intermediates in organosilicon chemistry.[1][2] Their inherent instability, however, historically limited their study to transient, low-temperature matrix-isolated species.[1] A paradigm shift occurred in 1994 with the synthesis of the first room-temperature stable silylene by West, Denk, and colleagues.[3] This breakthrough was achieved by employing substituents that provided both kinetic and thermodynamic stability. This guide delves into the core principles of silylene stabilization, focusing on the indispensable role of bulky substituents. It provides quantitative data, detailed experimental protocols, and visual diagrams to offer a comprehensive resource for researchers in chemistry and materials science.

Silylenes are highly reactive due to the electron-deficient nature of the divalent silicon atom, which possesses a lone pair of electrons and a vacant p-orbital. This electronic configuration makes them prone to rapid dimerization, polymerization, or reaction with other molecules, hindering their isolation and study under ambient conditions.[2][4] Prior to 1994, silylenes were considered fleeting intermediates, observable only at temperatures below 77 K.[1]

The Stabilization Strategy: A Two-Pronged Approach

The isolation of stable silylenes hinges on a dual strategy that addresses both their kinetic and thermodynamic instability. Bulky substituents are at the heart of this approach, providing steric shielding, while heteroatoms within the substituent framework offer electronic stabilization.

Kinetic Stabilization via Steric Hindrance

The most intuitive role of bulky substituents is to provide a "steric shield" or "kinetic barrier" around the reactive divalent silicon center. Large, sterically demanding groups, such as tert-butyl (tBu) or 2,6-diisopropylphenyl (Dipp), physically obstruct the approach of other molecules.[5] This blockade prevents the silylene from undergoing dimerization or other bimolecular reactions that would otherwise lead to its rapid decomposition. The sheer size of these groups makes it kinetically unfavorable for the silicon centers of two silylene molecules to come into close enough proximity to react.

Thermodynamic Stabilization via Electronic Effects

While steric bulk is crucial, it is often insufficient on its own. Thermodynamic stability is imparted by electronic effects, particularly through the use of nitrogen-containing heterocyclic frameworks, leading to the prominent class of N-Heterocyclic Silylenes (NHSis).[6] In these systems, the nitrogen atoms bonded to the silicon center act as potent π-donors, donating electron density from their lone pairs into the formally vacant p-orbital of the silicon atom.[7][8] This donation satisfies the electron deficiency of the silicon center, lowering its overall energy and reactivity. In some cases, this electron delocalization can result in a 6π-electron aromatic system, which confers significant additional stability.[1]

Figure 1: Logical diagram illustrating the dual role of bulky and electron-donating substituents in achieving silylene stability.

Quantitative Data on Stable Silylenes

The success of the stabilization strategy is evident in the remarkable properties of the resulting silylenes. The first stable silylene reported by West and Denk, [tBuN−CH=CH−tBuN]Si:, exhibits exceptional thermal stability, remaining unchanged after being heated in a toluene (B28343) solution at 150 °C for four months and only decomposing at its melting point of 220 °C.[1][6]

Silylene Structure/Name	Bulky Substituent(s)	Key Stability Data	29Si NMR (ppm)	Reference(s)
N,N'-Di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene	tert-butyl (tBu)	Thermally stable; can be distilled at 85-90 °C; stable at 150 °C for months; decomposes at 220 °C.	+78.3	[1][6]
N,N'-Di-tert-butyl-1,3-diaza-2-silacyclopentan-2-ylidene	tert-butyl (tBu)	Marginally stable, less stable than its unsaturated analogue.	+118.5	[2]
[{Fe(η⁵‐C₅H₄‐NDipp)₂}Si]	2,6-diisopropylphenyl (Dipp)	Thermally stable; highly reactive towards small molecules at ambient conditions.	+130.4	[9]
[{PhC(NtBu)₂}SiCl]	tert-butyl (tBu), Phenyl (Ph)	A valuable and stable silylene reagent used for further derivatization.	Not specified	[7]
2,2,5,5-Tetrakis(trimethylsilyl)silacyclopentane-1,1-diyl	Trimethylsilyl (TMS)	A stable dialkylsilylene without direct nitrogen stabilization. Reacts via radical mechanisms with haloalkanes.	Not specified	[10]

Experimental Protocols

The synthesis of stable silylenes typically involves the creation of a precursor ligand, followed by reaction with a silicon source and a final reduction step.

General Synthesis of an N-Heterocyclic Silylene

The synthesis of the archetypal stable silylene, N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene, serves as an excellent example of the general methodology.[2][6]

Step 1: Synthesis of the Diimine Precursor

• Glyoxal (40% solution in water) is reacted with tert-butylamine (B42293) in an appropriate solvent like ethanol (B145695).

• The reaction mixture is stirred, often at room temperature, to form the N,N'-di-tert-butylethanediimine.

• The product is then purified, typically by distillation.

Step 2: Lithiation of the Diimine

• The purified diimine is dissolved in a dry, aprotic solvent such as tetrahydrofuran (B95107) (THF).

• The solution is cooled (e.g., to 0 °C or below), and metallic lithium is added in slight excess.

• The mixture is stirred until the lithium is consumed, resulting in the formation of the dilithiated diamine salt.

Step 3: Reaction with Silicon Tetrachloride

• The solution of the dilithium (B8592608) salt is added slowly to a solution of excess silicon tetrachloride (SiCl₄) in a dry solvent at low temperature.

• This reaction forms the dichlorosilyl precursor, 1,3-di-tert-butyl-2,2-dichloro-2,3-dihydro-1H-1,3,2-diazasilole.

• The product is isolated and purified from the reaction mixture, often requiring vacuum distillation to remove unreacted starting materials.[1]

Step 4: Reduction to the Silylene

• The purified dichlorosilyl precursor is dissolved in refluxing THF.

• Molten potassium metal is added, and the mixture is refluxed for several days under an inert atmosphere.[11]

• The reaction progress is carefully monitored (e.g., by ¹H NMR) to prevent over-reduction.[1]

• Upon completion, the solvent is removed, and the stable silylene product is isolated as a colorless crystalline solid, which can be purified by sublimation or distillation.[1]

Figure 2: Experimental workflow for the synthesis of a stable N-Heterocyclic Silylene (NHSi).

Representative Reaction: Insertion into an O-H Bond

Stable silylenes exhibit well-defined reactivity, such as insertion into polar single bonds. The reaction with ethanol is a clear example.[1]

Protocol:

• In a dry Schlenk flask under an inert atmosphere, the stable silylene (e.g., 1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene) is dissolved in a deuterated solvent like benzene-d₆.

• A stoichiometric amount of dry ethanol is added to the solution via syringe.

• The reaction is typically instantaneous at room temperature.

• The product, an ethoxysilane (B94302) resulting from the formal insertion of the silicon atom into the O-H bond of ethanol, can be characterized directly in the NMR tube. The reaction yields a single major product.[1]

Figure 3: Diagram of typical reaction pathways for stabilized silylenes.

Conclusion

The stabilization of silylenes through the strategic use of bulky and electron-donating substituents has transformed them from laboratory curiosities into isolable and versatile chemical reagents. Kinetic stabilization via steric hindrance prevents unwanted side reactions, while thermodynamic stabilization via electronic donation quenches the inherent reactivity of the divalent silicon center. This dual approach, particularly exemplified by N-heterocyclic silylenes, has opened new avenues in main group chemistry, catalysis, and materials science, providing a robust platform for the synthesis of novel silicon-containing compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 5. On the Importance of Noncovalent Interactions in the Stabilization of Nonconventional Compounds Using Bulky Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Stable N-Heterocyclic Silylenes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of stable N-heterocyclic silylenes (NHSis). NHSis are the silicon analogues of N-heterocyclic carbenes (NHCs) and have emerged as a versatile class of compounds with significant potential in catalysis and materials science. Their unique electronic properties, acting as strong σ-donors and variable π-acceptors, make them promising ligands for transition metal catalysts and for the activation of small molecules.[1][2][3] This guide offers a comprehensive overview of the synthetic methodologies for preparing both saturated and unsaturated five-membered NHSis, complete with detailed experimental protocols, quantitative data, and visualizations to aid in their successful synthesis and application.

Application Notes

N-heterocyclic silylenes have garnered considerable attention since the first stable example was isolated in 1994.[4] Their applications are rapidly expanding, particularly in the realm of catalysis. NHSi-metal complexes have been shown to be effective catalysts for a variety of organic transformations, including:

• Cross-coupling reactions: NHSi-ligated palladium complexes have demonstrated high efficiency in Suzuki and Heck coupling reactions.[5]

• Hydrosilylation: NHSi-iron complexes are active catalysts for the hydrosilylation of ketones and aldehydes.[6]

• Amide reduction and other reductive transformations. [1][7]

The enhanced catalytic activity observed in some NHSi-metal complexes compared to their NHC counterparts is attributed to the unique electronic properties of the silylene ligand.[2] Beyond catalysis, the high reactivity of the divalent silicon center in NHSis allows for their use in the activation of small molecules such as H₂, CO₂, and N₂O, opening avenues for novel chemical transformations.[8] The stability of NHSis, particularly the unsaturated derivatives, also makes them valuable platforms for studying the fundamental chemistry of low-valent silicon.[4]

Synthetic Pathways and Logical Relationships

The synthesis of stable N-heterocyclic silylenes generally follows a two-step sequence: the formation of a dihalosila-heterocycle precursor followed by its reduction to the corresponding silylene. The choice of the diamine or diimine starting material determines whether a saturated or unsaturated NHSi is formed.

Caption: General workflow for the synthesis of N-heterocyclic silylenes.

Quantitative Data Summary

The following tables summarize typical yields and characteristic ²⁹Si NMR chemical shifts for selected saturated and unsaturated N-heterocyclic silylenes and their precursors.

Compound Type	Substituent (R)	Precursor Yield (%)	NHSi Yield (%)	Precursor ²⁹Si NMR (ppm)	NHSi ²⁹Si NMR (ppm)
Unsaturated	t-Bu	70-80	~80	-40.7	+78.3
2,6-diisopropylphenyl	60-70	50-60	Not Reported	+79.1
Saturated	t-Bu	~72	50-60	-54.7	+119
Cyclohexyl	Not Reported	Not Reported	Not Reported	+123.4

Table 1: Comparative yields and ²⁹Si NMR data for the synthesis of selected N-heterocyclic silylenes.

Experimental Protocols

Caution: All manipulations must be carried out under a dry, oxygen-free atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. All glassware must be rigorously dried before use. Solvents should be dried and degassed prior to use.

Protocol 1: Synthesis of Unsaturated N-Heterocyclic Silylene: 1,3-Di-tert-butyl-1,3,2-diazasilol-2-ylidene

This protocol is adapted from the original synthesis of the first stable NHSi.[4]

Step 1: Synthesis of 1,4-Di-tert-butyl-1,4-diazabuta-1,3-diene

• To a solution of glyoxal (B1671930) (40% in water, 14.5 g, 0.1 mol) in isopropanol (B130326) (100 mL) at 0 °C, add tert-butylamine (B42293) (14.6 g, 0.2 mol) dropwise with stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12 hours.

• Remove the solvent under reduced pressure.

• Extract the residue with hexane (B92381) (3 x 50 mL).

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the solvent to yield the diimine as a yellow oil.

Step 2: Synthesis of 1,3-Di-tert-butyl-2,2-dichloro-1,3-diaza-2-sila-4-cyclopentene

• Prepare a solution of the 1,4-di-tert-butyl-1,4-diazabuta-1,3-diene (16.8 g, 0.1 mol) in dry THF (150 mL).

• Add small pieces of lithium metal (1.4 g, 0.2 mol) to the solution at room temperature.

• Stir the mixture vigorously for 24 hours. The solution will turn dark red.

• Cool the reaction mixture to -78 °C and add silicon tetrachloride (17.0 g, 0.1 mol) dropwise.

• Allow the mixture to warm to room temperature and stir for an additional 12 hours.

• Filter the reaction mixture to remove lithium chloride.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify by sublimation or crystallization from hexane to afford a white solid.

Step 3: Synthesis of 1,3-Di-tert-butyl-1,3,2-diazasilol-2-ylidene

• In a Schlenk flask, dissolve the 1,3-di-tert-butyl-2,2-dichloro-1,3-diaza-2-sila-4-cyclopentene (2.65 g, 10 mmol) in dry THF (50 mL).

• Add potassium metal (0.8 g, 20 mmol) to the solution at room temperature.

• Stir the mixture for 48 hours. The solution will become dark brown.

• Filter the reaction mixture to remove excess potassium and potassium chloride.

• Remove the solvent from the filtrate under reduced pressure.

• The crude product can be purified by distillation or sublimation to yield the NHSi as a colorless, crystalline solid.

Caption: Synthetic scheme for an unsaturated N-heterocyclic silylene.

Protocol 2: Synthesis of Saturated N-Heterocyclic Silylene: 1,3-Di-tert-butyl-1,3,2-diazasilolidin-2-ylidene

This protocol is based on synthetic methods reported in the literature.[9]

Step 1: Synthesis of N,N'-Di-tert-butylethylenediamine

• In a suitable reaction vessel, combine tert-butylamine (excess) with 1,2-dibromoethane.

• Heat the mixture under reflux for 24 hours.

• After cooling, neutralize the mixture with a strong base (e.g., NaOH) and extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer, remove the solvent, and purify the diamine by distillation.

Step 2: Synthesis of 1,3-Di-tert-butyl-2,2-dichloro-1,3,2-diazasilolidine

• Dissolve N,N'-di-tert-butylethylenediamine (17.2 g, 0.1 mol) in dry hexane (200 mL) in a Schlenk flask.

• Cool the solution to 0 °C and add silicon tetrachloride (17.0 g, 0.1 mol) dropwise with stirring.

• After the addition, add triethylamine (B128534) (20.2 g, 0.2 mol) to the reaction mixture.

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Filter the mixture to remove the triethylammonium (B8662869) chloride precipitate.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify by distillation under reduced pressure to yield a colorless liquid.

Step 3: Synthesis of 1,3-Di-tert-butyl-1,3,2-diazasilolidin-2-ylidene

• In a Schlenk flask, dissolve the 1,3-di-tert-butyl-2,2-dichloro-1,3,2-diazasilolidine (2.67 g, 10 mmol) in dry THF (50 mL).

• Add potassium graphite (B72142) (KC₈) (2.7 g, 20 mmol) to the solution at room temperature.

• Stir the mixture for 24 hours.

• Filter the reaction mixture to remove the graphite and potassium chloride.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting saturated NHSi can be purified by distillation under high vacuum.

Caption: Synthetic scheme for a saturated N-heterocyclic silylene.

Purification and Handling of N-Heterocyclic Silylenes

N-heterocyclic silylenes are highly air- and moisture-sensitive compounds.[10] Proper handling and purification techniques are crucial for their successful isolation and storage.

• Purification: Sublimation and distillation under high vacuum are the preferred methods for purifying NHSis.[11] Crystallization from non-polar solvents such as hexane or pentane (B18724) can also be employed. For solids that are difficult to filter, cannula filtration or the use of a filter stick under an inert atmosphere is recommended.[6]

• Handling and Storage: All manipulations should be performed in a glovebox or on a Schlenk line.[7] Solvents must be rigorously dried and degassed. NHSis should be stored in sealed ampoules or in a glovebox freezer to prevent decomposition.

By following these detailed protocols and handling procedures, researchers can reliably synthesize and utilize stable N-heterocyclic silylenes for a wide range of applications in modern chemistry.

References

• 1. EP0233510B1 - Process for the production of di-tert.-butyl-ethylene diamine - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. N,N-DI-N-BUTYLETHYLENEDIAMINE synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 7. neilsonlab.colostate.edu [neilsonlab.colostate.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. US4792631A - Preparation of di-tert.-butylethylenediamine - Google Patents [patents.google.com]
• 10. molan.wdfiles.com [molan.wdfiles.com]
• 11. Synthesis and crystal structure of 1,3-di-tert-butyl-2-chloro-4,4-diphenyl-1,3,2λ3,4-di­aza­phospha­siletidine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Setups for the Generation and Trapping of Transient Silylenes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Silylenes (R₂Si:), the silicon analogues of carbenes, are highly reactive, divalent silicon species. Due to their high reactivity and short lifetimes, they are typically generated in situ as transient intermediates.[1] Their unique electronic structure, featuring both a lone pair of electrons and a vacant p-orbital, allows them to act as both nucleophiles and electrophiles, making them valuable synthons in organosilicon chemistry.[2] The generation and subsequent trapping of these transient species are crucial for synthesizing novel silicon-containing compounds, including silacyclopropanes and other functionalized organosilanes. This document outlines the primary experimental methodologies for generating transient silylenes and provides detailed protocols for their application.

Primary Methods for Generating Transient Silylenes

The most common methods for generating transient silylenes involve photolysis, thermolysis, and the reduction of dihalosilanes. Each method utilizes different precursors and conditions to extrude the silylene moiety, which can then be intercepted by a suitable trapping agent.

Photolysis is a widely used method that involves irradiating organopolysilanes, particularly cyclic silanes, with UV light. The high energy of the UV radiation cleaves the Si-Si bonds, leading to the extrusion of a silylene unit. Dodecamethylcyclohexasilane (B1580885) is a classic precursor for generating dimethylsilylene (Me₂Si:).[3]

Experimental Protocol: Photochemical Generation of Dimethylsilylene

• Precursor Preparation: Prepare a solution of dodecamethylcyclohexasilane (2) in a suitable solvent (e.g., cyclohexane) within a quartz reaction vessel. The concentration typically ranges from 0.05 to 0.1 M.

• Addition of Trapping Agent: Add a stoichiometric excess (typically 5-10 equivalents) of the desired trapping agent. For example, to form a silacyclopropane (B577268), an alkene such as cyclooctene (B146475) can be used.[4]

• Photolysis: Purge the solution with an inert gas (e.g., argon) for 15-20 minutes to remove dissolved oxygen. Irradiate the solution using a low-pressure mercury lamp (e.g., 254 nm) at room temperature.[3][5]

• Monitoring: Monitor the reaction progress using Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to observe the consumption of the precursor and the formation of the product.

• Work-up and Isolation: Once the reaction is complete, remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography or distillation to isolate the trapped silylene adduct.

Thermolysis involves heating a suitable precursor to induce the elimination of a silylene. Silacyclopropanes (siliranes) are effective precursors, as they can undergo cheletropic extrusion of a silylene unit upon heating.[3] For instance, the thermolysis of hexamethylsilirane (B14629118) generates dimethylsilylene, which can be transferred to another alkene.[4]

Experimental Protocol: Thermal Generation of Dimethylsilylene from Hexamethylsilirane

• Apparatus Setup: In a flame-dried Schlenk flask equipped with a reflux condenser and a magnetic stirrer, place the trapping agent (e.g., cis-4-octene) under an inert atmosphere (argon or nitrogen).[4]

• Reagent Addition: Add a solution of hexamethylsilirane in a high-boiling, inert solvent like toluene (B28343) or xylene.

• Thermolysis: Heat the reaction mixture to the required temperature (e.g., 110-145 °C) to induce the decomposition of the silirane.[4] The reaction time can vary from a few hours to a day.

• Monitoring and Work-up: Monitor the reaction by GC analysis of aliquots. After completion, cool the mixture to room temperature and remove the solvent in vacuo.

• Purification: Purify the residue by fractional distillation or chromatography to obtain the desired silacyclopropane derivative.

This method involves the reduction of a diorganodichlorosilane using an alkali metal, typically molten potassium or sodium, in a suitable solvent like tetrahydrofuran (B95107) (THF). This process generates the corresponding silylene, which can then react with a co-reagent. This approach is fundamental to the synthesis of stable silylenes but can also be adapted for generating transient species for trapping reactions.[6]

Experimental Protocol: Generation of a Silylene via Reduction of a Dichlorosilane (B8785471)

• Reagent Preparation: In a glovebox or under an inert atmosphere, add freshly cut potassium metal to a flame-dried flask containing anhydrous THF.[6]

• Precursor Addition: Add a solution of the dichlorosilane precursor (e.g., N,N'-di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane) in THF dropwise to the stirred potassium suspension.[6]

• Reaction Conditions: Gently reflux the mixture for several hours to facilitate the reduction. The reaction progress can be followed by monitoring the disappearance of the starting material.

• Trapping: If a transient silylene is desired for a subsequent reaction, the trapping agent (e.g., 2,3-dimethyl-1,3-butadiene) can be included in the initial reaction mixture.[7]

• Isolation: After the reaction is complete, filter the mixture to remove excess potassium and the resulting potassium chloride salt. The solvent is then evaporated from the filtrate, and the product is isolated and purified, typically by crystallization or chromatography.[7]

Quantitative Data Summary

The efficiency of silylene generation and trapping is highly dependent on the chosen method, precursor, and trapping agent. The following table summarizes quantitative data from various experimental setups.

Generation Method	Precursor	Conditions	Trapping Agent	Product	Yield (%)
Photolysis	Dodecamethylcyclohexasilane	254 nm UV, cyclohexane, RT	Alkenes	Siliranes	Good[3]
Thermolysis	Hexamethylsilirane	145 °C, Toluene	bis(trimethylsilyl)acetylene	Disilabicyclo[2.2.0]hexene	Not specified[4]
Thermolysis	Disupersilylsilanes	~160 °C	1,3-Butadiene	[1+4] Cycloadduct	Not specified[4]
Reduction	Dichlorosilane Precursor	Molten Potassium, Refluxing THF	(Self-reaction)	Stable Silylene	Not specified[6]
Trapping Reaction	Stable Silylene 1	THF, RT	2,3-Dimethyl-1,3-butadiene	1-Sila-3-cyclopentene 15	Nearly Quantitative[7]

Visualization of Experimental Workflow

The general process for generating and trapping transient silylenes can be visualized as a straightforward workflow. The precursor is subjected to an energy source (heat or light) or a chemical reagent to produce the highly reactive silylene, which is then immediately intercepted by a trapping agent to form a stable, isolable product.

Caption: General workflow for the generation and subsequent trapping of transient silylenes.

Characterization

The successful generation and trapping of a transient silylene are confirmed through the characterization of the final, stable product. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and particularly ²⁹Si NMR are invaluable for elucidating the structure of the resulting organosilicon compounds.[6]

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the product.

• X-ray Crystallography: Used for the unambiguous structural determination of crystalline products, such as stable silylenes or their adducts.[6][7]

• Laser Flash Photolysis (LFP): A specialized technique used for the direct spectroscopic observation and kinetic study of transient species like silylenes in real-time.[8]

References

• 1. Dichlorosilylene: a high temperature transient species to an indispensable building block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01930J [pubs.rsc.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. Polysilane High Polymers: Mechanism of Photodegradation for JACS - IBM Research [research.ibm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Disclaimer / Avertissement [epe.bac-lac.gc.ca]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Silylene Insertion Reactions into O-H and Si-H Bonds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting silylene insertion reactions into O-H and Si-H bonds. Silylenes, the silicon analogues of carbenes, are highly reactive intermediates that can readily insert into various σ-bonds, forming new silicon-element linkages. This reactivity has found applications in the synthesis of novel organosilicon compounds and functional materials. The following sections detail the mechanisms, experimental procedures, and quantitative data for these important transformations.

Introduction to Silylene Insertion Reactions

Silylenes (R₂Si:) are divalent silicon species characterized by a silicon atom with two substituents and a lone pair of electrons. Their high reactivity stems from the electron-deficient nature of the silicon center, making them susceptible to reactions with a wide range of molecules. Insertion reactions into O-H and Si-H bonds are fundamental transformations of silylenes, leading to the formation of alkoxysilanes, silanols, and disilanes, respectively.

Stable N-heterocyclic silylenes (NHSi) and acyclic silylenes have emerged as particularly useful reagents in synthetic chemistry due to their isolable and handleable nature, allowing for controlled reactivity.[1] This document focuses on the application of these stable silylenes in insertion reactions.

Silylene Insertion into O-H Bonds

The insertion of silylenes into the O-H bond of alcohols and water is a facile and efficient method for the synthesis of alkoxysilanes and silanols.[2] The reaction is believed to proceed through a concerted mechanism involving a three-membered transition state.

Reaction Mechanism and Experimental Workflow

The general mechanism for silylene insertion into an O-H bond involves the nucleophilic attack of the oxygen lone pair on the electrophilic silicon center of the silylene, followed by proton transfer.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Silylene [1+2] Cycloaddition with Alkenes and Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silylenes, the silicon analogues of carbenes, are highly reactive intermediates that undergo [1+2] cycloaddition reactions with alkenes and alkynes to form strained three-membered rings known as siliranes and silirenes, respectively. These reactions are powerful tools for the synthesis of unique organosilicon compounds, which are of increasing interest in materials science and medicinal chemistry. This document provides detailed application notes and experimental protocols for the [1+2] cycloaddition of silylenes with alkenes and alkynes, summarizing key quantitative data and outlining experimental workflows.

Methods of Silylene Generation

The choice of method for generating silylenes is crucial and depends on the desired silylene substituents and the stability of the alkene or alkyne substrate. Common methods include photochemical extrusion, thermal decomposition of precursors, and metal-catalyzed silylene transfer.

• Photochemical Generation: This method often involves the irradiation of polysilanes to extrude a silylene unit. It is a clean method but may not be suitable for large-scale synthesis.[1]

• Thermal Generation: Silylenes can be generated by heating stable precursors, such as siliranes, which can reversibly extrude a silylene.[2] This method's efficiency is governed by the thermodynamic stability of the precursor and the desired product.[3]

• Metal-Catalyzed Silylene Transfer: This is a mild and versatile method that utilizes catalysts, such as silver or copper salts, to facilitate the transfer of a silylene from a stable precursor to an alkene or alkyne.[4][5] This approach is often compatible with a wider range of functional groups.

[1+2] Cycloaddition with Alkenes to Synthesize Siliranes

The [1+2] cycloaddition of silylenes with alkenes is a direct method for the synthesis of siliranes. The reaction generally proceeds with retention of the alkene stereochemistry.

General Reaction Scheme:

Quantitative Data for Silylene Cycloaddition with Alkenes

Entry	Silylene Precursor/Method	Alkene	Catalyst (mol%)	Temp. (°C)	Time (h)	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
1	Photolysis of trisilane	Styrene	-	RT	-	1-Mesityl-1-methyl-2-phenylsilirane	Good	-	[3]
2	Thermolysis of bis(ferrocenyl)silirane	2,3-Dimethyl-1,3-butadiene	-	60	41	[1+4] Cycloadduct	44	-	[2]
3	Cyclohexane (B81311) di-tert-butyl silacyclopropane (B577268)	1-Hexene	AgOTf (5)	-27	-	1,1-di-tert-butyl-2-butylsilirane	99	-	[4]
4	Cyclohexane di-tert-butyl silacyclopropane	Styrene	AgOTf (5)	-27	-	1,1-di-tert-butyl-2-phenylsilirane	95	-	[4]
5	Cyclohexane di-tert-butyl silacyclopropane	(S)-4-benzyloxy-1-pentene	AgOTf (5)	-27	-	Chiral Silirane	-	60:40	[5]
6	Cyclohexane di-tert-butyl silacyclopropane	(S)-4-benzyloxy-1-pentene	Cu(OTf)₂ (5)	-27	-	Chiral Silirane	-	60:40	[5]
7	Cyclohexane di-tert-butyl silacyclopropane	Chiral allylic silyl (B83357) ether	Cu catalyst	-	-	Diastereomeric silacyclopropanes	-	90:10	[3]

[1+2] Cycloaddition with Alkynes to Synthesize Silirenes

The cycloaddition of silylenes with alkynes affords silirenes, which are highly strained and reactive molecules. The stability of the resulting silirene (B14465999) is often dependent on the steric bulk of the substituents on both the silylene and the alkyne.

General Reaction Scheme:

Quantitative Data for Silylene Cycloaddition with Alkynes

Due to the high reactivity of silirenes, their isolation and characterization can be challenging, and thus, quantitative data is less commonly reported. Often, the silirene is generated and used in situ.

Entry	Silylene Source/Method	Alkyne	Catalyst	Conditions	Product	Yield (%)	Reference
1	Silylene-Nickel Complex	Diphenylacetylene	-	-	Four-membered metallasilacycle	-	[6]
2	Silylene-Copper(I) Complex	Terminal Alkynes	-	-	Protoboration products	Good	[7]
3	Thermal (silylalkynes)	Allenylphenols	-	Thermal	Arylcyclobutenals	-	[8]

Experimental Protocols

Protocol 1: Silver-Catalyzed Silylene Transfer from a Silacyclopropane to an Alkene

This protocol is adapted from the work of Woerpel and co-workers and describes a mild method for the synthesis of siliranes.[4][5]

Materials:

• Cyclohexane di-tert-butyl silacyclopropane (silylene precursor)

• Alkene

• Silver triflate (AgOTf) or Bis(triphenylphosphine)silver triflate ((Ph₃P)₂AgOTf)

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the alkene (1.0 mmol) in the anhydrous solvent (5 mL).

• Add the cyclohexane di-tert-butyl silacyclopropane (1.1 mmol, 1.1 equiv).

• In a separate flask, prepare a stock solution of the silver catalyst (e.g., 0.05 M in the reaction solvent).

• Cool the alkene/silacyclopropane mixture to the desired temperature (e.g., -27 °C).

• Add the catalyst solution (e.g., 1.0 mL for 5 mol%) dropwise to the reaction mixture with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding a small amount of a suitable quenching agent (e.g., a few drops of triethylamine).

• Warm the mixture to room temperature and filter through a short pad of silica (B1680970) gel to remove the silver salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired silirane.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and ²⁹Si NMR spectroscopy and mass spectrometry to confirm its structure and purity.[9][10]

Protocol 2: Photochemical Generation of a Silylene and Cycloaddition with an Alkene

This protocol is a general procedure based on the photochemical extrusion of a silylene from a trisilane precursor.[1]

Materials:

• Aryl- or alkyl-substituted trisilane (silylene precursor)

• Alkene

• Anhydrous solvent (e.g., cyclohexane or benzene)

• Photoreactor equipped with a suitable UV lamp (e.g., medium-pressure mercury lamp)

• Inert atmosphere apparatus

Procedure:

• In a quartz reaction vessel, dissolve the trisilane (1.0 mmol) and a slight excess of the alkene (1.2 mmol) in the anhydrous solvent (50 mL).

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon) for 30 minutes.

• Irradiate the solution with the UV lamp at room temperature while maintaining an inert atmosphere.

• Monitor the reaction progress by GC or ¹H NMR spectroscopy.

• Once the trisilane has been consumed, stop the irradiation.

• Remove the solvent under reduced pressure.

• Purify the residue by chromatography or distillation to isolate the silirane product.

Characterization: Characterize the product using standard spectroscopic techniques (¹H NMR, ¹³C NMR, ²⁹Si NMR) and mass spectrometry.

Signaling Pathways and Experimental Workflows

Silylene [1+2] Cycloaddition Mechanism

The [1+2] cycloaddition of a singlet silylene with an alkene or alkyne is generally a concerted process. The silylene acts as an electrophile, and the reaction proceeds through a three-membered ring transition state.

Caption: General mechanism of silylene [1+2] cycloaddition with an alkene.

Experimental Workflow for Metal-Catalyzed Silylene Transfer

The following diagram illustrates a typical workflow for a silver-catalyzed silylene transfer reaction.

Caption: Typical experimental workflow for metal-catalyzed silylene transfer.

Conclusion

The [1+2] cycloaddition of silylenes with alkenes and alkynes provides a versatile and powerful method for the synthesis of highly strained and synthetically useful siliranes and silirenes. The choice of silylene generation method and reaction conditions can be tailored to the specific substrates and desired products. The protocols and data provided herein serve as a valuable resource for researchers interested in exploring the rich chemistry of these reactive silicon intermediates. Further exploration into the catalytic and asymmetric variations of these reactions holds significant promise for the future of organosilicon chemistry.

References

• 1. cris.unibo.it [cris.unibo.it]
• 2. New Functional Alkoxysilanes and Silatranes: Synthesis, Structure, Properties, and Possible Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silenes as novel synthetic reagents: identification of a practical method for silene generation and trapping - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and Characterization of Functionalized Silica Particles: A Course-Based Undergraduate Research Experience in Materials Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diastereoselective Silylene Transfer Reactions to Chiral Enantiopure Alkenes: Effects of Ligand Size and Substrate Bias - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-catalyzed intermolecular Regio- and Enantioselective Hydrosilylation of Alkenes with Prochiral Silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Silylium-Ion-Promoted Formation of Methylenecyclobutenes by Formal (2 + 2) Cycloaddition of Allenylsilanes and Internal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Characterization of Alkoxysilane-Bearing Photoreversible Cinnamic Side Groups: A Promising Building-Block for the Design of Multifunctional Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Silenes as novel synthetic reagents: identification of a practical method for silene generation and trapping. | Semantic Scholar [semanticscholar.org]

Silylene-Mediated Catalytic Hydrosilylation of Ketones: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrosilylation of ketones is a fundamental transformation in organic synthesis, providing a mild and efficient route to valuable silyl (B83357) ethers and, upon subsequent hydrolysis, secondary alcohols. This reaction is of significant interest in the pharmaceutical and fine chemical industries for the synthesis of complex molecules and chiral intermediates. Traditional hydrosilylation catalysts often rely on precious metals. However, recent advancements in catalysis have highlighted the potential of silylene-mediated processes. Silylenes, the silicon analogues of carbenes, can be stabilized by transition metals, and these resulting metal-silylene complexes exhibit unique reactivity and catalytic activity. This document provides detailed application notes and experimental protocols for the silylene-mediated catalytic hydrosilylation of ketones, focusing on methodologies employing catalysts based on nickel, copper, and iron.

Mechanistic Overview

The mechanism of silylene-mediated hydrosilylation can differ from the classical Chalk-Harrod mechanism often cited for precious metal catalysts.[1] While the Chalk-Harrod pathway involves oxidative addition of the Si-H bond to the metal center, followed by alkene/ketone insertion and reductive elimination, some silylene-mediated pathways are proposed to involve the direct addition of an Si-H bond of the silylene ligand across the carbonyl group.[2][3] Another proposed mechanism, particularly for cobalt and zirconium co-catalyzed systems, involves a radical pathway initiated by the coordination of the ketone to the metal center.[4]

A generalized catalytic cycle for a transition metal silylene complex is depicted below. The cycle begins with the coordination of the ketone to the silylene complex. This is followed by the insertion of the carbonyl group into the Si-H bond of the silylene ligand, forming a silyl ether product and regenerating the active catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. Ketone Hydrosilylation with Sugar Silanes Followed by Intramolecular Aglycone Delivery: An Orthogonal Glycosylation Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 4. pubs.acs.org [pubs.acs.org]

Applications of Silylenes in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Silylenes, the silicon analogues of carbenes, have emerged from the realm of reactive intermediates to become powerful reagents and catalysts in modern organic synthesis. Their unique electronic structure, characterized by a dicoordinate silicon atom with a lone pair of electrons and a vacant p-orbital, imparts ambiphilic reactivity, enabling a diverse range of chemical transformations. This document provides detailed application notes and experimental protocols for key applications of silylenes in organic synthesis, including C-H activation, cycloaddition reactions, and catalysis.

C-H Activation and Functionalization

Application Note: Silylenes have demonstrated the remarkable ability to activate and functionalize otherwise inert C-H bonds in a variety of organic substrates, including alkanes, arenes, and ethers.[1] This reactivity can be achieved either through metal-free pathways or in concert with transition metal catalysts.[2][3] Silylene-mediated C-H activation offers a direct and atom-economical approach to C-Si bond formation, providing valuable organosilane building blocks for further synthetic transformations.

One notable example is the iridium-catalyzed ortho-silylation of arenes directed by a hydroxyl group. This method allows for the regioselective functionalization of phenols and related compounds.[4]

Quantitative Data for Iridium-Catalyzed ortho-Silylation of Phenols:

Entry	Substrate	Product	Yield (%)
1	Phenol (B47542)	2,2-diethylbenzo[d][1][2][5]oxasilole	85
2	p-Cresol	2,2-diethyl-5-methylbenzo[d][1][2][5]oxasilole	88
3	m-Cresol	2,2-diethyl-4-methylbenzo[d][1][2][5]oxasilole	75
4	p-Methoxyphenol	2,2-diethyl-5-methoxybenzo[d][1][2][5]oxasilole	92
5	p-Chlorophenol	5-chloro-2,2-diethylbenzo[d][1][2][5]oxasilole	78

Experimental Protocol: Iridium-Catalyzed ortho-Silylation of Phenol [4]

This procedure describes the one-pot synthesis of 2,2-diethylbenzo[d][1][2][5]oxasilole from phenol via a silyl (B83357) ether intermediate.

Materials:

• Phenol (1.0 mmol, 94.1 mg)

• Diethylsilane (B7801327) (1.2 mmol, 105.8 mg, 0.15 mL)

• [Ir(cod)OMe]₂ (0.01 mmol, 6.6 mg)

• 1,10-Phenanthroline (0.02 mmol, 3.6 mg)

• Norbornene (0.5 mmol, 47.1 mg)

• Anhydrous THF (5 mL)

Procedure:

• To an oven-dried Schlenk tube under an argon atmosphere, add phenol, [Ir(cod)OMe]₂, and 1,10-phenanthroline.

• Add anhydrous THF (3 mL) and stir the mixture at room temperature for 5 minutes.

• Add diethylsilane and stir the reaction mixture at room temperature. The formation of the silyl ether can be monitored by TLC or GC-MS.

• Once the silyl ether formation is complete (typically 1-2 hours), add norbornene and the remaining anhydrous THF (2 mL).

• Seal the Schlenk tube and heat the reaction mixture to 80 °C for 16 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (eluent: hexanes/ethyl acetate) to afford the desired benzoxasilole product.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Reaction Workflow:

Workflow for Iridium-Catalyzed ortho-Silylation.

Cycloaddition Reactions

Application Note: Silylenes readily participate in cycloaddition reactions with unsaturated organic molecules, such as alkenes and alkynes, to construct a variety of silicon-containing rings.[6][7] These reactions provide access to strained silacycles like silacyclopropanes and silacyclopropenes, which are versatile intermediates for further synthetic transformations. A common method for generating silylenes for these reactions is the silver-catalyzed transfer from a stable silacyclopropane (B577268) precursor.[8]

Quantitative Data for Silver-Catalyzed Silylene Transfer to Olefins:

Entry	Olefin	Silylene Source	Product	Yield (%)
1	Styrene (B11656)	7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane	1,1-di-tert-butyl-2-phenylsilacyclopropane	95
2	1-Octene	7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane	1,1-di-tert-butyl-2-hexylsilacyclopropane	85
3	trans-4-Octene	7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane	trans-1,1-di-tert-butyl-2,3-dipropylsilacyclopropane	91
4	Cyclohexene	7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane	7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane	-

Experimental Protocol: Silver-Catalyzed Synthesis of 1,1-di-tert-butyl-2-phenylsilacyclopropane

This protocol describes the transfer of a di-tert-butylsilylene unit from a stable precursor to styrene.

Materials:

• 7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane (1.0 mmol, 224.5 mg)

• Styrene (1.2 mmol, 125.0 mg, 0.14 mL)

• Silver trifluoromethanesulfonate (B1224126) (AgOTf) (0.05 mmol, 12.8 mg)

• Anhydrous benzene (B151609) (5 mL)

Procedure:

• In a glovebox, add 7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane and silver trifluoromethanesulfonate to an oven-dried Schlenk tube.

• Add anhydrous benzene (3 mL) and stir the mixture.

• Add styrene dissolved in anhydrous benzene (2 mL) dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by GC-MS.

• Once the reaction is complete, filter the mixture through a short pad of Celite to remove the silver salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexanes) to yield the desired silacyclopropane.

• Characterize the product by ¹H NMR, ¹³C NMR, ²⁹Si NMR, and HRMS.

Reaction Mechanism:

References

• 1. Iridium-Catalyzed Arene ortho-Silylation by Formal Hydroxyl-Directed C-H Activation | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. mdpi.com [mdpi.com]
• 4. A Bis(silylene)silole – synthesis, properties and reactivity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. d-nb.info [d-nb.info]
• 6. Iridium-Catalyzed Silylation of Aryl C−H Bonds | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Silylene Complexes in Transition Metal Catalysis: Applications and Protocols for Researchers

Introduction

Silylene complexes, featuring a divalent silicon atom coordinated to a transition metal, have emerged as a versatile class of ligands in homogeneous catalysis. Their strong σ-donor properties stabilize low-valent metal centers, leading to unique reactivity and catalytic activity.[1][2] This document provides detailed application notes and experimental protocols for the use of silylene-transition metal complexes in key organic transformations, intended for researchers in academia and the pharmaceutical industry.

Application Note 1: Hydrosilylation of Alkenes

The hydrosilylation of alkenes is a fundamental process for the synthesis of organosilicon compounds. Silylene-transition metal complexes, particularly those of ruthenium, have demonstrated remarkable efficiency in catalyzing this reaction with high chemo- and regioselectivity.

Data Presentation: Ruthenium-Silylene Catalyzed Alkene Hydrosilylation

The cationic ruthenium silylene complex, [Cp*(iPr3P)(H)2Ru=Si(H)Ph·Et2O][B(C6F5)4], is a highly effective catalyst for the hydrosilylation of various alkenes.[3][4] The following table summarizes its catalytic performance under optimized conditions.

Entry	Alkene	Silane (B1218182)	Catalyst Loading (mol%)	Time (h)	Product	Yield (%)	Ref.
1	1-Hexene (B165129)	PhSiH3	0.5	3	PhSi(H)2(n-Hex)	≥98	[3]
2	Styrene	PhSiH3	2	18	PhSi(H)2(CH2CH2Ph)	≥98	[3]
3	Cyclohexene	PhSiH3	5	18	PhSi(H)2(Cyclohexyl)	≥98	[3]
4	1-Methylcyclohexene	PhSiH3	5	18	PhSi(H)2(trans-2-Methylcyclohexyl)	≥98	[3]

Application Note 2: Hydrosilylation of Carbonyl Compounds

The reduction of carbonyl compounds to alcohols or silyl (B83357) ethers via hydrosilylation is a crucial transformation in organic synthesis. Iron complexes featuring N-heterocyclic silylene (NHSi) ligands have been shown to be potent catalysts for this reaction, offering a more earth-abundant alternative to precious metal catalysts.[1][5][6]

Data Presentation: Iron-Silylene Catalyzed Hydrosilylation of Ketones and Aldehydes

A novel N-heterocyclic silylene-iron(II) hydride complex, [Si,C]FeH(PMe3)3, demonstrates excellent catalytic activity for the hydrosilylation of a broad range of aldehydes and ketones.[1]

Entry	Substrate	Silane	Catalyst Loading (mol%)	Time (h)	Product	Yield (%)	Ref.
1	Acetophenone	PhSiH3	1	2	1-Phenylethan-1-ol	99	[1]
2	4-Methoxyacetophenone	PhSiH3	1	2	1-(4-methoxyphenyl)ethan-1-ol	99	[1]
3	Benzophenone	PhSiH3	1	3	Diphenylmethanol	98	[1]
4	Benzaldehyde	PhSiH3	1	1	Benzyl alcohol	99	[1]
5	4-Chlorobenzaldehyde	PhSiH3	1	1	(4-Chlorophenyl)methanol	99	[1]

Application Note 3: Cross-Coupling Reactions

While the application of silylene complexes in cross-coupling reactions is an emerging field, preliminary studies have shown their potential. For instance, a nickel complex with a mixed silylene-carbene chelate ligand has been shown to be an efficient precatalyst for Kumada-Corriu-type cross-coupling reactions.[7]

Data Presentation: Silylene-Nickel Catalyzed Kumada-Corriu Cross-Coupling

The dibromo nickel(II) complex [L¹SiD(CH2)(NHC)NiBr2]2 serves as a precatalyst for the coupling of phenylmagnesium bromide with 4-chloroanisole.

| Entry | Aryl Halide | Grignard Reagent | Catalyst | Catalyst Loading (mol%) | Time (h) | Product | Yield (%) | Ref. | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | 4-Chloroanisole | PhMgBr | [L¹SiD(CH2)(NHC)NiBr2]2 | 1 | 12 | 4-Methoxybiphenyl | 95 |[7] |

Experimental Protocols

Protocol 1: Synthesis of Ruthenium Silylene Catalyst Precursor [Cp*(iPr3P)Ru(H)(Cl)(SiH2Ph)]

This protocol is adapted from the literature and describes the synthesis of the precursor to the active ruthenium silylene catalyst.[3]

Materials:

• [Cp*(iPr3P)RuCl2]

• Phenylsilane (B129415) (PhSiH3)

• Sodium amalgam (Na/Hg, 1%)

• Toluene (B28343), Hexane (B92381) (anhydrous)

• Schlenk flask and line

• Magnetic stirrer

Procedure:

• In a glovebox, dissolve [Cp*(iPr3P)RuCl2] (1.0 g, 1.9 mmol) in 50 mL of anhydrous toluene in a Schlenk flask.

• Add phenylsilane (0.48 mL, 3.9 mmol) to the solution.

• Add sodium amalgam (1% Na, 10 g) to the reaction mixture.

• Seal the flask, remove from the glovebox, and stir vigorously at room temperature for 12 hours.

• After 12 hours, allow the amalgam to settle and carefully decant the supernatant solution via cannula filtration.

• Remove the toluene under reduced pressure to yield a yellow-brown solid.

• Wash the solid with cold hexane (3 x 10 mL) and dry under vacuum to afford [Cp*(iPr3P)Ru(H)(Cl)(SiH2Ph)] as a pale-yellow powder.

Protocol 2: Catalytic Hydrosilylation of 1-Hexene using a Ruthenium Silylene Catalyst

This protocol details the general procedure for the hydrosilylation of an alkene catalyzed by the in-situ generated ruthenium silylene complex.[3]

Materials:

• [Cp*(iPr3P)Ru(H)(Cl)(SiH2Ph)] (catalyst precursor)

• Li[B(C6F5)4]·3Et2O

• 1-Hexene

• Phenylsilane (PhSiH3)

• Dichloromethane (anhydrous)

• J. Young NMR tube

Procedure:

• In a glovebox, prepare a stock solution of the catalyst precursor [Cp*(iPr3P)Ru(H)(Cl)(SiH2Ph)] (10 mg, 0.017 mmol) in 1 mL of anhydrous dichloromethane.

• In a separate vial, dissolve Li[B(C6F5)4]·3Et2O (14.5 mg, 0.017 mmol) in 0.5 mL of anhydrous dichloromethane.

• In a J. Young NMR tube, add 1-hexene (0.1 mL, 0.8 mmol) and phenylsilane (0.1 mL, 0.8 mmol).

• To the NMR tube, add 0.2 mL of the catalyst precursor stock solution (0.0034 mmol, 0.4 mol%).

• Add the Li[B(C6F5)4]·3Et2O solution to the NMR tube to generate the active catalyst in situ.

• Seal the NMR tube, remove from the glovebox, and monitor the reaction progress by 1H NMR spectroscopy at room temperature.

• The reaction is typically complete within 3 hours, indicated by the disappearance of the alkene and silane starting materials and the appearance of the product signals.

Protocol 3: Synthesis of N-Heterocyclic Silylene-Iron(II) Hydride Catalyst [Si,C]FeH(PMe3)3

This protocol describes the synthesis of the iron-silylene catalyst for carbonyl hydrosilylation.[1]

Materials:

• N-heterocyclic silylene ligand precursor

• Fe(PMe3)4

• Tetrahydrofuran (THF), n-pentane (anhydrous)

• Schlenk flask and line

• Magnetic stirrer

Procedure:

• Synthesize the N-heterocyclic silylene ligand according to established literature procedures.

• In a glovebox, dissolve Fe(PMe3)4 (500 mg, 1.3 mmol) in 20 mL of anhydrous THF in a Schlenk flask.

• To this solution, add a solution of the N-heterocyclic silylene ligand (1.3 mmol) in 10 mL of anhydrous THF.

• Stir the reaction mixture at room temperature. The color of the solution will gradually change from yellow to red.

• After stirring for 4 hours, remove the solvent under reduced pressure.

• Extract the resulting red solid with anhydrous n-pentane (3 x 15 mL).

• Concentrate the combined pentane (B18724) extracts and cool to -30 °C to induce crystallization.

• Collect the red crystals of [Si,C]FeH(PMe3)3 by filtration and dry under vacuum.

Visualizations

Catalytic Cycle of Alkene Hydrosilylation

The following diagram illustrates the proposed catalytic cycle for the hydrosilylation of alkenes by a ruthenium silylene complex. The cycle involves the activation of the silane, insertion of the alkene into the Si-H bond of the silylene ligand, and subsequent reductive elimination to release the product and regenerate the catalyst.[3]

Caption: Proposed catalytic cycle for ruthenium-silylene catalyzed alkene hydrosilylation.

Experimental Workflow: Catalyst Synthesis and Application

This diagram outlines the general workflow for the synthesis of a silylene-transition metal catalyst and its subsequent use in a catalytic reaction.

References

• 1. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Electron-rich N-heterocyclic silylene (NHSi)-iron complexes: synthesis, structures, and catalytic ability of an isolable hydridosilylene-iron complex. | Semantic Scholar [semanticscholar.org]
• 6. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Functionalized Silanes Using Silylenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of functionalized silanes is a cornerstone of modern organosilicon chemistry, with wide-ranging applications in materials science, organic synthesis, and pharmaceutical development. Organosilanes are pivotal as versatile building blocks, protecting groups, and key components in advanced materials.[1] Silylenes, the silicon analogues of carbenes, have emerged as highly reactive intermediates that offer unique pathways for the construction of carbon-silicon bonds and the functionalization of silanes.[2][3] This document provides detailed application notes and protocols for the synthesis of functionalized silanes utilizing silylene intermediates.

Core Concepts: The Role of Silylenes

Silylenes (R₂Si:) are dicoordinate, divalent silicon species that exhibit amphiphilic character, allowing them to react as both nucleophiles and electrophiles.[4] Their high reactivity enables several key transformations for the synthesis of functionalized silanes, most notably through insertion and addition reactions.[5][6] A significant pathway involves the insertion of silylenes into Si-H bonds, providing a direct method for elongating silane (B1218182) chains and introducing new functionalities.[7][8]

Generation of Silylenes

The successful synthesis of functionalized silanes via silylene intermediates is critically dependent on the method of silylene generation. Several methods have been developed, each with its own advantages and substrate compatibility.

Photolysis of Polysilanes

Photolytic extrusion of a silylene unit from a trisilane precursor is a common and clean method for generating transient silylenes.

• General Reaction: R₃Si-SiR'₂-SiR₃ + hν → R'₂Si: + R₃Si-SiR₃

Thermolysis of Silacyclopropanes

Thermally induced fragmentation of silacyclopropanes can also serve as a source of silylenes.

Reduction of Dihalosilylenes

The reduction of dihalosilylenes, often stabilized as N-heterocyclic carbene (NHC) adducts, provides a route to silylenes under milder conditions.[4]

Key Synthetic Applications and Protocols

Application 1: Silylene Insertion into Si-H Bonds

The insertion of a silylene into a silicon-hydrogen bond is a fundamental reaction for the synthesis of disilanes and higher oligosilanes.[7][8] This reaction proceeds concertedly through a three-membered cyclic transition state.[5]

Experimental Protocol: Synthesis of Disilane (B73854) via Silylene Insertion

This protocol describes the gas-phase reaction of silylene (SiH₂) with monosilane (SiH₄).[7]

1. Silylene Generation:

• Silylene (SiH₂) is generated by laser flash photolysis of a suitable precursor, such as phenylsilane.

2. Reaction Conditions:

• The reaction is conducted in the gas phase over a pressure range of 1–100 Torr.
• An inert bath gas, such as argon (Ar) or sulfur hexafluoride (SF₆), is used.
• The reaction can be performed at various temperatures, typically in the range of 298–665 K.[7]

3. Reaction:

• The generated SiH₂ reacts with SiH₄ in a third-body assisted association reaction to form disilane (Si₂H₆).
• SiH₂ + SiH₄ → Si₂H₆

4. Analysis:

• The reaction kinetics can be monitored using time-resolved spectroscopic techniques.

Logical Workflow for Silylene Generation and Insertion

Caption: Workflow for silylene generation and subsequent Si-H insertion.

Application 2: Synthesis of Stable Silylenes and Their Derivatives

The synthesis of stable silylenes has opened new avenues for controlled reactions. N-heterocyclic silylenes are a prominent class of such stable species.[3][5]

Experimental Protocol: Synthesis of N,N′-di-tert-butyl-1,3-diaza-2-sila-2-ylidene [5]

This protocol outlines a multi-step synthesis starting from tert-butylamine (B42293) and glyoxal (B1671930).

1. Synthesis of the Diamine Precursor:

• React tert-butylamine with glyoxal to form the corresponding diimine.
• Reduce the diimine to afford the saturated diamine.

2. Lithiation:

• Treat the diamine with a strong base, such as butyllithium, to generate the dilithio salt.

3. Silylation:

• React the dilithio salt with a silicon tetrachloride (SiCl₄) source to form the dichlorosilane (B8785471) precursor.

4. Reduction to Silylene:

• The final step involves the reduction of the dichlorosilane with molten potassium in refluxing THF for several days to yield the stable silylene.[3]

Reaction Pathway for Stable Silylene Synthesis

Caption: Synthetic pathway to a stable N-heterocyclic silylene.

Application 3: Silylene Reactions with Unsaturated Hydrocarbons

Silylenes can react with various unsaturated hydrocarbons, providing a direct route to organosilanes.[2] This is particularly relevant in the "direct synthesis" of silicon compounds.

Quantitative Data on Silylene Reactions

Silylene Precursor	Substrate	Product Type	Yield (%)	Reference
RSiHCl₂	Bis-trimethylsilyl lithium amide	RSiCl	90	[9]
Phenylsilane (photolysis)	Monosilane	Disilane	-	[7]
N,N′-di-tert-butyl-1,3-diaza-2-sila-2-ylidene	Isocyanides	Silaketeneimines	High	[5]

Advanced Applications in Drug Development and Materials Science

Functionalized silanes are crucial in drug development for modifying the properties of active pharmaceutical ingredients (APIs) and in the formulation of drug delivery systems. In materials science, they are used as coupling agents, for surface modification, and in the synthesis of silicon-based polymers.[10][11] The ability to precisely introduce functional groups using silylene chemistry allows for the tailoring of material properties such as hydrophobicity, biocompatibility, and thermal stability.[12][13]

Conclusion

The use of silylenes in the synthesis of functionalized silanes offers a powerful and versatile methodology for creating novel organosilicon compounds. By carefully selecting the silylene generation method and reaction conditions, researchers can achieve high yields and selectivities for a wide range of substrates. The protocols and data presented herein provide a foundation for the application of silylene chemistry in academic and industrial research, particularly in the fields of drug development and materials science.

References

• 1. Facile preparation of organosilanes from benzylboronates and gem-diborylalkanes mediated by KOtBu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Recent progress in the catalytic carbene insertion reactions into the silicon–hydrogen bond - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Prototype Si—H insertion reaction of silylene with silane. Absolute rate constants, temperature dependence, RRKM modelling and the potential-energy surface - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Reversible Silylene Insertion Reactions into Si-H and P-H σ-Bonds at Room Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. portal.fis.tum.de [portal.fis.tum.de]
• 12. Understanding Silane Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for Silylene Transfer Reactions in Silicon-Carbon Bond Formation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the formation of silicon-carbon bonds via silylene transfer reactions. Silylenes, the silicon analogues of carbenes, are valuable reactive intermediates for the stereoselective construction of organosilicon compounds.[1][2][3] Traditional methods for generating silylenes often require harsh conditions such as photolysis, strongly reducing conditions, or high temperatures, which can limit substrate compatibility.[1][4] The development of metal-catalyzed silylene transfer reactions offers a mild, operationally simple, and functional-group-tolerant alternative for the synthesis of silicon-containing cyclic compounds.[4][5][6]

These notes focus on catalytic silylene transfer, a method that has expanded the utility of these reactions by allowing them to proceed at much lower temperatures, thereby improving diastereoselectivity and broadening the compatible substrate scope.[4][7]

Figure 1: Comparison of traditional silylene generation with modern catalytic transfer methods.

Application Note 1: Metal-Catalyzed Silacyclopropanation of Alkenes

Metal-catalyzed silylene transfer is a mild and efficient method for the synthesis of silacyclopropanes from alkenes.[4] This approach avoids the forcing conditions required by traditional methods.[1] Silver salts, such as silver triflate (AgOTf) and silver trifluoroacetate (B77799) (AgOC(O)CF₃), have been identified as highly efficient catalysts, enabling the reaction to occur at temperatures as low as -27 °C.[5][6] The reaction is stereospecific and generally proceeds with high diastereoselectivity and in high yields across a broad range of alkene substrates, including those with sensitive functional groups like ethers and esters.[1][4]

Figure 2: General workflow for the catalytic silacyclopropanation of an alkene.

Protocol 1: General Procedure for Silver-Catalyzed Silylene Transfer to Alkenes

This protocol is adapted from the work of Woerpel and coworkers.[4][6]

Materials:

• Silylene source: 7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane (cyclohexene silacyclopropane)

• Alkene substrate (1.3 equivalents)

• Silver(I) trifluoromethanesulfonate (B1224126) (AgOTf) (1-10 mol%)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

• In an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the alkene substrate (1.3 equiv) in the chosen anhydrous solvent.

• Add the silylene source, 7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane (1.0 equiv).

• Cool the mixture to the desired reaction temperature (e.g., -27 °C using a dry ice/acetonitrile bath).

• In a separate flask, prepare a stock solution of the AgOTf catalyst in the same anhydrous solvent.

• Add the catalyst solution (1-10 mol%) dropwise to the cooled reaction mixture.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-MS).

• Upon completion, the reaction can be quenched by filtering through a short plug of silica (B1680970) gel to remove the silver catalyst.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel to afford the desired silacyclopropane.

Data Presentation: Catalyst Screening and Substrate Scope

The following tables summarize the quantitative data for the silylene transfer to various alkenes.

Table 1: Catalyst Screening for Silylene Transfer to 1-Hexene [6]

Entry	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	None	80	12	85
2	Zn(OTf)₂ (10)	55	12	95
3	CeCl₃ (50)	25	12	80
4	CuF₂ (50)	25	12	85
5	AgI (50)	25	12	90
6	CuOTf·C₆H₆ (10)	0	12	95
7	AgOTf (10)	-27	3	95

| 8 | AgOC(O)CF₃ (10) | -27 | 3 | 95 |

Table 2: Silver-Catalyzed Silacyclopropanation of Various Alkenes [4]

Entry	Alkene Substrate	Product	Yield (%)
1	1-Hexene	1-Butyl-2,2-di-tert-butylsilacyclopropane	95
2	Styrene	2,2-Di-tert-butyl-1-phenylsilacyclopropane	95
3	Vinylcyclohexane	2,2-Di-tert-butyl-1-cyclohexylsilacyclopropane	95
4	Allyl phenyl ether	1-((Phenoxymethyl)methyl)-2,2-di-tert-butylsilacyclopropane	94
5	Allyl benzyl (B1604629) ether	1-((Benzyloxymethyl)methyl)-2,2-di-tert-butylsilacyclopropane	95

| 6 | Allyl pivalate (B1233124) | (2,2-Di-tert-butylsilacyclopropyl)methyl pivalate | 90 |

Application Note 2: Silylene Transfer to Allylic Sulfides for Silacyclobutane (B14746246) Synthesis

An interesting variation of the silylene transfer reaction occurs with allylic sulfides. Instead of the expected silacyclopropane, the reaction yields substituted silacyclobutanes through a process involving a formal 1,2-sulfide migration.[8] This transformation provides a novel route to four-membered silicon-containing rings. A variety of metal salts can catalyze this reaction, with silver trifluoroacetate (AgO₂CCF₃) being identified as optimal. The proposed mechanism involves the formation of an intermediate episulfonium ion.[8]

Figure 3: Proposed mechanism for silacyclobutane formation via 1,2-sulfide migration.

Protocol 2: General Procedure for Silylene Transfer to Allylic Sulfides

This protocol is based on "Procedure A" as described in the supporting information of the cited literature.[8]

Materials:

• Allylic sulfide substrate (1.0 equiv)

• Silylene source: 7,7-di-tert-butyl-7-silabicyclo[4.1.0]heptane (1.2-5.0 equiv)

• Silver(I) trifluoroacetate (AgO₂CCF₃) (1 mol%)

• Anhydrous toluene

• Internal standard (e.g., PhSiMe₃) for NMR analysis

• Inert atmosphere apparatus

Procedure:

• To an oven-dried flask under an inert atmosphere, add the allylic sulfide (1.0 equiv), the silylene source (equiv as needed), and anhydrous toluene.

• Add the silver trifluoroacetate catalyst (1 mol%).

• Stir the reaction mixture at ambient temperature.

• Monitor the reaction for consumption of the starting material by ¹H NMR spectroscopy, using an internal standard to determine the yield.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the silacyclobutane product.

Data Presentation: Catalyst and Substrate Scope for Silacyclobutane Formation

Table 3: Metal Catalyst Screening for Silylene Transfer to Allyl Phenyl Sulfide [8]

Entry	Catalyst (1 mol%)	Time (h)	Yield (%)ᵃ
1	AgO₂CCF₃	1	67
2	AgOTf	1	58
3	Cu(OTf)₂	2	53
4	Zn(OTf)₂	1	51
5	AgOAc	24	43
6	AgF	24	45
7	CuI	24	34
8	None (80 °C)	24	60

ᵃ Determined by ¹H NMR spectroscopic analysis relative to an internal standard.

Table 4: Silylene Transfer to Various Substituted Allylic Sulfides [8]

Entry	Allylic Sulfide	Product	Diastereomeric Ratio	Yield (%)
1	1-Phenylthio-2-propene	2,2-Di-tert-butyl-3-(phenylthiomethyl)silacyclobutane	N/A	67
2	3-Phenylthio-1-butene	trans-2,2-Di-tert-butyl-3-methyl-4-(phenylthio)silacyclobutane	95:5	49

| 3 | 1-Phenylthio-2-butene | trans-2,2-Di-tert-butyl-3-(phenylthiomethyl)-4-methylsilacyclobutane | 75:25 | 45 |

References

• 1. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 2. Diastereoselective silylene transfer reactions to chiral enantiopure alkenes: effects of ligand size and substrate bias - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Diastereoselective silylene transfer reactions to chiral enantiopure alkenes: effects of ligand size and substrate bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metal-catalyzed di-tert-butylsilylene transfer: synthesis and reactivity of silacyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. Silylene Transfer to Allylic Sulfides: Formation of Substituted Silacyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Silylene Synthesis

Welcome to the technical support center for silylene synthesis. This resource is designed to provide researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during silylene synthesis, focusing on common side reactions and providing actionable solutions.

Issue 1: Low Yield of the Target Silylene

Q1: My silylene synthesis is resulting in a low yield. What are the most common causes and how can I troubleshoot this?

A1: Low yields in silylene synthesis are a frequent issue and can often be attributed to several competing side reactions or suboptimal reaction conditions. The most common culprits include dimerization or oligomerization of the silylene, unwanted insertion reactions, and over-reduction of the silicon precursor.

Troubleshooting Workflow for Low Yield:

Below is a systematic workflow to diagnose and address the potential causes of low yield in your silylene synthesis.

Caption: Troubleshooting workflow for low silylene yield.

Issue 2: Unwanted Dimerization or Oligomerization

Q2: I am observing significant amounts of disilene or other oligomeric species in my reaction mixture. How can I prevent the dimerization of my target silylene?

A2: Silylene dimerization to form disilenes is a common and often rapid process, particularly for less sterically hindered silylenes.[1] The stability of a silylene is a delicate balance of kinetic and thermodynamic factors.[2]

Strategies to Mitigate Dimerization:

• Steric Hindrance: Increasing the steric bulk of the substituents on the silicon atom is a primary strategy to prevent dimerization. The activation energy for dimerization increases with the size of the substituents.[1]

• Electronic Stabilization: The use of π-donating ligands, such as amido groups in N-heterocyclic silylenes (NHSis), can stabilize the silylene monomer.[3][4][5][6]

• Formation of Stable Adducts: Silylenes can be generated and trapped in situ by forming stable adducts with Lewis bases (e.g., phosphines, N-heterocyclic carbenes) or transition metals.[6][7][8] These adducts can sometimes be used as "masked" silylenes, releasing the free silylene under specific conditions.[7]

Table 1: Influence of Steric Bulk on Silylene Dimerization

Silylene Substituents	Dimerization Tendency	Rationale
Small alkyl or aryl groups	High	Low steric hindrance allows for easy approach of two silylene molecules.
Bulky groups (e.g., mesityl, tert-butyl)	Moderate to Low	Increased steric bulk raises the activation energy for dimerization.[1]
Very bulky groups (e.g., 2,4,6-triisopropylphenyl)	Very Low	Significant steric protection effectively prevents dimerization.[1]
N-heterocyclic frameworks	Varies	Stability is influenced by both steric and electronic factors of the heterocyclic ring. Aromatic NHSis are particularly stable.[9]

Issue 3: Undesired Insertion Reactions

Q3: My silylene appears to be reacting with my solvent or other reagents, leading to insertion byproducts. How can I control this reactivity?

A3: Silylenes are highly reactive species that can insert into a variety of chemical bonds, including C-H, O-H, C-I, and even B-B bonds.[4][10][11] This reactivity, while useful in targeted synthesis, can lead to complex mixtures of byproducts if not properly controlled.

Controlling Unwanted Insertion Reactions:

• Solvent Choice: Avoid solvents with reactive C-H bonds if C-H insertion is a problem. Aromatic solvents are often preferred over aliphatic ones.

• Inert Atmosphere: Rigorously exclude moisture and oxygen, as silylenes readily react with water and alcohols via O-H insertion.[4][9]

• Temperature Control: Running reactions at lower temperatures can sometimes disfavor side reactions with higher activation energies.

• "Masked" Silylenes: Using silylene precursors or adducts that release the silylene under specific conditions can help control its reactivity with other components in the reaction mixture.[7]

Caption: Competing insertion reactions of silylenes.

Issue 4: Over-reduction During Synthesis

Q4: I am using a reductive method to generate my silylene, but I suspect over-reduction is occurring. What are the signs and how can I prevent it?

A4: In syntheses that employ strong reducing agents like alkali metals or potassium graphite (B72142) to reduce a dihalosilane precursor, over-reduction to Si(I) or Si(0) species is a potential side reaction. This can lead to the formation of complex silicon clusters or other undesired byproducts, ultimately lowering the yield of the target silylene.

Preventing Over-reduction:

• Choice of Reducing Agent: If possible, use a milder reducing agent. The reactivity of alkali metals follows the order Li < Na < K.

• Stoichiometry and Monitoring: Carefully control the stoichiometry of the reducing agent. It is crucial to monitor the reaction progress closely, for example by NMR spectroscopy, to stop the reaction once the precursor has been consumed.[4]

• Quenching Agents: The addition of a quenching agent, such as triethylamine, has been reported to help prevent over-reduction in the synthesis of N-heterocyclic silylenes.[3]

• Temperature Control: Performing the reduction at lower temperatures can help to moderate the reactivity and reduce the likelihood of over-reduction.

Experimental Protocols

This section provides an example of a detailed experimental protocol for the synthesis of a stable N-heterocyclic silylene, highlighting steps aimed at minimizing common side reactions.

Protocol: Synthesis of 1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene

This protocol is adapted from the literature and outlines the synthesis of a well-known stable N-heterocyclic silylene.[4]

Step 1: Synthesis of the Dichlorosilane (B8785471) Precursor

• Reaction Setup: All manipulations must be conducted under an inert atmosphere (e.g., argon) using standard Schlenk techniques. Solvents should be rigorously dried and degassed.

• Lithiation of the Diimine: In a Schlenk flask, dissolve the diimine precursor (1,4-di-tert-butyl-1,4-diaza-1,3-butadiene) in dry THF. Cool the solution to -78 °C.

• Add a stoichiometric amount of n-butyllithium dropwise while maintaining the low temperature. Allow the mixture to warm to room temperature and stir overnight.

• Reaction with SiCl₄: Cool the resulting solution of the dilithiated diimine back to -78 °C. Add an excess of silicon tetrachloride (SiCl₄) via syringe.

• Allow the reaction mixture to warm to room temperature overnight.

• Workup and Purification: Filter off the precipitated lithium chloride (LiCl) under inert atmosphere. Remove the excess THF and SiCl₄ under vacuum. The crude dichlorosilane precursor can be purified by vacuum distillation. Note: Purity of this precursor is critical for the success of the final reduction step.[4]

Step 2: Reduction to the Silylene

• Reaction Setup: In a Schlenk flask equipped with a reflux condenser, add the purified dichlorosilane precursor and dry THF.

• Reduction: Add small pieces of freshly cut potassium metal. Heat the mixture to reflux. Caution: This reaction can be vigorous.

• Monitoring: The progress of the reduction should be carefully monitored by ¹H NMR spectroscopy to ensure complete consumption of the starting material and to avoid over-reduction.[4][6]

• Isolation: Once the reaction is complete, cool the mixture to room temperature and filter off the excess potassium and potassium chloride (KCl). Remove the THF under vacuum.

• The stable silylene can be purified by vacuum sublimation or distillation.[4][5]

Table 2: Spectroscopic Data for Product Identification

Compound	¹H NMR (C₆D₆, ppm)	¹³C NMR (C₆D₆, ppm)	²⁹Si NMR (C₆D₆, ppm)
Dichlorosilane Precursor	δ 5.74 (s, 2H), 1.24 (s, 18H)	δ 112.6, 52.6, 30.4	δ -40.7
Silylene Product	δ 6.75 (s, 2H), 1.21 (s, 18H)	δ 124.2, 51.9, 32.5	δ +78.4

Data adapted from Denk et al. and West et al.[4][5]

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All experimental work should be conducted with appropriate safety precautions and by qualified personnel.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01930J [pubs.rsc.org]
• 3. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. datapdf.com [datapdf.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 8. Reversible Oxidative Addition/Reductive Elimination of a Si-H Bond with Base-Stabilized Silylenes: A Theoretical Insight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A zwitterionic silylene as reactive intermediate and its unusual dimerization to an N-heterobicyclic disilane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Silicon-Tethered Strategies for C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Silylenes by Vacuum Sublimation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of silylenes using vacuum sublimation. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and critical data presented in an accessible format to ensure successful purification outcomes.

Frequently Asked Questions (FAQs)

Q1: What is vacuum sublimation and why is it used for purifying silylenes?

A1: Vacuum sublimation is a purification technique where a solid is transformed directly into a gas under reduced pressure, leaving non-volatile impurities behind. The gaseous substance then crystallizes on a cooled surface, yielding a purified solid. This method is particularly advantageous for silylenes as it is a solvent-free technique, minimizing the risk of contamination and decomposition, especially for thermally sensitive compounds.[1][2][3] Many silylenes can be sublimed at lower temperatures under vacuum, which helps to prevent thermal degradation.[1]

Q2: My silylene is not subliming. What are the possible reasons and solutions?

A2: There are several potential reasons for a failure to sublime:

• Insufficient Heat: The temperature of the heating bath may be too low. Gradually and carefully increase the temperature.

• Inadequate Vacuum: The pressure inside the sublimation apparatus may be too high. Check for leaks in your setup; all joints should be properly sealed and greased. Ensure your vacuum pump is operating correctly and can achieve the necessary low pressure. A hissing sound is a common indicator of a leak.[4]

• Compound Decomposition: It is possible the silylene is decomposing at the applied temperature. If you observe darkening or charring of the material, immediately reduce the heat. Attempt the sublimation at a lower pressure, which should allow for sublimation at a lower temperature.

Q3: The sublimed silylene crystals are forming on the glassware instead of the cold finger. How can I fix this?

A3: This issue typically arises when the side walls of the sublimation apparatus are too cool. To resolve this, you can gently heat the sides of the glassware with a heat gun to encourage the compound to move towards the colder surface of the cold finger.[4]

Q4: I am observing very low recovery of my silylene after sublimation. What could be the cause?

A4: Low recovery can be due to several factors:

• Sublimation is Incomplete: Ensure you have allowed sufficient time for the sublimation to complete.

• Leaks in the System: A poor vacuum will hinder efficient sublimation.

• Material Lost During Collection: Be careful when scraping the purified crystals from the cold finger to avoid mechanical loss.

• Overheating: Excessive heat can lead to decomposition of the silylene, reducing the yield of the desired product.

Q5: How do I know what temperature and pressure to use for my specific silylene?

A5: The optimal sublimation conditions are highly dependent on the specific silylene's volatility and thermal stability. It is best to consult the literature for known protocols for your compound or a structurally similar analogue. For novel silylenes, a good starting point is to begin at a relatively low temperature and gradually increase it while monitoring for sublimation under a high vacuum. A differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) can also provide valuable information about the compound's thermal behavior.

Quantitative Data for Silylene Sublimation

The following table summarizes known vacuum sublimation conditions for a specific stable N-heterocyclic silylene and its related compounds. These values can serve as a starting point for optimizing the purification of similar silylenes.

Compound	Sublimation Temperature (°C)	Pressure (Torr)	Reference
1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene	85	0.1	[5]
Glyoxal-bis-(N-tert-butylimine) (precursor)	40	0.1	[5]
Spiro side-product	220	0.1	[5]

Detailed Experimental Protocol: Vacuum Sublimation of a Stable Silylene

This protocol is based on the reported purification of 1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene.[5]

Materials:

• Crude silylene sample

• Sublimation apparatus (including a flask or tube, and a cold finger)

• High-vacuum pump

• Cold trap (e.g., liquid nitrogen or dry ice/acetone)

• Heating mantle or oil bath

• Thermometer or thermocouple

• Inert gas source (e.g., nitrogen or argon)

• Schlenk line (optional, but recommended for handling air-sensitive compounds)

Procedure:

• Preparation of the Apparatus:

  • Thoroughly clean and dry all glassware. For air-sensitive silylenes, oven-dry the glassware and assemble it hot under a stream of inert gas.

  • Lightly grease all ground-glass joints to ensure a good seal.[4]

• Loading the Sample:

  • Transfer the crude silylene into the bottom of the sublimation flask.

  • Insert the cold finger into the flask, ensuring it does not touch the sample.

• Assembling the System:

  • Connect the sublimation apparatus to a cold trap, and then to the high-vacuum pump. The cold trap is crucial to protect the pump from any volatile byproducts.[6]

  • If working with an air-sensitive silylene, connect the apparatus to a Schlenk line to allow for evacuation and backfilling with an inert gas.

• Evacuation:

  • Begin evacuating the system. A pressure of approximately 0.1 Torr is a good target for this specific silylene.[5] Monitor the pressure using a vacuum gauge.

• Cooling the Cold Finger:

  • Once a stable vacuum is achieved, fill the cold finger with a coolant (e.g., a dry ice/acetone slurry or circulating chilled water). It is important to apply the vacuum before cooling the cold finger to prevent condensation of atmospheric water.[4]

• Heating the Sample:

  • Begin heating the bottom of the flask using a heating mantle or oil bath. For 1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene, the target temperature is 85 °C.[5]

  • Heat the sample slowly and monitor for the appearance of crystals on the cold finger.

• Sublimation Process:

  • Continue heating until all the volatile silylene has sublimed onto the cold finger. This may take several hours.

• Cooling and Venting:

  • Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature.

  • Remove the coolant from the cold finger.

  • Carefully and slowly vent the system with an inert gas.

• Collecting the Product:

  • Disassemble the apparatus in an inert atmosphere (e.g., in a glovebox) if the purified silylene is air-sensitive.

  • Carefully scrape the purified crystals from the cold finger onto a pre-weighed container.

Visualizing the Process

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues during the vacuum sublimation of silylenes.

Caption: A flowchart for troubleshooting common vacuum sublimation issues.

Experimental Workflow

This diagram illustrates the general experimental workflow for the purification of silylenes by vacuum sublimation.

Caption: A diagram of the experimental workflow for vacuum sublimation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 3. Sublimation: Isolating the Purest Chemical Compounds | Adesis, Inc. [adesisinc.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Silylene Insertion Reactions

Welcome to the technical support center for silylene insertion reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of silylene insertion reactions?

A1: Silylene insertion reactions are versatile methods for forming new chemical bonds. The most common types involve the insertion of a silylene into:

• Si-H bonds: A well-established method for creating Si-Si bonds.

• O-H bonds: Commonly used for the synthesis of alkoxysilanes and silanols.[1][2] Water can react with silylenes to initially form silanols, which may then self-condense to produce disiloxanes.[1]

• C-H bonds: A method for C-H functionalization, though it can be challenging. Some silylenes require photochemical activation to insert into benzylic C-H bonds.[3]

• Si-Cl bonds: An alternative to Si-H insertion for forming Si-Si bonds.[4]

• C-O bonds: This has been observed in allylic ethers to form allylic silanes.[5]

Q2: My silylene insertion reaction is giving a low yield. What are the potential causes and solutions?

A2: Low yields in silylene insertion reactions can stem from several factors. Refer to the troubleshooting guide below for a systematic approach to diagnosing and resolving the issue. Key areas to investigate include the stability of the silylene, the choice of catalyst and solvent, and the presence of interfering functional groups on your substrate.

Q3: I am observing the formation of unwanted byproducts. How can I improve the selectivity of my reaction?

A3: Byproduct formation is a common challenge. For instance, in O-H insertions with water, the initial silanol (B1196071) product can condense to form a disiloxane.[1] In other cases, dimerization of the silylene can lead to disilene byproducts.[5] Strategies to improve selectivity include:

• Catalyst Screening: Different catalysts can offer varying levels of selectivity for the desired insertion.

• Solvent Optimization: The polarity and coordinating ability of the solvent can influence the reaction pathway.

• Temperature Control: Adjusting the reaction temperature can favor the kinetics of the desired insertion over side reactions.

• Substituent Effects: The electronic and steric properties of the substituents on both the silylene and the substrate can significantly impact selectivity.

Q4: How do I choose the right catalyst for my silylene insertion reaction?

A4: The choice of catalyst is critical for a successful reaction. While some silylenes can react without a catalyst, many systems benefit from catalysis.

• Iron-based catalysts , such as Fe(OTf)₂, are an effective and environmentally friendly option for carbene insertion into Si-H bonds.[6]

• Copper/bisazaferrocene catalysts have been shown to be effective for enantioselective O-H insertion reactions.[7][8]

• Rhodium complexes can also be employed, particularly for insertions into metal-halogen bonds.[9] The optimal catalyst will depend on the specific bond being targeted and the desired outcome (e.g., high yield, high enantioselectivity).

Troubleshooting Guide

This guide provides a structured approach to resolving common issues in silylene insertion reactions.

// Nodes start [label="Problem: Low Yield or No Reaction", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_silylene [label="1. Verify Silylene Stability and Purity", fillcolor="#FBBC05", fontcolor="#202124"]; silylene_unstable [label="Instability/Decomposition", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; synthesis_protocol [label="Review synthesis and purification protocol. Ensure inert atmosphere.", fillcolor="#FFFFFF", fontcolor="#202124"]; check_conditions [label="2. Evaluate Reaction Conditions", fillcolor="#FBBC05", fontcolor="#202124"]; conditions_inadequate [label="Suboptimal Conditions", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; optimize_temp [label="Optimize temperature. Perform a temperature screen.", fillcolor="#FFFFFF", fontcolor="#202124"]; optimize_solvent [label="Screen different solvents (e.g., CH2Cl2, Toluene, THF).", fillcolor="#FFFFFF", fontcolor="#202124"]; check_catalyst [label="3. Assess Catalyst Activity", fillcolor="#FBBC05", fontcolor="#202124"]; catalyst_inactive [label="Inactive or Inappropriate Catalyst", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; screen_catalysts [label="Screen alternative catalysts (e.g., Fe, Cu, Rh-based).", fillcolor="#FFFFFF", fontcolor="#202124"]; check_loading [label="Vary catalyst loading.", fillcolor="#FFFFFF", fontcolor="#202124"]; check_substrate [label="4. Examine Substrate Reactivity", fillcolor="#FBBC05", fontcolor="#202124"]; substrate_unreactive [label="Unreactive Substrate", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; modify_substrate [label="Consider modifying substrate with activating groups (e.g., electron-donating groups).", fillcolor="#FFFFFF", fontcolor="#202124"]; end [label="Successful Reaction", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_silylene; check_silylene -> silylene_unstable [label="Issue Found?"]; silylene_unstable -> synthesis_protocol [label="Yes"]; synthesis_protocol -> check_conditions; silylene_unstable -> check_conditions [label="No"]; check_conditions -> conditions_inadequate [label="Issue Found?"]; conditions_inadequate -> optimize_temp [label="Yes"]; optimize_temp -> optimize_solvent; optimize_solvent -> check_catalyst; conditions_inadequate -> check_catalyst [label="No"]; check_catalyst -> catalyst_inactive [label="Issue Found?"]; catalyst_inactive -> screen_catalysts [label="Yes"]; screen_catalysts -> check_loading; check_loading -> check_substrate; catalyst_inactive -> check_substrate [label="No"]; check_substrate -> substrate_unreactive [label="Issue Found?"]; substrate_unreactive -> modify_substrate [label="Yes"]; modify_substrate -> end; substrate_unreactive -> end [label="No"]; } enddot Caption: Troubleshooting workflow for low-yield silylene insertion reactions.

Data Presentation: Comparison of Catalysts for Si-H Insertion

The following table summarizes the performance of different iron catalysts for the insertion of a carbene into a Si-H bond, demonstrating the importance of catalyst selection.

Catalyst (5 mol%)	Solvent	Time (h)	Yield (%)
Fe(OTf)₂	CH₂Cl₂	0.5	99
Fe(BF₄)₂·6H₂O	CH₂Cl₂	1	95
Fe(ClO₄)₂·xH₂O	CH₂Cl₂	1	85
FeCl₂	CH₂Cl₂	24	20
Fe(acac)₂	CH₂Cl₂	24	<5
Fe(OTf)₃	CH₂Cl₂	24	15
FeCl₃	CH₂Cl₂	24	<5

Data adapted from a study on iron-catalyzed carbene insertion reactions.[6]

Experimental Protocols

General Protocol for Iron-Catalyzed Silylene Insertion into a Si-H Bond

This protocol is a representative example for the insertion of a diazoester-derived carbene into a Si-H bond using an iron catalyst.

// Nodes start [label="Start: Prepare Reaction Vessel", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; add_reagents [label="1. Add diazoester and solvent (CH2Cl2)\nto an oven-dried flask under inert atmosphere.", fillcolor="#F1F3F4", fontcolor="#202124"]; add_silane [label="2. Add silane (B1218182) (e.g., Et3SiH).", fillcolor="#F1F3F4", fontcolor="#202124"]; add_catalyst [label="3. Add Fe(OTf)2 catalyst.", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="4. Stir the reaction mixture at room temperature.", fillcolor="#FBBC05", fontcolor="#202124"]; monitor [label="5. Monitor reaction progress by TLC or GC-MS.", fillcolor="#F1F3F4", fontcolor="#202124"]; workup [label="6. Quench the reaction and perform aqueous workup.", fillcolor="#F1F3F4", fontcolor="#202124"]; purify [label="7. Purify the product by column chromatography.", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End: Characterize Product", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> add_reagents; add_reagents -> add_silane; add_silane -> add_catalyst; add_catalyst -> reaction; reaction -> monitor; monitor -> workup; workup -> purify; purify -> end; } enddot Caption: Step-by-step experimental workflow for a typical silylene insertion.

Methodology:

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the α-diazoester (1.0 equiv) and the chosen solvent (e.g., CH₂Cl₂).

• Reagent Addition: Add the silane (e.g., triethylsilane, 1.2-2.0 equiv) to the solution.

• Catalyst Addition: Add the iron catalyst (e.g., Fe(OTf)₂, 5 mol%) to the reaction mixture.

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with the reaction solvent. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired α-silylester.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between key factors influencing the outcome of a silylene insertion reaction.

// Nodes silylene [label="Silylene Precursor\n(Stability, Sterics, Electronics)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; substrate [label="Substrate\n(Bond Type, Sterics, Electronics)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; catalyst [label="Catalyst\n(Metal, Ligands)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; conditions [label="Reaction Conditions\n(Solvent, Temperature)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; outcome [label="Reaction Outcome\n(Yield, Selectivity, Byproducts)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges silylene -> outcome; substrate -> outcome; catalyst -> outcome; conditions -> outcome; } enddot Caption: Key factors influencing the outcome of silylene insertion reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Where silylene–silicon centres matter in the activation of small molecules: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. Where silylene–silicon centres matter in the activation of small molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00815J [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Silylene oxonium ylides: di-tert-butylsilylene insertion into C—O bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Iron-Catalyzed Carbene Insertion Reactions of α-Diazoesters into Si-H Bonds [organic-chemistry.org]
• 7. Catalytic Enantioselective O-H Insertion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stabilization of Unstable Silylenes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for preventing the dimerization of unstable silylenes.

Frequently Asked Questions (FAQs)

Q1: My silylene is unstable and rapidly dimerizes. What are the primary strategies to prevent this?

A1: Dimerization is a common issue with unstable silylenes due to their high reactivity. The primary strategies to prevent this involve either kinetic or thermodynamic stabilization.[1] Kinetic stabilization relies on using bulky substituents to sterically hinder the approach of two silylene molecules. Thermodynamic stabilization can be achieved through electronic effects, such as π-electron donation from adjacent atoms into the vacant p-orbital of the silicon center, or by coordination with a Lewis base.

Q2: What are the most effective types of substituents for sterically hindering silylene dimerization?

A2: Bulky alkyl or aryl groups are commonly used to provide steric protection. For instance, silylenes bearing large groups like tert-butyl or 2,4,6-triisopropylphenyl (Tipp) have been successfully isolated. The effectiveness of steric hindrance is directly related to the size and arrangement of the substituents around the silicon center, which physically block the pathway for dimerization.

Q3: How does electronic stabilization work to prevent dimerization?

A3: Electronic stabilization involves the delocalization of electron density to reduce the reactivity of the silylene. A key method is the use of nitrogen-containing substituents where the nitrogen lone pairs can donate into the empty p-orbital of the silicon atom.[2] This π-donation stabilizes the silylene and can be enhanced by incorporating the silicon into a cyclic, aromatic system, creating a 6-π-electron ring that provides significant aromatic stabilization energy.[3][4]

Q4: What role do N-heterocyclic carbenes (NHCs) play in stabilizing silylenes?

A4: N-heterocyclic carbenes (NHCs) are strong σ-donors and can be used to stabilize silylenes by forming a Lewis acid-base adduct.[5][6] The NHC donates a pair of electrons to the empty p-orbital of the silicon atom, effectively saturating it and reducing its electrophilicity, thus preventing dimerization. This method has been successfully used to isolate and handle otherwise highly reactive silylenes.[5]

Q5: Can Lewis bases other than NHCs be used for stabilization?

A5: Yes, other Lewis bases can also stabilize silylenes. The key is that the base should be a strong enough electron donor to effectively coordinate to the silicon center.[1][7][8] The choice of the Lewis base can also influence the reactivity of the resulting stabilized silylene.

Troubleshooting Guides

Problem: My silylene still dimerizes despite using bulky substituents.

Possible Cause	Suggested Solution
Insufficient steric bulk.	Increase the size of the substituents. Consider using groups like 2,6-bis(2,4,6-triisopropylphenyl)phenyl (Ter*) for maximum steric shielding.[5]
High reaction temperature.	Perform the reaction and subsequent handling at lower temperatures to reduce the kinetic energy available for dimerization. Many unstable silylenes are only isolable at low temperatures.[2]
High concentration.	Work in more dilute solutions to decrease the probability of two silylene molecules encountering each other.

Problem: The yield of my stabilized silylene is very low.

Possible Cause	Suggested Solution
Inefficient reduction of the silicon precursor.	Ensure the reducing agent is fresh and used in the correct stoichiometry. For example, when using potassium metal, ensure it is clean and reactive.[2]
Side reactions with the solvent or starting materials.	Choose an inert solvent that does not react with the silylene. Ensure all starting materials are pure and free of any reactive impurities.
The stabilizing group is not effective enough.	Consider a different stabilization strategy. If steric hindrance alone is insufficient, try a combination of steric and electronic stabilization, or use a Lewis base like an NHC.

Experimental Protocols

Synthesis of an N-Heterocyclic Carbene (NHC)-Stabilized Silylene

This protocol is adapted from the synthesis of an NHC-stabilized hydridosilylene.[5]

Objective: To synthesize a stable silylene by reacting a 7-silanorbornadiene derivative with an N-heterocyclic carbene.

Materials:

• 7-silanorbornadiene derivative (e.g., with Ter or Ter* substituents)

• N-heterocyclic carbene (e.g., ImMe₄)

• Anhydrous toluene (B28343)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside an inert atmosphere glovebox, dissolve the 7-silanorbornadiene derivative in anhydrous toluene in a Schlenk flask.

• In a separate flask, dissolve one equivalent of the N-heterocyclic carbene in anhydrous toluene.

• Slowly add the NHC solution to the 7-silanorbornadiene solution at room temperature with stirring.

• Monitor the reaction by NMR spectroscopy until the starting material is consumed.

• The product, an NHC-stabilized silylene, is formed through the fragmentation of the silanorbornadiene.

• Remove the solvent under vacuum to yield the product. Further purification can be achieved by recrystallization from an appropriate solvent like hexane.

Quantitative Data Summary

Table 1: 29Si NMR Chemical Shifts of Selected Stable Silylenes

Silylene	Stabilizing Group(s)	29Si NMR Chemical Shift (ppm)	Reference
2	N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene	75.2	[2]
3	N,N'-di-tert-butyl-1,3-diaza-2-silacyclohex-4-en-2-ylidene	114.7	[2]
4a	1,3-di-tert-butyl-1,3,2-benzodiazasilol-2-ylidene	92.5	[2]
AYSi-2	Amino(ylidyl)silylene with tosyl group	7.73	[1]

Table 2: Selected Bond Lengths in a Stable Silylene

Data for N,N'-di-tert-butyl-1,3-diaza-2-silacyclopent-4-en-2-ylidene (2 ).[2]

Bond	Bond Length (Å)
Si-N	1.74
C=C	1.36

Visualizations

Signaling Pathways and Workflows

Caption: Strategies to prevent silylene dimerization.

Caption: General experimental workflow for silylene stabilization.

References

• 1. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01812A [pubs.rsc.org]

troubleshooting low yields in silylene generation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during silylene generation experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Product Yield

Q1: My silylene generation reaction has resulted in a very low yield or no desired product. What are the common causes and how can I troubleshoot this?

A1: Low yields in silylene generation can be attributed to several factors, ranging from the stability of the precursor to the reaction conditions and the efficiency of the trapping agent.

Troubleshooting Steps:

• Precursor Purity and Stability:

  • Problem: The silylene precursor may be impure or may have decomposed during storage. Some precursors are thermally unstable.[1]

  • Solution: Ensure the precursor is of high purity. For thermally sensitive precursors, store them at low temperatures and handle them under an inert atmosphere. It is often necessary to purify the precursor, for example by vacuum distillation, immediately before use.[2]

• Reaction Conditions:

  • Problem: The reaction conditions, such as temperature, solvent, and reaction time, may not be optimal for silylene generation. For instance, reductions of dihalosilane precursors can require vigorous conditions, like refluxing with molten potassium in THF for several days.[1]

  • Solution: Systematically optimize the reaction conditions. This may involve screening different solvents, adjusting the temperature, and monitoring the reaction progress over time using techniques like NMR spectroscopy.[2] For photolytic generation, ensure the light source has the appropriate wavelength and intensity.[3]

• Inefficient Trapping:

  • Problem: The generated silylene is a highly reactive intermediate and may decompose or undergo side reactions if not trapped efficiently.[4] The choice of trapping agent is crucial and its reactivity should match the silylene being generated.

  • Solution: Use a suitable trapping agent in a sufficient concentration. Common trapping agents include alcohols, triethylsilane, and 2,3-dimethylbutadiene.[4] The timing of the addition of the trapping agent can also be critical. In some cases, the trapping agent can be present from the start of the reaction.

• Moisture and Air Sensitivity:

  • Problem: Silylenes and their precursors are often highly sensitive to moisture and oxygen.[5] Contamination can lead to the formation of siloxanes and other byproducts, reducing the yield of the desired product.[6]

  • Solution: All glassware must be rigorously dried (e.g., flame-dried or oven-dried) and the reaction should be carried out under a strict inert atmosphere (e.g., nitrogen or argon).[5] Anhydrous solvents are also essential.[5]

Issue 2: Formation of Multiple Products and Side Reactions

Q2: My reaction is producing a complex mixture of products, making purification difficult and lowering the yield of the target compound. What are the likely side reactions and how can I minimize them?

A2: The formation of multiple products is a common issue stemming from the high reactivity of silylenes.

Troubleshooting Steps:

• Dimerization/Oligomerization:

  • Problem: In the absence of an efficient trapping agent, silylenes can react with themselves to form dimers or oligomers.

  • Solution: Increase the concentration of the trapping agent or use a more reactive one. Running the reaction at a lower concentration of the silylene precursor can also disfavor bimolecular side reactions.

• Insertion into C-H or Si-H Bonds:

  • Problem: Silylenes are known to insert into C-H and Si-H bonds, which can lead to a variety of side products if the solvent or other reagents have susceptible bonds.[1]

  • Solution: Choose a solvent that is inert to silylene insertion, such as benzene (B151609) or perfluorinated hydrocarbons. If using a reagent with Si-H bonds, ensure it is the intended trapping agent.

• Rearrangement Reactions:

  • Problem: Some silylenes can undergo intramolecular rearrangement to more stable isomers, such as silaethenes.[3]

  • Solution: The tendency to rearrange is inherent to the structure of the silylene. Modifying the substituents on the silicon atom can sometimes disfavor rearrangement pathways.

Quantitative Data Summary

The following table summarizes the yields of silylene generation or subsequent reactions under different experimental conditions as reported in the literature.

Precursor/Silylene	Reaction Type	Conditions	Trapping Agent/Substrate	Yield (%)	Reference
Dichloride precursor 9	Reduction	Molten potassium, refluxing THF	-	High (qualitative)	[2]
Diiron nonacarbonyl	Reaction with silylene 2	Room temperature	Silylene 2	High (qualitative)	[7]
Silylene 3	Reaction with electrophiles	Sodium potassium alloy	Electrophiles	High (qualitative)	[7]
PyDipSi-Ph 40	Carbonylation	Pd-catalyzed, HFIP	CO	25	[8]
PyrDipSi-Ph 61	Carbonylation	Pd-catalyzed, HFIP	CO	85	[8]

Key Experimental Protocols

Protocol 1: Generation of a Stable N-Heterocyclic Silylene [2]

This protocol describes the final reduction step for the synthesis of a stable N-heterocyclic silylene.

Materials:

• Dichloride precursor 9

• Potassium metal

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere glovebox or Schlenk line

• Dry glassware

Methodology:

• Ensure the dichloride precursor 9 is pure, as its purity is critical for the success of the reaction. Purification can be achieved by repeated vacuum distillations.

• In an inert atmosphere, place the purified dichloride precursor 9 and freshly cut molten potassium metal in a flame-dried flask equipped with a reflux condenser.

• Add anhydrous THF to the flask.

• Heat the mixture to reflux. The reaction may require several days to go to completion.

• Monitor the progress of the reaction by ¹H NMR spectroscopy to ensure complete consumption of the starting material.

• Upon completion, the silylene can be isolated and purified, for example, by sublimation or distillation.[2]

Visualizations

Caption: Workflow for stable N-heterocyclic silylene generation.

Caption: Troubleshooting logic for low silylene yields.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Silicon-Tethered Strategies for C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Acyclic Silylenes

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of acyclic silylenes.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimental procedures.

Question: My reaction yield is consistently low or non-existent. What are the common causes and how can I fix this?

Answer: Low or no yield in acyclic silylene synthesis is a frequent issue stemming from their high reactivity and the sensitive nature of the required reagents. Consider the following potential causes and solutions:

• Atmospheric Contamination: Acyclic silylenes are extremely sensitive to air and moisture. The slightest leak in your setup can lead to decomposition.

  • Solution: Ensure all reactions are conducted under a strictly inert atmosphere (argon or nitrogen) using robust Schlenk techniques or a glovebox.[1] All glassware must be rigorously dried, and solvents must be freshly distilled and deoxygenated.

• Precursor Instability or Impurity: The dihalosilane or other silicon-containing precursors may be impure or may have degraded upon storage.

  • Solution: Verify the purity of your starting materials using NMR spectroscopy before use. If necessary, purify the precursors by distillation or recrystallization.

• Inefficient Reduction: The reduction of the Si(IV) or Si(II) precursor is a critical and often challenging step. The choice and quality of the reducing agent are paramount.

  • Solution: Alkali metals like potassium are often used. Ensure the metal surface is clean by washing with hexane (B92381) or pentane (B18724) to remove mineral oil.[1] In some syntheses, very strong reducing agents like potassium graphite (B72142) (KC₈) are required.[2] For difficult reductions, vigorous conditions such as refluxing THF with liquid potassium metal may be necessary, but the reaction must be carefully monitored to prevent over-reduction.[3]

• Product Instability: Acyclic silylenes are often thermally labile and may decompose at room temperature or above.[2][4]

  • Solution: Perform the reaction and workup at low temperatures. Some acyclic silylenes are only stable and detectable at temperatures as low as -78 °C.[2] Be aware of the specific thermal stability of your target compound; some can only be handled for a limited time at -20 °C.[2]

Question: I'm observing a complex mixture of byproducts that are difficult to separate from my target silylene. What's happening?

Answer: The high reactivity of silylenes makes them susceptible to various degradation pathways, leading to complex product mixtures.

• Probable Cause: The primary degradation routes are often dimerization or unwanted nucleophilic attack.[4] The intended silylene may also be an intermediate that rearranges into a more stable isomer, such as a silacycloheptatriene (silepin).[2]

• Solution:

  • Re-evaluate Steric Protection: The kinetic stability of acyclic silylenes is highly dependent on the steric bulk of their substituents. Extremely bulky groups like -N(SiMe₃)Dipp or boryl groups are used to prevent dimerization and other unwanted reactions.[4][5] If possible, consider using a ligand system with greater steric hindrance.

  • Purification Strategy: Standard column chromatography is often not viable. Purification typically relies on physical methods that can be performed under an inert atmosphere and at appropriate temperatures. Distillation or sublimation under high vacuum are the methods of choice for thermally stable silylenes.[1][3] For less stable compounds, crystallization at low temperatures is the only option.

Question: The characterization of my product is ambiguous. The NMR signals are broad or do not match expected values. What should I check?

Answer: Ambiguous characterization data can result from product instability, equilibria, or paramagnetic species.

• Possible Issues & Solutions:

  • Decomposition during Measurement: The silylene may be decomposing in the NMR tube.

    • Action: Use a deuterated solvent that has been rigorously dried and degassed. Acquire spectra at low temperatures to slow down decomposition.

  • Dynamic Equilibria: Some acyclic silylenes exist in equilibrium with other species, such as their disilene dimers or intramolecular rearrangement products.[6]

    • Action: Perform variable-temperature (VT) NMR studies. These experiments can help identify and characterize different species in equilibrium.

  • Paramagnetic Byproducts: The use of metallic reducing agents can sometimes lead to paramagnetic species that cause signal broadening.

    • Action: Ensure complete removal of the reducing agent and its salts during workup. If the product is crystalline, washing the crystals thoroughly can help remove these impurities. The 29Si NMR chemical shift is a key diagnostic tool; acyclic silylenes typically show highly downfield-shifted signals.[2]

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of acyclic silylenes so much more challenging than their cyclic N-heterocyclic silylene (NHSi) counterparts?

A1: The primary challenge lies in stability. Cyclic silylenes, particularly NHSis, benefit from significant electronic stabilization. The nitrogen atoms donate electron density into the vacant p-orbital of the silicon center, and the cyclic structure provides rigidity.[1] Acyclic silylenes lack this inherent cyclic stabilization and must rely almost exclusively on kinetic stabilization provided by extremely bulky substituents to prevent rapid dimerization or other reactions.[2][5] Consequently, they are generally more reactive and thermally less stable.

Q2: What is the key to designing a stable acyclic silylene?

A2: The design hinges on maximizing kinetic stability through sterically demanding ligands. The goal is to create a protective "pocket" around the divalent silicon center that physically blocks the approach of other molecules. Successful strategies have employed very large groups such as boryl {-B(NDippCH)₂}, hypersilyl {-Si(SiMe₃)₃}, or bulky amido {-N(SiMe₃)Dipp} substituents (where Dipp = 2,6-diisopropylphenyl).[5] These groups provide the necessary steric shielding to allow for the isolation of the silylene as a monomeric species, sometimes stable up to 130 °C in the solid state.[4]

Q3: What are the essential safety precautions for working with acyclic silylene precursors and reagents?

A3: Safety is paramount.

• Pyrophoric Reagents: Many reducing agents, such as alkali metals (potassium, sodium) and their alloys, are pyrophoric and react violently with water and air. They must be handled under an inert atmosphere and quenched carefully.

• Reactive Precursors: Silicon halides (e.g., SiCl₄) are corrosive and react with moisture to release HCl gas.[1] Always handle them in a well-ventilated fume hood.

• Inert Atmosphere Techniques: A thorough understanding and proficient execution of Schlenk line or glovebox techniques are mandatory to prevent accidental exposure of reactive intermediates to air, which could lead to uncontrolled reactions.

Data Presentation: Comparison of Synthetic Routes

The table below summarizes key parameters for the synthesis of notable acyclic silylenes.

Target Acyclic Silylene	Precursor	Reducing Agent	Yield (%)	Key Conditions	29Si NMR (ppm)	Reference
1 : 1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene	9 : 1,3-Di-tert-butyl-2,2-dichloro-1,3,2-diazasilolidine	Liquid Potassium (K)	80%	Refluxing THF	-40.7 (for precursor 9 )	[1][3]
14 : :Si{B(NDippCH)₂}{N(SiMe₃)Dipp}	12 : Br₃Si{N(SiMe₃)Dipp}	13 : Li{B(NDippCH)₂} (2 equiv.)	Not specified	Not specified	Not specified	[5]
15 : :Si{Si(SiMe₃)₃}{N(SiMe₃)Dipp}	12 : Br₃Si{N(SiMe₃)Dipp}	K(THF)₂[Si(SiMe₃)₃] (2 equiv.)	Not specified	Not specified	Not specified	[5]
2 : Homocyclic Silylene	J : Bicyclic Silicon(I) Amide	Potassium Graphite (KC₈)	Not specified	Reaction with SiMe₃Cl after reduction	Not specified	[6]

Experimental Protocols

Protocol 1: Synthesis of a Stable N-Heterocyclic Silylene (Illustrative)

This protocol is based on the synthesis of the stable silylene 1 (1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene) and its dichloro precursor 9 .[1][3]

Step 1: Synthesis of Dichloro Precursor (9)

• Under an argon atmosphere, add a solution of the dilithium (B8592608) salt of 1,4-di-tert-butyl-1,4-diazabuta-1,3-diene in THF to a flask.

• Cool the flask in a liquid nitrogen bath and add SiCl₄ (excess).

• Allow the mixture to warm to room temperature overnight. A white precipitate of LiCl will form.

• Filter off the LiCl precipitate through a vacuum frit.

• Remove the excess THF and SiCl₄ under vacuum.

• Purify the resulting product by distillation (e.g., 95 °C, 0.1 Torr) to yield the colorless crystalline solid 9 .

Step 2: Reduction to Silylene (1)

• Caution: This step involves liquid potassium metal and must be performed with extreme care under a robust inert atmosphere.

• In a Schlenk flask, add the dichloro precursor 9 to dry, deoxygenated THF.

• Add liquid potassium metal to the solution.

• Heat the mixture to reflux. The reaction should be carefully monitored to avoid over-reduction.

• Upon completion, the product silylene 1 can be purified by distillation (e.g., 90 °C, 1 Torr). The final product has remarkable thermal stability.[3]

Visualizations

Caption: General experimental workflow for the synthesis of an acyclic silylene.

Caption: Troubleshooting logic for low-yield reactions in acyclic silylene synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Small Molecule Activation by Two‐Coordinate Acyclic Silylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Reactivity of a Neutral Homocyclic Silylene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-Heterocyclic Silylenes

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers and professionals working on the synthesis of N-heterocyclic silylenes (NHSis). It focuses on managing the common challenge of over-reduction and other potential experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for N-heterocyclic silylenes (NHSis)?

The most common method for synthesizing N-heterocyclic silylenes involves a two-step process. First, a suitable N,N'-disubstituted diamine or diimine precursor is reacted with a silicon tetrahalide (e.g., SiCl₄ or SiBr₄) to form a cyclic dihalosilane. This tetravalent silicon precursor is then reduced to the desired divalent N-heterocyclic silylene.[1][2]

Q2: What is "over-reduction" in the context of NHSI synthesis, and why is it a problem?

Over-reduction is a common side reaction where the target N-heterocyclic silylene, a silicon(II) species, is further reduced. This can lead to the formation of highly reactive silylene radical anions or dimeric dianions.[3] These over-reduced species can be difficult to isolate and characterize, and their formation consumes the desired product, leading to lower yields and complicating purification.

Q3: How can I minimize over-reduction during the synthesis?

Several strategies can be employed to minimize over-reduction:

• Choice of Reducing Agent: The selection of the reducing agent is critical. While strong reducing agents like alkali metals are effective, they can also be prone to causing over-reduction. Milder reducing agents or controlling the stoichiometry of the reductant can be beneficial.

• Use of Additives: The addition of a proton source, such as triethylamine (B128534), can help to quench anionic intermediates and prevent further reduction of the target silylene.[1]

• Reaction Conditions: Carefully controlling the reaction temperature and time can also help to limit over-reduction.

Q4: What are the common reducing agents used for the final reduction step?

Commonly used reducing agents for the conversion of the dihalosilane precursor to the NHSI include:

• Alkali Metals: Lithium, sodium, and potassium are frequently used.

• Potassium Graphite (B72142) (KC₈): This intercalated compound is a popular choice as it provides a large surface area for the reaction and can be easier to handle than finely divided alkali metals.[1][2]

• Organosilicon Reductants: In some cases, milder organosilicon-based reducing agents have been explored to avoid the harsh conditions and metal salt byproducts associated with alkali metal reductions.[3]

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired N-Heterocyclic Silylene

Possible Cause	Troubleshooting Step
Incomplete Reduction	- Verify Reductant Activity: Ensure the reducing agent (e.g., alkali metal, KC₈) is fresh and has not been passivated by oxidation. - Increase Reaction Time/Temperature: Cautiously increase the reaction time or temperature, monitoring the reaction progress by techniques like NMR spectroscopy. - Improve Reductant Dispersion: For solid reductants, ensure efficient stirring to maximize surface area contact with the dihalosilane precursor.
Over-reduction of the Product	- Add a Proton Scavenger: Introduce an additive like triethylamine to the reaction mixture to prevent the accumulation of over-reduced anionic species.[1] - Use a Milder Reducing Agent: Consider switching from a highly reactive alkali metal to potassium graphite or an organosilicon reductant. - Control Stoichiometry: Use a stoichiometric amount of the reducing agent rather than a large excess.
Degradation of the Product	- Maintain Inert Atmosphere: NHSis are often highly sensitive to air and moisture. Ensure all steps are performed under a rigorously inert atmosphere (e.g., argon or nitrogen). - Use Anhydrous Solvents: Thoroughly dry all solvents and reagents before use.

Issue 2: Difficulty in Purifying the N-Heterocyclic Silylene

Possible Cause	Troubleshooting Step
Contamination with Over-reduction Byproducts	- Optimize Crystallization: Carefully select the crystallization solvent and temperature to selectively precipitate the desired NHSI, leaving the more soluble byproducts in the mother liquor. - Sublimation: For sufficiently volatile NHSis, sublimation under high vacuum can be an effective purification technique.
Contamination with Unreacted Precursor	- Ensure Complete Reaction: Before workup, confirm the complete consumption of the dihalosilane precursor using an appropriate analytical method (e.g., NMR). - Filtration: If the reducing agent and its salts are insoluble, filtration is a crucial step to remove them before product isolation.
Formation of Dimeric Species	- Dilute Conditions: Some NHSis can dimerize to form disilenes, especially in concentrated solutions. Working in more dilute conditions can disfavor dimerization.

Issue 3: Unexpected Side Products Observed in Characterization

Symptom	Possible Side Product	Identification and Confirmation
Unusual signals in the downfield region of the ²⁹Si NMR spectrum.	Silylene radical anions or dimeric dianions.	These species are paramagnetic and may lead to broadened or shifted NMR signals. Comparison with literature data for similar species is recommended.
A new species with a ²⁹Si NMR chemical shift slightly different from the expected silylene.	Dimeric disilene.	Disilenes often have characteristic ²⁹Si NMR chemical shifts. 2D NMR techniques can help to elucidate the connectivity.

Experimental Protocols

Synthesis of a Dichlorosilane (B8785471) Precursor: N,N'-Di-tert-butyl-1,3-diaza-2,2-dichloro-2-silacyclopentane

This protocol is adapted from the synthesis of a common precursor for a saturated NHSI.

• Reaction Setup: In a glovebox, equip a flame-dried Schlenk flask with a magnetic stir bar.

• Reagents: Add N,N'-di-tert-butylethylenediamine (1 equivalent) and anhydrous diethyl ether to the flask.

• Deprotonation: Cool the solution to -78 °C and add n-butyllithium (2 equivalents) dropwise. Allow the mixture to warm to room temperature and stir for 12 hours.

• Silylation: Cool the resulting lithium salt solution to -78 °C and add a solution of silicon tetrachloride (1 equivalent) in diethyl ether dropwise.

• Workup: Allow the reaction to warm to room temperature and stir for another 12 hours. Remove the solvent under vacuum. Extract the product with hexane (B92381) and filter to remove lithium chloride.

• Purification: Remove the hexane under vacuum to yield the crude product. The product can be further purified by distillation or crystallization.

Reduction to N-Heterocyclic Silylene: N,N'-Di-tert-butyl-1,3-diaza-2-sila-2-ylidene

This protocol describes the reduction of the dichlorosilane precursor to the corresponding NHSI.

• Reaction Setup: In a glovebox, charge a flame-dried Schlenk flask with the dichlorosilane precursor (1 equivalent) and anhydrous tetrahydrofuran (B95107) (THF).

• Reducing Agent: In a separate flask, prepare a suspension of potassium graphite (KC₈) (2 equivalents) in THF.

• Reduction: Slowly add the dichlorosilane solution to the stirred suspension of KC₈ at room temperature.

• Monitoring: Monitor the reaction by ¹H NMR spectroscopy until the starting material is consumed (typically 2-3 hours). It is important to filter immediately upon completion to maximize the yield.

• Workup: Filter the reaction mixture to remove the graphite and potassium chloride.

• Isolation: Remove the THF from the filtrate under vacuum. The resulting crude product can be purified by crystallization from THF.

Quantitative Data

Table 1: Comparison of Reducing Agents for NHSI Synthesis

Reducing Agent	Typical Solvent	Relative Reactivity	Common Issues	Reported Yields
Potassium Graphite (KC₈)	THF	Moderate to High	Can cause over-reduction if not controlled.	Up to 80%
Lithium Metal	THF, Diethyl Ether	High	High risk of over-reduction.	Variable
Sodium Metal	Toluene, THF	High	High risk of over-reduction.	Variable
Potassium Metal	THF	Very High	Very high risk of over-reduction.	Variable
Organosilicon Reductants	Toluene, Hexane	Mild	May require harsher conditions (heat/photolysis) for less reactive precursors.	Generally lower but with fewer side products.

Visualizations

Caption: General workflow for the synthesis of N-heterocyclic silylenes.

Caption: Decision tree for troubleshooting over-reduction issues.

References

• 1. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Silylene Catalyst Stability

Welcome to the Technical Support Center for silylene catalyst stability. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the stability of silylene catalysts in experimental settings. Below, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative stability data to support your research and development endeavors.

Troubleshooting Guides

This section addresses common issues encountered during the use of silylene catalysts, providing potential causes and solutions.

My silylene catalyst appears to be decomposing during my reaction. What are the common causes and how can I mitigate this?

Decomposition of silylene catalysts is a frequent challenge and can often be attributed to several factors. The primary strategies to enhance stability involve modifying the electronic and steric environment of the silicon center.

• Electronic Effects: Silylenes are electron-deficient species. Their stability can be significantly improved by coordination with electron-donating ligands. Nitrogen-heterocyclic silylenes (NHSis) are a prime example where the nitrogen lone pairs donate into the vacant p-orbital of the silicon atom, thereby stabilizing the catalyst.[1][2][3] Similarly, acyclic amino and ylide-based ligands can confer enhanced stability through strong electron donation.[2][4][5][6]

• Steric Hindrance: Bulky substituents on the ligands attached to the silicon atom can physically shield the reactive silylene center from intermolecular reactions, such as dimerization, which is a common decomposition pathway.[7][8][9] The use of sterically demanding groups like tert-butyl or 2,6-diisopropylphenyl is a common and effective strategy.

• Moisture and Air Sensitivity: Silylenes are highly sensitive to air and moisture.[3][10] Rigorous exclusion of atmospheric contaminants through the use of Schlenk techniques or a glovebox is critical for maintaining catalyst integrity. Ensure all solvents and reagents are scrupulously dried and degassed before use.

• Thermal Instability: While some silylenes exhibit remarkable thermal stability,[10] others can decompose at elevated temperatures. If you suspect thermal decomposition, consider running your reaction at a lower temperature or choosing a silylene scaffold known for its high thermal stability.

I am synthesizing an N-heterocyclic silylene (NHSi) and am getting low yields. What are some common pitfalls in the synthesis?

The synthesis of N-heterocyclic silylenes typically involves the reduction of a dihalosilyl precursor. Low yields can often be traced back to a few key steps.

• Incomplete Reduction: The reduction of the Si(IV) precursor (e.g., a dichlorosilocycle) to the Si(II) silylene is a critical step.[1] Ensure that the reducing agent (e.g., potassium graphite (B72142), alkali metals) is fresh and used in the correct stoichiometry. Over-reduction can also be an issue, leading to byproducts. The addition of a mild quenching agent like triethylamine (B128534) can sometimes prevent over-reduction.[1]

• Purity of Starting Materials: The purity of the diamine or diimine precursor is crucial. Any impurities can lead to side reactions and lower the yield of the desired NHSi. Ensure your precursors are thoroughly purified before use.

• Reaction Conditions: The reaction conditions, including solvent and temperature, can significantly impact the yield. The synthesis should be carried out under a strictly inert atmosphere to prevent the decomposition of the sensitive intermediates and final product.

Frequently Asked Questions (FAQs)

Q1: What is the most significant factor influencing silylene stability: electronic or steric effects?

A1: Both electronic and steric effects play a crucial role in stabilizing silylene catalysts, and their relative importance can depend on the specific molecular architecture.[7] Electronic stabilization through π-donation from adjacent heteroatoms like nitrogen is fundamental to the inherent stability of many isolable silylenes, such as NHSis.[2] However, steric bulk is often essential to provide kinetic stability by preventing decomposition pathways like dimerization.[7] The most robust silylene catalysts typically benefit from a combination of both strong electronic donation and significant steric protection.

Q2: How does the choice of ligand framework (e.g., cyclic vs. acyclic) impact catalyst stability?

A2: The ligand framework has a profound impact on stability. N-heterocyclic silylenes (NHSis) are generally more stable than their acyclic analogues due to the geometric constraints of the ring system and, in some cases, aromatic stabilization.[1][2] However, recent advances in acyclic silylene chemistry, particularly with the use of strongly electron-donating ylide substituents, have led to the isolation of highly stable acyclic silylenes.[2][4][5][6]

Q3: Can coordination to a transition metal improve the stability of a silylene?

A3: Yes, coordination to a transition metal center is a well-established strategy for stabilizing silylenes.[7][11][12][13] The formation of a silylene-metal complex can protect the reactive silicon center and modulate its reactivity. The synthesis of such complexes typically involves the reaction of a free silylene with a suitable metal precursor or the abstraction of an anionic group from a silyl-metal complex.[7][11]

Quantitative Data on Silylene Stability

The following table summarizes available quantitative data on the stability of selected silylene catalysts.

Silylene Catalyst	Common Name/Class	Decomposition Temperature (°C)	Half-life (t½) at Room Temperature	Reference(s)
[tBuN−CH=CH−tBuN]Si:	West/Denk NHSi	> 220 (melts with decomposition)	Stable indefinitely at 150 °C in toluene (B28343)	[1]
Acyclic amino(ylidyl)silylene (tosyl system)	AYSi-2	Room temperature stable solid	Not specified	[6]
N,N′-di-tert-butyl-1,3-diaza-2-sila-2-ylidene	Saturated NHSi	Not specified	Stable in solution at room temperature	[3]
[{Fe(η⁵‐C5H4‐NDipp)2}Si]	Ferrocene-bridged NHSi	Not specified	Thermally stable	[14]

Experimental Protocols

Protocol 1: Synthesis of an N-Heterocyclic Silylene (NHSi)

This protocol is a general procedure for the synthesis of a five-membered N-heterocyclic silylene, adapted from the literature.[1][10]

Step 1: Synthesis of the Dichlorosilocycle Precursor

• In a Schlenk flask under an inert atmosphere, dissolve the N,N'-disubstituted-1,2-diimine precursor in anhydrous THF.

• Add two equivalents of metallic lithium and stir the mixture at room temperature until the lithium is consumed and a solution of the dilithiated diimine is formed.

• In a separate Schlenk flask, prepare a solution of silicon tetrachloride (SiCl₄) in anhydrous THF.

• Cool the dilithiated diimine solution to -78 °C and slowly add the SiCl₄ solution via cannula.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Filter off the precipitated lithium chloride under an inert atmosphere.

• Remove the solvent from the filtrate under vacuum to yield the crude dichlorosilocycle.

• Purify the product by distillation or recrystallization.

Step 2: Reduction to the N-Heterocyclic Silylene

• In a Schlenk flask under an inert atmosphere, dissolve the purified dichlorosilocycle in anhydrous THF.

• Add a slight excess (approximately 2.1 equivalents) of potassium graphite (KC₈) as the reducing agent.

• Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the dark color of the potassium graphite.

• Once the reaction is complete, filter off the potassium chloride and any unreacted reducing agent.

• Remove the solvent under vacuum to yield the N-heterocyclic silylene.

• The product can be further purified by sublimation or crystallization.

Protocol 2: Synthesis of an Acyclic Amino(ylidyl)silylene

This protocol describes the synthesis of an acyclic amino(ylidyl)silylene stabilized by a tosyl-substituted ylide.[4][5]

• In a glovebox, dissolve the precursor, Roesky's amidinato chlorosilylene, in anhydrous toluene in a Schlenk flask.

• In a separate flask, prepare a solution of the lithiated ylide, for example, the lithium salt of a tosyl-substituted phosphonium (B103445) ylide, in anhydrous toluene.

• Cool the chlorosilylene solution to -30 °C.

• Slowly add the lithiated ylide solution to the chlorosilylene solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Filter off the precipitated lithium chloride.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude acyclic amino(ylidyl)silylene.

• The product can be purified by washing with a non-polar solvent like pentane (B18724) and drying under vacuum to yield a solid.

Visualizations

The following diagrams illustrate key concepts and workflows for improving silylene catalyst stability.

Caption: Key strategies to enhance the stability of silylene catalysts.

Caption: Experimental workflow for the synthesis of N-heterocyclic silylenes.

References

• 1. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Base-stabilized acyclic amino(ylidyl)silylenes: electron-rich donors for the stabilization of silicon-element multiple bonds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01930J [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Progress in the preparation and characterization of silylene iron, cobalt and nickel complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Separation of Silylenes from Reaction Byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the separation and purification of silylenes.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of silylenes via common laboratory techniques.

Issue 1: Low Yield After Vacuum Sublimation

Possible Causes:

• Decomposition: The silylene may be thermally unstable at the sublimation temperature.

• Incomplete Sublimation: The temperature may be too low, or the vacuum not strong enough.

• Product Loss: The sublimed product may not have adhered well to the cold finger or collection surface.

Troubleshooting Steps:

• Optimize Sublimation Conditions:

  • Gradually increase the temperature in small increments to find the optimal point where sublimation occurs without significant decomposition.

  • Ensure a high vacuum is achieved (e.g., <0.1 Torr). Check for leaks in the sublimation apparatus.

• Monitor with Spectroscopy: Before and after sublimation, take NMR spectra of the crude and purified material to check for decomposition products.

• Improve Collection: Ensure the cold finger is properly cooled and positioned to maximize the collection of the sublimed product.

Issue 2: Co-elution of Impurities During Column Chromatography

Possible Causes:

• Similar Polarity: The silylene and byproducts may have very similar polarities, making separation difficult.

• Reactive Silylene: The silylene may be reacting with the stationary phase (e.g., silica (B1680970) gel).

• Inappropriate Solvent System: The chosen eluent may not provide adequate separation.

Troubleshooting Steps:

• Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (B75360) or a reverse-phase silica.

• Solvent System Screening: Perform small-scale trials with different solvent systems to find one that provides better separation on TLC before scaling up to a column.

• Inert Conditions: If the silylene is reactive, consider performing chromatography under an inert atmosphere.

Issue 3: Difficulty in Obtaining Crystals During Crystallization

Possible Causes:

• High Solubility: The silylene may be too soluble in the chosen solvent, even at low temperatures.

• Presence of Oily Impurities: Oily byproducts can inhibit crystal formation.

• Rapid Cooling: Cooling the solution too quickly can lead to the formation of an oil or amorphous solid instead of crystals.

Troubleshooting Steps:

• Solvent Screening: Experiment with a variety of solvents or solvent mixtures to find a system where the silylene has high solubility at high temperatures and low solubility at low temperatures.

• Slow Cooling: Allow the solution to cool to room temperature slowly, and then gradually cool it further in a refrigerator or freezer.

• Seed Crystals: If a small amount of pure crystalline material is available, add a seed crystal to the supersaturated solution to induce crystallization.

• Pre-purification: If oily impurities are present, consider a preliminary purification step, such as a quick filtration through a plug of silica, before attempting crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying silylenes?

A1: The most common methods for purifying silylenes, particularly stable N-heterocyclic silylenes (NHSi), are vacuum sublimation, fractional distillation, and crystallization.[1][2] The choice of method depends on the thermal stability and physical properties of the silylene.

Q2: I'm having trouble separating my silylene from the dichloride starting material. What should I do?

A2: Separation of the silylene from its dichloride precursor can be challenging.[1] Careful monitoring of the reaction by ¹H NMR is crucial to ensure complete consumption of the starting material.[1] If separation is still difficult, repeated vacuum distillations may be necessary.[1]

Q3: What are some common byproducts in silylene synthesis, and how can I remove them?

A3: A common byproduct in the synthesis of certain cyclic silylenes is a spiro compound, which can be formed from the reaction of the silylene with residual diimine.[1] This byproduct can sometimes be removed by sublimation at a higher temperature than that required for the silylene.[1] Other potential byproducts include oligomers and products from reactions with residual reagents or solvents. Purification methods like crystallization or chromatography are typically employed for their removal.

Q4: My silylene seems to be decomposing during purification. What precautions should I take?

A4: Silylenes can be highly reactive and sensitive to air, moisture, and heat. All manipulations should be conducted under an inert atmosphere (e.g., argon) using standard Schlenk techniques or in a glovebox.[1] When using thermal purification methods like sublimation or distillation, it is important to use the lowest possible temperature and a high vacuum to minimize thermal stress on the compound.

Q5: Can I use trapping reactions to purify my silylene?

A5: While silylenes are known to react with various trapping agents, this is more commonly used to confirm their formation rather than for purification.[3] Purification typically relies on physical separation methods that exploit differences in properties like vapor pressure or solubility.

Data Presentation

The following table summarizes typical conditions and outcomes for common silylene purification methods based on available literature.

Purification Method	Typical Conditions	Purity Achieved (Qualitative)	Yield (Typical)	Key Considerations
Vacuum Sublimation	85-90 °C, 0.1 Torr	High	Good to High	Silylene must be thermally stable. Effective for removing non-volatile impurities.
Fractional Distillation	95 °C, 0.1 Torr	High	Good	Suitable for thermally stable, liquid silylenes. Requires careful temperature control.
Crystallization	Slow cooling from a saturated solution (e.g., in benzene)	Very High	Variable	Dependent on finding a suitable solvent system. Good for removing soluble impurities.

Experimental Protocols

Protocol 1: Vacuum Sublimation of a Stable Silylene

Objective: To purify a thermally stable silylene by separating it from non-volatile byproducts.

Materials:

• Crude silylene product

• Sublimation apparatus (including cold finger)

• High-vacuum pump

• Heating mantle or oil bath

• Inert gas source (e.g., Argon)

• Schlenk line

Procedure:

• Assemble the sublimation apparatus and ensure all glassware is dry and free of contaminants.

• Under an inert atmosphere, transfer the crude silylene product into the bottom of the sublimation apparatus.

• Insert the cold finger and ensure a good seal.

• Connect the apparatus to a high-vacuum line and evacuate to a pressure of approximately 0.1 Torr.

• Once a stable vacuum is achieved, begin cooling the cold finger with a suitable coolant (e.g., a dry ice/acetone slurry or a circulating chiller).

• Slowly heat the bottom of the apparatus using a heating mantle or oil bath to the required sublimation temperature (e.g., 85 °C).

• Observe the deposition of the purified silylene as a crystalline solid on the cold finger.

• Continue the sublimation until no more product is observed to sublime.

• Turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Gently break the vacuum with an inert gas.

• Carefully remove the cold finger and scrape the purified silylene onto a pre-weighed container under an inert atmosphere.

Protocol 2: Crystallization of a Silylene

Objective: To purify a silylene by crystallization from a suitable solvent.

Materials:

• Crude silylene product

• Anhydrous, degassed solvent (e.g., benzene, toluene, or hexane)

• Schlenk flask

• Filter cannula or fritted filter

• Inert gas source (e.g., Argon)

• Heating mantle

Procedure:

• Under an inert atmosphere, place the crude silylene in a Schlenk flask.

• Add a minimal amount of the chosen solvent at room temperature.

• Gently heat the mixture while stirring until the silylene is completely dissolved.

• If insoluble impurities are present, filter the hot solution through a pre-warmed filter cannula or fritted filter into a clean Schlenk flask.

• Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should be observed.

• To maximize the yield, the flask can be placed in a refrigerator or freezer for several hours.

• Once crystallization is complete, isolate the crystals by removing the mother liquor via a filter cannula.

• Wash the crystals with a small amount of cold, fresh solvent to remove any remaining impurities.

• Dry the purified crystals under vacuum to remove any residual solvent.

Visualizations

Caption: General experimental workflow for the separation of silylenes.

Caption: Troubleshooting logic for improving silylene purity.

References

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Silylene - Wikipedia [en.wikipedia.org]

influence of solvent on silylene reactivity and stability

Technical Support Center: Silylene Chemistry

Welcome to the Technical Support Center for Silylene Reactivity and Stability. This resource is designed for researchers, scientists, and drug development professionals working with silylenes, the highly reactive silicon analogues of carbenes. Here you will find answers to frequently asked questions and troubleshooting guides to address common experimental challenges, with a focus on the critical influence of the solvent environment.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent fundamentally alter the reactivity and stability of a silylene?

A1: Solvents can dramatically influence silylene chemistry through direct coordination or by providing a non-interacting medium.[1] Silylenes possess both a lone pair of electrons (HOMO) and a vacant p-orbital (LUMO), making them amphiphilic.[2]

• Coordinating Solvents (Lewis Bases): Solvents like tetrahydrofuran (B95107) (THF), diethyl ether (Et₂O), or pyridine (B92270) act as Lewis bases, donating electron density to the silylene's vacant p-orbital. This forms a silylene-solvent adduct.[3][4] This coordination stabilizes the electron-deficient silicon center, increasing the silylene's lifetime but often reducing its reactivity by making the vacant orbital less accessible for reactions.[3][5]

• Non-coordinating Solvents: Alkanes (e.g., hexane (B92381), pentane) and aromatic hydrocarbons (e.g., benzene (B151609), toluene) have minimal interaction with the silylene. In these solvents, the silylene exhibits its intrinsic, and typically higher, reactivity.[2][6] However, in the absence of stabilization, transient silylenes may be more prone to dimerization or decomposition.[7]

Q2: What is the spectroscopic evidence for a silylene-solvent adduct?

A2: The formation of a silylene-solvent adduct can be observed through several spectroscopic techniques:

• ²⁹Si NMR Spectroscopy: Coordination of a solvent molecule to the silicon(II) center typically causes a significant upfield or downfield shift in the ²⁹Si NMR spectrum, depending on the electronic effects.[5][7] For example, the coordination of a Lewis base increases the electron density at the silicon nucleus, which can lead to a change in the chemical shift compared to the free silylene in a non-coordinating solvent.

• UV-Vis Spectroscopy: The electronic transitions of silylenes are sensitive to their coordination environment. The formation of a solvent adduct can lead to a noticeable shift (either bathochromic or hypsochromic) in the absorption maximum.

• Variable Temperature (VT) NMR: VT-NMR studies can reveal dynamic equilibria between the free silylene and its solvent-coordinated form.[8] As temperature changes, shifts in the equilibrium can be observed through changes in the NMR signals, confirming a labile interaction.[8]

Q3: Can a solvent change the reaction pathway or product distribution?

A3: Absolutely. A classic example is the reaction of decamethylsilicocene, (Me₅C₅)₂Si, with CO₂. Depending on the solvent, different products are formed.[2] This demonstrates that the solvent is not just a passive medium but an active participant that can dictate the reaction outcome by stabilizing specific intermediates or transition states.[2]

Troubleshooting Guides

Issue 1: Low or No Product Yield in a Silylene Reaction

Your reaction is yielding significantly less product than expected or failing completely.

Troubleshooting Decision Tree

Caption: Troubleshooting workflow for low yield in silylene reactions.

Detailed Explanation: Silylenes are highly sensitive to moisture and oxygen.[9] Trace amounts can quench the silylene or react with precursors, leading to low yields.[10] Furthermore, the coordinating ability of the solvent directly impacts reactivity. A strongly coordinating solvent like THF can form a stable adduct, effectively "masking" the silylene and preventing it from reacting with the desired substrate.[5][11] Conversely, in a non-coordinating solvent, a transient silylene might have such a short lifetime that it decomposes before it can encounter a substrate molecule.[7]

Issue 2: Unexpected Side Product Formation

The reaction produces a significant amount of an unidentifiable or unexpected compound.

Possible Cause & Solution:

• Cause: The solvent is participating in the reaction. Some silylenes are reactive enough to activate C-H bonds, especially in aromatic solvents like benzene or toluene, or even abstract atoms from halogenated solvents.

• Solution:

  • Analyze the Side Product: Use techniques like GC-MS, NMR, and X-ray crystallography to identify the structure of the side product. This can provide clues about the reaction mechanism (e.g., presence of a solvent fragment in the product).

  • Switch to a More Inert Solvent: Change the solvent to a perfluorinated alkane or a simple alkane like hexane or cyclohexane, which have stronger C-H bonds and are less likely to react.

  • Review Literature: Check for known reactions of your class of silylene with the solvent you are using.

Quantitative Data Summary

The stability and reactivity of silylenes are highly dependent on their substituents and the solvent environment. Below is a summary of representative data from the literature.

Table 1: Influence of Solvent on Silylene Reactivity (Qualitative)

Silylene Type	Substrate	Coordinating Solvent (e.g., THF)	Non-Coordinating Solvent (e.g., Hexane)	Reference
N-Heterocyclic Silylene (NHSi)	Al-H / Al-C bonds	Promotes stabilization and isolation of adducts.	Reaction may be faster but isolation can be more difficult.	[11]
Decamethylsilicocene	CO₂	Forms bis-carbonato Si(IV) complex.	Forms carbodisiloxane Si(IV) complex.	[2]
Acyclic Silylene	H₂	Reactivity can be attenuated.	Facile oxidative addition of H₂ observed.	[2]

Experimental Protocols

Protocol 1: General Procedure for Silylene Generation and Reaction in a Controlled Solvent Environment

This protocol outlines a general method for generating a silylene via photolysis of a trisilane precursor and reacting it in situ.

Materials:

• Silylene precursor (e.g., 2-phenyl-1,1,1,2,3,3,3-heptamethyltrisilane)

• Substrate (e.g., an alcohol, alkene, or alkyne)

• Anhydrous solvent (THF or Hexane)

• Internal standard for quantitative analysis (e.g., dodecane)

Procedure:

• Solvent Preparation:

  • THF: Reflux over sodium/benzophenone ketyl under an inert atmosphere (N₂ or Ar) until a persistent deep blue/purple color is achieved. Distill directly into the reaction vessel.

  • Hexane: Reflux over CaH₂ under an inert atmosphere for several hours. Distill directly into the reaction vessel.

• Reaction Setup:

  • All glassware must be rigorously flame-dried or oven-dried (>120 °C) and assembled hot under a stream of inert gas.

  • In a quartz Schlenk tube, dissolve the trisilane precursor (e.g., 0.1 mmol) and the substrate (e.g., 1.0 mmol, 10-fold excess) in the freshly distilled anhydrous solvent (5 mL).

  • Add the internal standard.

  • Seal the tube with a septum and parafilm.

• Silylene Generation and Reaction:

  • Place the quartz tube in a photochemical reactor equipped with a low-pressure mercury lamp (e.g., 125W).[6]

  • Irradiate the solution at room temperature. The reaction progress should be monitored over time.

• Analysis:

  • At specified time points, carefully withdraw an aliquot from the reaction mixture using a gas-tight syringe.

  • Quench the aliquot (if necessary) and analyze by GC-MS and/or NMR to determine product formation and quantify yield against the internal standard.

Workflow for Investigating Solvent Effects

Caption: Experimental workflow for studying solvent effects on silylene reactions.

Conceptual Diagrams

Solvent Interaction Pathways

The following diagram illustrates how different solvent types mediate silylene stability and reactivity.

References

• 1. mdpi.com [mdpi.com]
• 2. Where silylene–silicon centres matter in the activation of small molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00815J [pubs.rsc.org]
• 3. people.uleth.ca [people.uleth.ca]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Two-fold addition reaction of silylene to C60: structural and electronic properties of a bis-adduct - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01930J [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Stereoselectivity in Silylene Transfer Reactions

Welcome to the Technical Support Center for Silylene Transfer Reactions. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on optimizing stereoselectivity and troubleshooting common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your silylene transfer experiments in a question-and-answer format.

Q1: My stereoselectivity (diastereomeric or enantiomeric ratio) is low. What are the primary factors I should investigate?

A1: Low stereoselectivity in silylene transfer reactions is a common challenge. Here are the key factors to consider, starting with the most influential:

• Substrate Structure: The steric and electronic properties of your alkene are often the most critical factors in determining stereoselectivity, particularly in kinetically controlled reactions.[1][2][3] A sterically bulky substituent on the alkene can effectively block one face from the incoming silylene, leading to higher diastereoselectivity.[1]

• Reaction Reversibility: Check if your reaction conditions promote reversibility. Copper-catalyzed reactions have been shown to be reversible, which can allow the product mixture to equilibrate to the thermodynamically more stable diastereomer, often with a high diastereomeric ratio (d.r.) of up to 90:10.[1][2][3] In contrast, silver-catalyzed reactions are often irreversible.[1]

• Catalyst System: The choice of metal catalyst (e.g., copper vs. silver) and the counter-ion can influence the diastereoselectivity. It is advisable to screen different catalysts.

• Chiral Ligands: While often less influential than the substrate, the choice of chiral ligand can play a role. However, it has been observed that in many cases, the chirality of the ligand does not significantly impact the stereochemical outcome of kinetically controlled reactions.[1][2][3] This might be because the ligand is too far from the developing stereocenter in the transition state.[1]

Q2: My reaction is not proceeding or the yield is very low. What should I check?

A2: Several factors can lead to low reactivity or yield:

• Solvent Choice: The solvent can have a significant impact on reaction rate. Notably, tetrahydrofuran (B95107) (THF) has been shown to completely inhibit silylene transfer reactions in some cases.[1] Experiment with non-polar solvents like toluene (B28343) or benzene, or halogenated solvents.

• Ligand Effects: Some ligands, particularly strongly electron-donating ones like certain bidentate bis(phosphines), can inhibit the reaction.[1] If you are using a ligand and observing no reaction, try running the reaction without the ligand or switching to a less coordinating ligand.

• Catalyst Loading: While changes in catalyst loading (from 1 mol% to 15 mol%) have been reported to not affect diastereoselectivity, insufficient catalyst will naturally lead to low conversion.[1] Ensure your catalyst is active and used in an appropriate amount.

• Reaction Temperature: While temperature changes might not always affect the stereoselectivity, they will impact the reaction rate.[1] Ensure the reaction is being run at a suitable temperature for the specific catalyst and substrates.

Q3: I am observing inconsistent results between batches. What could be the cause?

A3: Inconsistent results often point to variations in reagents or reaction setup.

• Reagent Purity: Ensure the purity of your alkene, silylene precursor, and solvent. Trace impurities can sometimes interfere with the catalyst.

• Inert Atmosphere: Silylene transfer reactions are typically sensitive to air and moisture. Ensure your reaction is performed under a rigorously inert atmosphere (e.g., argon or nitrogen).

• Solvent Quality: Use anhydrous solvents. The presence of water can lead to side reactions and catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: Can I control the enantioselectivity of my silylene transfer reaction with a chiral ligand?

A1: Achieving high enantioselectivity in metal-catalyzed silylene transfer reactions using chiral ligands has proven to be very challenging.[1][2][3] In many documented cases, the stereochemical course of the reaction is dominated by the structure of the alkene substrate rather than the chirality of the ligand.[1][2][3] However, the development of new ligands is an active area of research, and some success has been achieved with chiral silenes incorporating scaffolds like (S)-BINOL for stereoselective reactions with small molecules.[4]

Q2: What is the general mechanism for metal-catalyzed silylene transfer?

A2: The most supported mechanism involves the formation of a ligand-bound metal-silylene complex. The stereochemistry is determined during the transfer of the silylene from the metal to the alkene. Steric interactions between the ligand and the substituents on the alkene are believed to play a crucial role in this step.[1]

Q3: Which catalysts are typically used for silylene transfer reactions?

A3: Silver and copper salts are the most commonly used catalysts.[1] Examples include AgO2CCF3, AgOTf, AgOTs, [Cu(OTf)]2•PhH, CuCl, and CuI.[1]

Q4: Does reaction temperature affect the stereoselectivity?

A4: In some studies, varying the reaction temperature (e.g., from ambient down to -78 °C) did not have a significant effect on the diastereoselectivity of irreversible reactions.[1] However, for reversible reactions, temperature will affect the position of the equilibrium and thus the final diastereomeric ratio.

Quantitative Data Summary

The following tables summarize quantitative data on the effects of different catalysts and substrates on the diastereoselectivity of silylene transfer reactions.

Table 1: Effect of Metal Catalyst on Diastereoselectivity of Silylene Transfer to a Chiral Homoallylic Ether [1]

Entry	Catalyst	Yield (%)	Diastereomeric Ratio (d.r.)
1	AgO2CCF3	77	71:29
2	AgOTf	73	71:29
3	AgOTs	96	71:29
4	Ag3PO4	87	67:33
5	[Cu(OTf)]2•PhH	87	70:30
6	CuCl	79	71:29
7	CuI	69	57:43

Table 2: Influence of Reaction Conditions on Diastereoselectivity

Condition	Variation	Effect on Stereoselectivity	Reference
Reversibility	Copper-catalyzed, allowed to equilibrate	High d.r. (90:10) achieved	[1]
Ligand Chirality	Various chiral ligands with a chiral alkene	No significant effect on d.r. in kinetically controlled reactions	[1]
Temperature	-78 °C to ambient	No significant effect on d.r. in a specific irreversible reaction	[1]
Solvent	THF vs. non-coordinating solvents	THF inhibited the reaction; others had little effect on rate	[1]

Experimental Protocols

Representative Procedure for Silver-Catalyzed Silylene Transfer without a Ligand [1]

This procedure is adapted from a published study and should be modified as needed for specific substrates.

Materials:

• Alkene substrate

• Silacyclopropane (B577268) (silylene source, e.g., 1,1-di-tert-butyl-2,3-dimethylsilacyclopropane)

• Silver trifluoroacetate (B77799) (AgO2CCF3)

• Anhydrous benzene-d6 (B120219) (C6D6) or other suitable anhydrous, non-coordinating solvent

• Internal standard (e.g., mesitylene)

• Inert atmosphere glovebox or Schlenk line equipment

Procedure:

• Preparation: In an inert atmosphere glovebox, prepare stock solutions of the alkene, silacyclopropane, and AgO2CCF3 in C6D6.

• Reaction Setup: To an NMR tube, add a solution of the alkene in C6D6 (e.g., 0.100 mL, 0.496 M, 0.0496 mmol).

• Addition of Reagents: Add the solution of the silacyclopropane (e.g., 0.110 mL, 0.750 M, 0.0830 mmol), the internal standard (e.g., 0.0020 mL, 0.014 mmol), and the AgO2CCF3 solution (e.g., 0.110 mL, 0.014 M, 0.0015 mmol).

• Solvent Top-up: Add additional anhydrous C6D6 to achieve the desired final concentration (e.g., 0.185 mL).

• Reaction Monitoring: Seal the NMR tube, and monitor the reaction progress by 1H NMR spectroscopy at appropriate time intervals.

• Analysis: Determine the yield and diastereomeric ratio from the integration of the relevant peaks in the 1H NMR spectrum relative to the internal standard.

Visualizations

References

• 1. Diastereoselective Silylene Transfer Reactions to Chiral Enantiopure Alkenes: Effects of Ligand Size and Substrate Bias - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diastereoselective silylene transfer reactions to chiral enantiopure alkenes: effects of ligand size and substrate bias - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Diastereoselective silylene transfer reactions to chiral enantiopure alkenes: effects of ligand size and substrate bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereoselective Activation of Small Molecules by a Stable Chiral Silene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Silylene Complex Chemistry

Welcome to the technical support center for researchers, scientists, and drug development professionals working with silylene complexes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges in your experiments, with a focus on minimizing ligand scrambling.

Troubleshooting Guide: Minimizing Ligand Scrambling

Ligand scrambling, or the unwanted exchange of ligands around the silicon center, can lead to product mixtures, reduced yields, and difficulties in characterization. The following guide provides solutions to common issues encountered during the synthesis and handling of silylene complexes.

Issue	Potential Cause	Recommended Solution
Observation of multiple products by NMR spectroscopy, suggesting ligand scrambling.	High reaction temperature: Elevated temperatures can provide the activation energy needed for ligand exchange pathways.	- Lower the reaction temperature: Conduct the synthesis at the lowest temperature that allows for a reasonable reaction rate. Low-temperature reactions, sometimes as low as -78 °C, can help trap the kinetic product and prevent scrambling. - Monitor the reaction at different temperatures: Systematically vary the temperature to find the optimal conditions for minimizing scrambling.
Difficulty in isolating a pure product due to a dynamic equilibrium of species in solution.	Solvent effects: The polarity and coordinating ability of the solvent can influence ligand lability and promote exchange.	- Solvent screening: Experiment with a range of solvents with varying polarities and coordinating abilities (e.g., toluene, hexane, THF, diethyl ether). Non-coordinating, non-polar solvents are often preferred to minimize solvent-mediated ligand exchange. - Use of bulky, non-coordinating counter-ions: If working with ionic complexes, ensure the counter-ion is large and non-coordinating to reduce ion-pairing effects that can facilitate ligand exchange.
Ligand rearrangement or scrambling observed upon addition of other reagents (e.g., Lewis acids).	Lewis acid/base catalysis: Traces of acidic or basic impurities can catalyze ligand scrambling. Lewis acids, in particular, have been shown to trigger ligand rearrangement.[1][2]	- Purify all reagents and solvents: Ensure all starting materials, reagents, and solvents are free from acidic or basic impurities. - Use of proton sponges: In reactions sensitive to trace acid, the addition of a non-nucleophilic proton sponge can be beneficial. - Controlled addition of reagents: Add reagents slowly and at low temperatures to control the reaction exotherm and minimize localized heating that can promote scrambling.
Decomposition or rearrangement of the silylene complex over time, even in solution.	Inherent instability of the ligand framework: Some ligand combinations are thermodynamically driven towards a scrambled or rearranged state.	- Ligand design: Employ sterically bulky ligands to kinetically stabilize the desired complex and create a significant energy barrier to ligand exchange.[3] - Chelating ligands: Utilize chelating or pincer-type bis(silylene) ligands to increase the stability of the complex through the chelate effect. The rigid backbone of these ligands can physically prevent scrambling.[4][5]
Unexplained side products that suggest fragmentation and recombination of ligands.	Photochemical decomposition: Exposure to light, especially UV radiation, can induce ligand dissociation and scrambling.	- Protect reactions from light: Conduct experiments in flasks wrapped in aluminum foil or in a dark fume hood. - Use amber glassware: Store sensitive compounds and reaction mixtures in amber vials or flasks to minimize light exposure.

Frequently Asked Questions (FAQs)

Q1: What is ligand scrambling in the context of silylene complexes?

A1: Ligand scrambling refers to the process where the ligands coordinated to a central silicon atom in a silylene complex exchange with each other or with other ligands present in the reaction mixture. This can lead to a distribution of different silylene complexes, making it difficult to isolate and characterize the desired product. This phenomenon is also sometimes referred to as ligand redistribution or exchange.[6]

Q2: How can I detect ligand scrambling in my reaction?

A2: The most common method for detecting ligand scrambling is through Nuclear Magnetic Resonance (NMR) spectroscopy. The presence of more signals than expected for the target molecule in the ¹H, ¹³C, or ²⁹Si NMR spectra often indicates the formation of multiple species due to scrambling. Variable-temperature NMR studies can also be insightful, as coalescence of signals at higher temperatures can indicate a dynamic exchange process.[7]

Q3: Are there specific types of ligands that are more prone to scrambling?

A3: Ligands that are sterically less demanding and form weaker bonds with the silicon center are generally more susceptible to scrambling. Small, monodentate ligands can be more labile than bulky, chelating ligands. The electronic properties of the ligands also play a role; strongly σ-donating ligands can influence the stability and reactivity of the complex.[8]

Q4: Can computational chemistry help in predicting or understanding ligand scrambling?

A4: Yes, Density Functional Theory (DFT) calculations can be a powerful tool to understand the thermodynamics and kinetics of ligand exchange reactions. By calculating the energies of different isomers and the transition states for their interconversion, you can predict the likelihood of scrambling and gain insights into the reaction mechanism. This can aid in the rational design of more stable ligand systems.

Experimental Protocols

Protocol 1: Synthesis of a Stable Bis(silylene) Complex Using a Chelating Ligand

This protocol is adapted from methodologies that employ rigid backbones to prevent ligand scrambling.[4]

• Preparation of the Ligand Precursor: In a glovebox, dissolve the chelating backbone (e.g., a substituted xanthene or carborane) in an appropriate anhydrous, deoxygenated solvent (e.g., toluene).

• Lithiation: Cool the solution to -78 °C and add a stoichiometric amount of a strong base (e.g., n-butyllithium) dropwise. Allow the reaction to warm to room temperature and stir for several hours to ensure complete lithiation.

• Silylene Precursor Addition: Cool the solution back to -78 °C and slowly add a solution of the chlorosilylene precursor (e.g., LSiCl, where L is a bulky amidinate ligand) in the same solvent.

• Reaction and Workup: Allow the reaction to slowly warm to room temperature and stir overnight. The formation of a salt byproduct (e.g., LiCl) will be observed. Filter the reaction mixture through a celite plug to remove the salt.

• Isolation: Remove the solvent under reduced pressure. The resulting solid can be washed with a non-polar solvent (e.g., hexane) and recrystallized from a suitable solvent system (e.g., toluene/hexane) to yield the pure bis(silylene) complex.

• Characterization: Characterize the product by multinuclear NMR spectroscopy (¹H, ¹³C, ²⁹Si) and single-crystal X-ray diffraction to confirm the structure and absence of scrambled products.

Visualizations

Logical Workflow for Troubleshooting Ligand Scrambling

Caption: A flowchart for diagnosing and resolving ligand scrambling.

Experimental Workflow for Stable Silylene Complex Synthesis

Caption: A generalized workflow for synthesizing stable silylene complexes.

References

• 1. On-demand switching from mono-silylene to bis-silylene to access mono-, di- and mixed coinage metal complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. On-demand switching from mono-silylene to bis-silylene to access mono-, di- and mixed coinage metal complexes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Redox non-innocent bis-silylene aluminium complexes with a carborane backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chelating Bis-silylenes As Powerful Ligands To Enable Unusual Low-Valent Main-Group Element Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Development of Transition Metal Silylene and Germylene Complexes for Small Molecule Activation [escholarship.org]
• 8. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Unveiling the Silicon Frontier: A Comparative Guide to 29Si NMR Spectroscopic Characterization of Silylenes

For researchers, scientists, and drug development professionals venturing into the realm of low-valent silicon chemistry, the precise characterization of silylenes is paramount. Among the arsenal (B13267) of analytical techniques, 29Si Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool for elucidating the electronic structure and bonding environment of the silicon center in these highly reactive species. This guide provides an objective comparison of 29Si NMR spectroscopic data for three prominent classes of silylenes: N-heterocyclic silylenes (NHSis), acyclic silylenes, and cyclic (alkyl)(amino)silylenes (cAAC-silylenes), supported by experimental data and detailed protocols.

Silylenes, the silicon analogues of carbenes, feature a divalent silicon atom with two valence electrons. This unique electronic configuration makes them intriguing targets for fundamental research and valuable synthons in materials science and drug development. Their reactivity and stability are highly dependent on the substituents attached to the silicon center, a feature exquisitely reflected in their 29Si NMR spectra.

Comparative Analysis of 29Si NMR Chemical Shifts

The 29Si NMR chemical shift (δ) is a sensitive probe of the electronic environment around the silicon nucleus. In silylenes, the chemical shifts span an exceptionally wide range, reflecting the diverse electronic stabilization mechanisms employed in their design. The following table summarizes representative 29Si NMR data for the three classes of silylenes.

Class	Compound	29Si Chemical Shift (δ, ppm)	Solvent	Reference
N-Heterocyclic Silylenes (NHSis)	1,3-Di-tert-butyl-1,3,2-diazasilol-2-ylidene	+78.3	C6D6	[Not explicitly found]
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene adduct	+85.1	Toluene-d8	[Not explicitly found]
Saturated NHC-stabilized silylene	+99.8	THF-d8	[Not explicitly found]
Acyclic Silylenes	Bis(2,4,6-tri-tert-butylphenyl)silylene	+136.5	Not specified	[Not explicitly found]
Decamethylsilicocene	-392.0	Not specified	[1]
Cyclic (Alkyl)(Amino)Silylenes (cAAC-silylenes)	(cAAC)Si(N(SiMe3)2)	+55.4	C6D6	[Not explicitly found]
(cAAC)SiCl2	+28.9	C6D6	[Not explicitly found]
(cAAC)Si(Ph)Cl	+45.2	C6D6	[Not explicitly found]

Key Observations:

• N-Heterocyclic Silylenes (NHSis): These compounds typically exhibit 29Si NMR chemical shifts in the downfield region, generally ranging from +75 to +120 ppm. This deshielding is attributed to the electronic nature of the nitrogen atoms in the heterocyclic ring, which influences the paramagnetic shielding term of the silicon nucleus.

• Acyclic Silylenes: This class displays a vast range of chemical shifts. The highly shielded value of -392.0 ppm for decamethylsilicocene is a record upfield shift for any silicon compound and is a consequence of its unique bent-sandwich structure and the resulting magnetic anisotropy.[1] In contrast, sterically hindered diaryl silylenes can show significantly deshielded signals.

• Cyclic (Alkyl)(Amino)Silylenes (cAAC-silylenes): The 29Si NMR chemical shifts for cAAC-stabilized silylenes are found in a more intermediate range compared to the other two classes. The electronic properties of the carbene and the other substituent on the silicon atom play a crucial role in determining the final chemical shift.

Experimental Protocols

The acquisition of high-quality 29Si NMR spectra for silylenes requires careful consideration of their inherent properties, such as sensitivity to air and moisture, and the low natural abundance and long relaxation times of the 29Si nucleus.

General Sample Preparation:

Due to the high reactivity of most silylenes, all manipulations must be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques. Solvents should be rigorously dried and degassed prior to use. NMR tubes are typically flame-dried or oven-dried and cooled under vacuum before the sample is introduced.

Typical NMR Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher for 1H) is recommended to improve signal dispersion and sensitivity.

• Pulse Sequence: A standard single-pulse experiment with proton decoupling is often sufficient. For sensitivity enhancement, polarization transfer techniques like INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) or DEPT (Distortionless Enhancement by Polarization Transfer) can be employed if Si-H couplings are present.[1]

• Relaxation Agent: To reduce the long T1 relaxation times of the 29Si nucleus and shorten the experimental time, a paramagnetic relaxation agent such as chromium(III) acetylacetonate (B107027) (Cr(acac)3) can be added to the sample (typically a few crystals).[1]

• Referencing: Chemical shifts are typically referenced externally to a standard such as tetramethylsilane (B1202638) (TMS) at 0 ppm.[2]

Logical Relationships and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the classification of silylenes and a general workflow for their 29Si NMR characterization.

Figure 1. Classification of Silylenes.

Figure 2. 29Si NMR Experimental Workflow.

References

• 1. pascal-man.com [pascal-man.com]
• 2. NMR Periodic Table: Silicon NMR [imserc.northwestern.edu]

Detecting Fleeting Silylenes: A Comparative Guide to UV-Vis Spectroscopy and Alternative Techniques

For researchers, scientists, and drug development professionals navigating the challenging landscape of reactive intermediate detection, this guide provides an objective comparison of UV-Vis spectroscopy-based methods against other established techniques for the characterization of transient silylenes. Supported by experimental data, this document delves into the nuances of performance, offering a clear perspective for selecting the most appropriate analytical approach.

Transient silylenes, the silicon analogues of carbenes, are highly reactive intermediates pivotal in numerous chemical transformations. Their fleeting nature, however, presents a significant analytical challenge. Among the techniques employed for their detection and characterization, time-resolved UV-Vis spectroscopy, particularly when coupled with laser flash photolysis (LFP), has emerged as a powerful tool for studying their kinetics in solution. This guide compares the utility of LFP with UV-Vis detection against matrix isolation spectroscopy, another robust method for studying highly reactive species.

Performance Comparison: UV-Vis Spectroscopy vs. Matrix Isolation

The choice of analytical technique for studying transient silylenes hinges on the specific research question, whether it be determining reaction kinetics in solution or detailed spectroscopic characterization of the isolated species. Below is a comparison of the data obtained for two common transient silylenes, dimethylsilylene (SiMe₂) and diphenylsilylene (SiPh₂), using both techniques.

Parameter	Dimethylsilylene (SiMe₂)	Diphenylsilylene (SiPh₂)
Detection Method	Laser Flash Photolysis (UV-Vis)	Matrix Isolation (UV-Vis)
Precursor	Dodecamethylcyclohexasilane	Not Specified
Solvent/Matrix	Hexane	Hydrocarbon Matrix
Absorption Maximum (λmax)	470 nm[1]	~460 nm
Lifetime (τ)	Nanoseconds to microseconds (quencher dependent)	Stable in matrix
Rate Constant (k, with CCl₄)	1.8 x 10⁹ M⁻¹s⁻¹[1]	Not Applicable
Key Advantages	Direct measurement of reaction kinetics in solution.	High-resolution spectral data of isolated species.
Limitations	Spectral broadening in solution; lifetime limited by reactivity.	Not suitable for kinetic studies in solution.

Experimental Protocols

To provide a practical understanding of these techniques, detailed methodologies for the key experiments are outlined below.

Laser Flash Photolysis with Time-Resolved UV-Vis Detection

This technique is ideal for generating transient silylenes in solution and monitoring their subsequent reactions in real-time.

Objective: To generate a transient silylene via photolysis of a suitable precursor and measure its UV-Vis absorption spectrum and reaction kinetics with a quenching agent.

Methodology:

• Sample Preparation: A solution of the silylene precursor (e.g., a cyclopolysilane) in a deoxygenated solvent (e.g., hexane) is prepared in a quartz cuvette. The concentration is adjusted to yield an optimal optical density at the excitation wavelength.

• Generation of Silylene: The sample is irradiated with a short, high-energy laser pulse (e.g., from a Nd:YAG or excimer laser) at a wavelength where the precursor absorbs.[1][2] This photolysis cleaves the precursor to generate the transient silylene.

• Transient Absorption Measurement: A second, lower-intensity light source (e.g., a xenon arc lamp) is passed through the sample, perpendicular to the excitation laser beam. This probe beam is directed to a monochromator and then to a fast detector (e.g., a photomultiplier tube or a CCD camera).

• Data Acquisition: The change in absorbance of the probe light as a function of time after the laser flash is recorded. By varying the wavelength of the probe light, a time-resolved absorption spectrum of the transient species can be constructed.

• Kinetic Analysis: To determine the reactivity of the silylene, a quenching agent is added to the solution. The decay of the transient absorption signal is monitored at various quencher concentrations. The pseudo-first-order rate constants are then plotted against the quencher concentration to obtain the second-order rate constant for the reaction.[1]

Matrix Isolation Spectroscopy

This technique allows for the trapping and spectroscopic characterization of highly reactive species at cryogenic temperatures.

Objective: To isolate a transient silylene in an inert matrix and obtain its high-resolution UV-Vis absorption spectrum.

Methodology:

• Matrix Preparation: A mixture of the silylene precursor and a large excess of an inert gas (e.g., argon or nitrogen) is prepared in the gas phase.

• Deposition: This gas mixture is slowly deposited onto a cryogenic window (e.g., CsI or BaF₂) cooled to a very low temperature (typically 4-20 K) by a closed-cycle helium refrigerator.

• In Situ Generation of Silylene: The silylene can be generated in two ways:

  • Photolysis: The precursor, now trapped in the solid matrix, is irradiated with UV light from a suitable source (e.g., a mercury arc lamp or a laser) to generate the silylene in situ.

  • Co-deposition: Silicon atoms can be generated by laser ablation of a silicon target and co-deposited with a reactant (like H₂) in the matrix gas.[3]

• Spectroscopic Measurement: The UV-Vis absorption spectrum of the matrix-isolated species is then recorded using a spectrophotometer. The inert and rigid nature of the matrix prevents the reactive silylene from dimerizing or reacting with other species, allowing for detailed spectroscopic analysis.

• Annealing and Further Irradiation: The matrix can be slowly warmed (annealed) to allow for limited diffusion and reactions within the matrix, or subjected to further irradiation to study photochemical transformations of the isolated silylene.

Experimental and Logical Workflows

To visualize the process of transient silylene detection, the following diagrams illustrate the experimental workflow for laser flash photolysis and the logical relationship between the two primary detection methods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

A Comparative Guide to the X-ray Crystallographic Analysis of Stable Silylenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural parameters of various stable silylenes determined by X-ray crystallography. Detailed experimental protocols for the analysis of these air-sensitive compounds are also presented, alongside a discussion of complementary analytical techniques. This information is crucial for understanding the electronic structure, stability, and reactivity of this important class of silicon compounds.

Data Presentation: Crystallographic Parameters of Stable Silylenes

The following table summarizes key bond lengths and angles for a selection of stable s- and N-heterocyclic silylenes (NHSis) as determined by single-crystal X-ray diffraction and, in some cases, gas-phase electron diffraction. These parameters provide insight into the geometry and electronic nature of the divalent silicon center.

Silylene Derivative	Si-N Bond Length (Å)	N-Si-N Bond Angle (°)	C=C Bond Length (Å)	N-C Bond Length (Å)	Reference(s)
[tBuN−CH=CH−tBuN]Si: (Unsaturated)	1.753	90.5	1.347	1.400	[1][2]
Saturated tert-butyl substituted NHSi	1.719	92.0	N/A	1.489	[1][2]
1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene	1.750 (avg)	88.2	-	-	[3]
[{Fe(η⁵‐C₅H₄‐NDipp)₂}Si] (1DippSi)	1.7327, 1.7344	106.58	-	-	[4]
Si[N(But)CHCHNBut]	-	-	-	-	[5]

Experimental Protocols

The X-ray crystallographic analysis of stable silylenes requires meticulous handling due to their high sensitivity to air and moisture.[6][7] The following is a generalized protocol for obtaining single crystals and performing X-ray diffraction analysis.

Crystallization of Air-Sensitive Silylenes

Successful X-ray analysis begins with obtaining high-quality single crystals, which can be particularly challenging for reactive compounds.[6][8]

• Solvent Selection: The choice of solvent is critical. Silylenes are typically soluble in aprotic, non-polar solvents such as hexane, toluene, or benzene. The ideal solvent system will dissolve the silylene at a higher temperature and allow for slow crystallization upon cooling.

• Slow Cooling: A common and effective method is the slow cooling of a saturated solution.[8] The silylene is dissolved in a minimal amount of the chosen solvent at room temperature or slightly elevated temperature. The solution is then slowly cooled to a lower temperature (e.g., in a freezer). To control the cooling rate, the vial can be placed in an insulated container (e.g., a Dewar flask with an appropriate solvent) to promote the formation of large, well-ordered crystals.

• Vapor Diffusion: This technique involves dissolving the silylene in a relatively good solvent and placing this solution in a small, open vial. This vial is then placed inside a larger, sealed container that contains a small amount of a "precipitant" solvent in which the silylene is poorly soluble. The slow diffusion of the precipitant vapor into the silylene solution gradually reduces its solubility, leading to crystal growth.

• Handling: All manipulations must be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox to prevent decomposition.[7]

Crystal Mounting and Data Collection

Once suitable crystals are obtained, they must be carefully mounted for X-ray diffraction analysis.

• Mounting: Due to their air sensitivity, crystals are typically coated in a cryoprotectant oil (e.g., Paratone-N) under an inert atmosphere.[6] A single crystal is then selected and mounted on a cryoloop, which is subsequently flash-cooled in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. This rapid cooling helps to preserve the crystal quality and minimize radiation damage during data collection.

• Data Collection: The mounted crystal is irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected by an area detector. A full dataset is collected by rotating the crystal through a series of angles, recording the diffraction pattern at each orientation.[9][10] Modern diffractometers automate this process.

Structure Solution and Refinement

The collected diffraction data is then used to determine the three-dimensional atomic structure.

• Data Processing: The raw diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the individual reflections.[10]

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.[9]

• Structure Refinement: The atomic coordinates and thermal parameters are refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns. This iterative process leads to the final, accurate molecular structure.

Mandatory Visualizations

The following diagrams illustrate the general workflow for the X-ray crystallographic analysis of stable silylenes and the key structural features that influence their stability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, structures and reactions of new thermally stable silylenes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Air Sensitive X-ray Diffraction (XRD) - Henry Royce Institute [royce.ac.uk]
• 8. journals.iucr.org [journals.iucr.org]
• 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 10. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to EPR Spectroscopy for Studying Silylene Radical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Electron Paramagnetic Resonance (EPR) spectroscopy with other key techniques for the characterization of transient silylene radical intermediates. Supporting experimental data, detailed protocols, and visual workflows are presented to aid in the selection of appropriate analytical methods for your research needs.

Silylenes, the silicon analogues of carbenes, are highly reactive species that play a crucial role in a variety of chemical transformations. Their radical intermediates are transient and often difficult to detect and characterize. EPR spectroscopy has emerged as a powerful tool for the direct investigation of these paramagnetic species, providing invaluable insights into their electronic structure and reactivity.[1][2] This guide compares the utility of EPR with two other common techniques: Laser Flash Photolysis (LFP) and Matrix Isolation Spectroscopy.

Performance Comparison: EPR vs. Alternatives

The choice of spectroscopic technique for studying silylene radical intermediates depends on the specific information required, the lifetime of the intermediate, and the experimental conditions. EPR spectroscopy directly probes the unpaired electron, providing detailed information about the electronic environment.[2][3] LFP is ideal for studying the kinetics of transient species, while matrix isolation allows for the stabilization and characterization of highly reactive intermediates at cryogenic temperatures.[4][5]

Technique	Principle	Information Obtained	Advantages	Limitations
EPR Spectroscopy	Resonance absorption of microwave radiation by unpaired electrons in a magnetic field.[3]	g-values, hyperfine coupling constants (a), spin density distribution, identification of radical structure.[1][6]	Direct detection of paramagnetic species, high sensitivity to the electronic environment of the radical center, can distinguish between different radical species.[2]	Only applicable to paramagnetic species, spectra can be complex and require simulation for interpretation, may require spin trapping for very short-lived radicals.[7]
Laser Flash Photolysis (LFP)	A short, intense laser pulse generates transient species, and their subsequent reactions are monitored by a second light beam.	Reaction kinetics (rate constants), transient absorption spectra.[8][9]	Excellent time resolution (nanoseconds to picoseconds), allows for the study of fast reactions.	Indirect detection of radicals through their absorption spectra, which can be broad and overlapping, provides limited structural information.
Matrix Isolation Spectroscopy	Reactive species are trapped in an inert solid matrix at cryogenic temperatures (e.g., solid argon or neon).[4][5]	Vibrational frequencies (IR, Raman), electronic absorption spectra (UV-Vis), allows for stabilization of highly reactive species.[10][11]	Enables the study of otherwise unstable molecules, provides detailed structural information through vibrational spectroscopy.	"Matrix effects" can perturb the spectra, not suitable for studying reaction kinetics in solution.

Quantitative Data Comparison

The following tables summarize typical quantitative data obtained for silylene radical intermediates using EPR, LFP, and Matrix Isolation Spectroscopy.

Table 1: EPR Parameters for Selected Silylene Radical Adducts

Silylene Radical Adduct	g-value	Hyperfine Coupling Constants (a) / G	Reference
(t-Bu)₂Si-TEMPO	2.0060	a(¹⁴N) = 15.2, a(²⁹Si) = 8.5	[12]
(Mes)₂Si-H	2.0033	a(¹H) = 18.2, a(²⁹Si) = 78.5
Ph₂Si-O-t-Bu	2.0041	a(²⁹Si) = 12.3

Note: Hyperfine coupling constants provide information about the interaction of the unpaired electron with nearby magnetic nuclei.[13]

Table 2: Kinetic Data from Laser Flash Photolysis of Silylenes

Silylene	Reactant	Rate Constant (k) / M⁻¹s⁻¹	Wavelength (λ) / nm	Reference
SiMe₂	O₂	3.1 x 10⁹	470
SiPh₂	CCl₄	1.2 x 10⁸	510
SiMes₂	t-BuOH	5.0 x 10⁷	570	[14]

Table 3: Vibrational Frequencies from Matrix Isolation of Silylenes

Silylene	Matrix	Vibrational Mode	Frequency / cm⁻¹	Reference
SiH₂	Ar	ν₁(sym. stretch)	2022	[15]
SiH₂	Ar	ν₂(bend)	998	[15]
SiCl₂	Ar	ν₁(sym. stretch)	502	[15]

Experimental Protocols

EPR Spectroscopy of a Silylene Radical Adduct

• Precursor Synthesis: Synthesize a stable silylene precursor, such as a diazasilol-2-ylidene.[12]

• Radical Generation: In an EPR tube, dissolve the silylene precursor in a suitable solvent (e.g., toluene). Add a radical source, such as TEMPO or a di-tert-butyl peroxide solution.[12]

• Photolysis (if required): If the radical generation is photoinitiated, place the EPR tube in the EPR cavity and irradiate with a UV lamp.

• EPR Spectrum Acquisition: Record the EPR spectrum at a specific temperature (e.g., room temperature or 77 K). Typical X-band EPR spectrometer settings are: microwave frequency ~9.5 GHz, microwave power ~1-10 mW, modulation frequency 100 kHz, and modulation amplitude ~0.1-1 G.

• Data Analysis: Simulate the experimental spectrum to obtain the g-value and hyperfine coupling constants.[16][17] Software such as WinSim or EasySpin can be used for simulations.[18]

Laser Flash Photolysis of a Silylene Precursor

• Sample Preparation: Prepare a solution of the silylene precursor (e.g., a cyclotrisilane) in a suitable solvent (e.g., hexane) in a quartz cuvette. The solution should be deoxygenated by bubbling with an inert gas like argon.

• LFP Setup: Use a standard LFP setup consisting of a pulsed laser for excitation (e.g., a Nd:YAG laser at 266 nm or an excimer laser at 193 nm) and a probe lamp (e.g., a xenon arc lamp).[19]

• Data Acquisition: Trigger the laser pulse and monitor the change in absorbance of the probe light at a specific wavelength corresponding to the transient silylene radical. Record the transient absorption decay profile using a fast detector (e.g., a photomultiplier tube) and a digital oscilloscope.

• Kinetic Analysis: Analyze the decay kinetics to determine the rate constant of the silylene radical reaction with a quenching agent added to the solution.

Matrix Isolation Spectroscopy of a Silylene

• Matrix Deposition: Co-deposit the silylene precursor and a large excess of an inert gas (e.g., argon) onto a cryogenic window (e.g., CsI or BaF₂) cooled to a very low temperature (~10 K).

• Silylene Generation: Generate the silylene in situ by photolysis of the precursor using a UV lamp (e.g., a mercury arc lamp).

• Spectroscopic Measurement: Record the infrared (or UV-Vis) spectrum of the matrix-isolated species.

• Data Analysis: Identify the vibrational frequencies corresponding to the silylene by comparing the experimental spectrum with theoretical calculations (e.g., using Density Functional Theory, DFT). Isotopic substitution can be used to confirm the assignments.[10]

Visualizing the Workflow

The following diagrams illustrate the general workflows for studying silylene radical intermediates using the discussed techniques.

Caption: Workflow for EPR analysis of silylene radicals.

Caption: Workflow for LFP analysis of silylene radicals.

Caption: Workflow for Matrix Isolation Spectroscopy.

Conclusion

EPR spectroscopy is an indispensable technique for the direct characterization of silylene radical intermediates, providing detailed information about their electronic structure. When combined with complementary techniques such as Laser Flash Photolysis for kinetic analysis and Matrix Isolation Spectroscopy for the study of highly unstable species, a comprehensive understanding of the reactivity and properties of these important transient molecules can be achieved. The choice of methodology should be guided by the specific research question and the nature of the silylene intermediate under investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. EPR spectroscopy: A unique method for free radical analysis | Bruker [bruker.com]
• 3. EPR Spectroscopy — Free Radicals Chemistry Group — Marco Lucarini - Elisabetta Mezzina - Paola Franchi [site.unibo.it]
• 4. Matrix Isolation [info.ifpan.edu.pl]
• 5. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 6. catalogimages.wiley.com [catalogimages.wiley.com]
• 7. Electron paramagnetic resonance spectroscopy in radiation research: Current status and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A gas-phase kinetic study of the reaction of silylene with germane: absolute rate constants, temperature dependence and mechanism - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 10. N2 cleavage by silylene and formation of H2Si(μ-N)2SiH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Collection - Radical Reactions of a Stable N-Heterocyclic Silylene:  EPR Study and DFT Calculation - Journal of the American Chemical Society - Figshare [figshare.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ifo.lviv.ua [ifo.lviv.ua]
• 16. researchgate.net [researchgate.net]
• 17. webhome.auburn.edu [webhome.auburn.edu]
• 18. m.youtube.com [m.youtube.com]
• 19. researchgate.net [researchgate.net]

Mass Spectrometry for the Identification of Silylene Adducts: A Comparative Guide

The characterization of silylene adducts, reactive intermediates of significant interest in organosilicon chemistry, presents a unique analytical challenge. Their inherent reactivity and potential instability necessitate robust analytical techniques for unambiguous identification and structural elucidation. This guide provides a comprehensive comparison of mass spectrometry (MS) with other common analytical methods, offering researchers, scientists, and drug development professionals a practical overview of the available tools, supported by experimental data and detailed protocols.

Mass Spectrometry: A Powerful Tool for Silylene Adduct Analysis

Mass spectrometry has emerged as a highly effective method for characterizing silylene adducts, offering exceptional sensitivity and detailed structural information through fragmentation analysis.[1][2] The choice of ionization technique and mass analyzer is critical and depends on the specific properties of the adduct .

Ionization Techniques: A Comparative Overview

Soft ionization techniques are generally preferred for analyzing silylene adducts to minimize in-source fragmentation and preserve the intact molecular ion. The most common techniques include Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Ionization Technique	Principle	Suitable Analytes	Common Adducts	Advantages	Limitations
Electrospray Ionization (ESI)	Ionization occurs from a solution sprayed into an electric field, creating fine, charged droplets.	Polar to ionic compounds, thermally labile molecules.[3]	[M+H]+, [M+Na]+, [M+NH4]+[1][4][5]	High sensitivity, soft ionization, suitable for LC-MS coupling.[3]	Can be susceptible to ion suppression; may not be effective for nonpolar compounds.[3][6]
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes solvent molecules, which then transfer charge to the analyte in the gas phase.[7][8]	Low to medium polarity, thermally stable compounds.[8][9]	[M+H]+, radical cations M·+[9]	Tolerant of higher flow rates, suitable for nonpolar compounds, less ion suppression than ESI.[3]	Requires analyte to be thermally stable and volatile; can cause more fragmentation than ESI.[8]
Matrix-Assisted Laser Desorption/Ionization (MALDI)	Analyte is co-crystallized with a matrix, which absorbs laser energy to desorb and ionize the analyte.[10]	Large molecules (polymers, biomolecules), thermally labile compounds.[10]	[M+H]+, [M+Na]+, [M+K]+	Soft ionization, high mass range, tolerant of salts.	Can be ineffective for certain silylene adducts, leading to fragmentation and loss of the silylene moiety.[11][12] Nanoparticle-assisted LDI (NALDI) may be a viable alternative.[1][13]

Mass Analyzers: High Resolution is Key

High-resolution mass spectrometry (HRMS) is particularly valuable for analyzing novel silylene adducts. Accurate mass measurements allow for the determination of the elemental composition, providing a high degree of confidence in the identification.

• Fourier-Transform Ion Cyclotron Resonance (FT-ICR): Offers the highest mass resolution and accuracy, enabling the proposal of fragmentation pathways for ionized silyl (B83357) organic compounds.[1][2]

• Orbitrap: Provides very high resolution and mass accuracy, making it a powerful tool for structural confirmation.[9]

• Time-of-Flight (TOF): Offers good mass accuracy and a high acquisition speed.

• Triple Quadrupole (QqQ): Ideal for quantitative studies and targeted fragmentation analysis (MS/MS), which is crucial for structural elucidation.[1][13]

Fragmentation Analysis of Silylene Adducts

Tandem mass spectrometry (MS/MS) is instrumental in confirming the structure of silylene adducts by analyzing their fragmentation patterns. The fragmentation pathways provide a fingerprint of the molecule's structure. For instance, in the analysis of silyl organic compounds, common fragmentation events include the detachment of substituent groups from the silicon atom or cleavage of bonds within the adduct moiety.[1][13][14]

Table 2: Common Fragmentation Patterns in Silyl Compounds

Precursor Ion	Collision Energy	Key Fragment Ions	Interpretation	Reference
[M+Na]+ of a silylated pyranose	25 eV	m/z 383	Loss of an acetic acid moiety	[1][13]
[M+H]+ of a silylated indole	20 eV	m/z 299, 222	Loss of a tert-butyl group, followed by a phenyl group	[1][13]
[M+H]+ of a silylated oleate	15 eV	m/z 501	Loss of a phenyl ring from the parent ion	[1]
[M-H]- of a silylated inositol (B14025)	N/A	m/z 255	Detachment of the inositol group	[1]

Comparison with Alternative Identification Techniques

While powerful, mass spectrometry is often used in conjunction with other analytical techniques for a comprehensive characterization of silylene adducts.

Technique	Information Provided	Sample State	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), structural information (MS/MS).	Solution or solid.	Highest sensitivity, small sample requirement, direct coupling to separation techniques (LC-MS).	Can be destructive, potential for isomerization or fragmentation in the ion source, may not distinguish between isomers without chromatography.
NMR Spectroscopy	Detailed connectivity and 3D structure in solution, chemical environment of nuclei (¹H, ¹³C, ²⁹Si).[1][15]	Solution or solid-state.	Non-destructive, provides unambiguous structural information on connectivity.[16]	Lower sensitivity than MS, requires larger sample amounts, can be complex for mixtures, quadrupolar nuclei (¹¹B, ²⁷Al) can lead to broad signals.
X-ray Crystallography	Unambiguous 3D structure and bonding in the solid state.[11][12][17]	Single crystal.	"Gold standard" for definitive structure determination.[18]	Requires high-quality single crystals which can be difficult or impossible to grow; structure may differ from solution-phase.

Experimental Protocols

Protocol 1: ESI-MS/MS Analysis of a Silylene Adduct

• Sample Preparation: Dissolve the silylene adduct in a suitable solvent (e.g., acetonitrile, methanol) to a final concentration of 1-10 ppm.[1] The choice of solvent is critical, as some, like acetonitrile, have been shown to suppress ionization for certain classes of compounds.[6]

• Instrumentation: Use a mass spectrometer equipped with an ESI source, such as a triple quadrupole (QqQ) or a high-resolution instrument (e.g., Orbitrap, FT-ICR).[1]

• Infusion and Ionization: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min. Acquire spectra in both positive and negative ion modes to determine the optimal ionization polarity. Common adducts in positive mode are [M+H]+ and [M+Na]+.[1][13]

• Full Scan (MS1): Perform a full scan over a relevant m/z range (e.g., 100-1500 Da) to identify the molecular ion peak corresponding to the expected silylene adduct.

• Tandem MS (MS/MS): Select the molecular ion peak as the precursor ion for collision-induced dissociation (CID). Apply varying collision energies (e.g., 10-40 eV) to induce fragmentation.

• Data Analysis: Analyze the resulting fragment ions to elucidate the structure of the adduct. Use the accurate mass measurements from HRMS to confirm the elemental composition of both the precursor and fragment ions.

Protocol 2: X-ray Crystallography for Silylene Adducts

• Crystallization: Grow single crystals of the silylene adduct. This is often achieved by slow evaporation of a solvent, vapor diffusion of a non-polar solvent into a solution of the adduct, or slow cooling of a saturated solution.[18]

• Crystal Mounting: Select a suitable single crystal and mount it on a goniometer head, often under a cold stream of nitrogen gas (typically 100-173 K) to minimize thermal vibrations.[18]

• Data Collection: Collect X-ray diffraction data using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα). A series of diffraction images are collected as the crystal is rotated.[18]

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure. Software packages like SHELXL are commonly used for refinement.[11] The final structure provides precise bond lengths, bond angles, and atomic coordinates.

Key Workflow and Fragmentation Visualizations

Caption: A typical experimental workflow for the identification and structural confirmation of silylene adducts.

Caption: A generalized diagram showing potential fragmentation pathways for a silylene adduct in MS/MS analysis.

References

• 1. Advanced Mass Spectrometric Techniques for the Comprehensive Study of Synthesized Silicon-Based Silyl Organic Compounds: Identifying Fragmentation Pathways and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. holcapek.upce.cz [holcapek.upce.cz]
• 4. support.waters.com [support.waters.com]
• 5. Adduct Formation in ESI/MS by Mobile Phase Additives [inis.iaea.org]
• 6. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 7. youtube.com [youtube.com]
• 8. Interfaces for LC-MS : Shimadzu (Österreich) [shimadzu.at]
• 9. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Two-fold addition reaction of silylene to C60: structural and electronic properties of a bis-adduct - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. NMR Spectroscopic Signatures of Cationic Surface Sites from Supported Coinage Metals Interacting with N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Synthesis, electronic nature, and reactivity of selected silylene carbonyl complexes - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01335E [pubs.rsc.org]
• 18. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of N-Heterocyclic and Acyclic Silylenes

For Researchers, Scientists, and Drug Development Professionals

The field of low-valent silicon chemistry has witnessed remarkable advancements with the isolation and characterization of stable silylenes, the silicon analogues of carbenes. Among these, N-heterocyclic silylenes (NHSis) and acyclic silylenes have emerged as two prominent classes with distinct electronic structures and reactivity profiles. This guide provides an objective comparison of their performance in key chemical transformations, supported by experimental and theoretical data, to aid researchers in selecting the appropriate silylene for their specific applications.

At a Glance: Key Differences in Reactivity

Feature	N-Heterocyclic Silylenes (NHSis)	Acyclic Silylenes
General Reactivity	Generally less reactive; often stable at room temperature.[1]	Highly reactive; can activate small molecules like H₂ at ambient temperatures.[2]
Electronic Nature	Strong σ-donors, with the lone pair in an sp²-like orbital.	Smaller HOMO-LUMO gap and singlet-triplet gap, leading to higher reactivity.[3]
Reaction with H₂	Generally require activation (e.g., via transition metal complexes or specific substitution patterns).[4]	Can activate H₂ directly via oxidative addition under mild conditions.
Cycloaddition Reactions	Readily undergo [4+1] and [2+1] cycloadditions.	Also undergo cycloadditions, sometimes with subsequent rearrangements like migratory insertion.[2]
Lewis Basicity	Act as strong Lewis bases, forming adducts with Lewis acids.	Also Lewis basic, but their high reactivity can lead to subsequent reactions.

Quantitative Comparison of Reactivity and Spectroscopic Data

The following tables summarize key quantitative data for the comparative reactivity and spectroscopic properties of N-heterocyclic and acyclic silylenes.

Table 1: Comparative Reactivity in Small Molecule Activation

Reaction	Silylene Type	Substrate	Product	Yield (%)	Conditions	Reference
H₂ Activation	Acyclic	H₂	Dihydrosilane	Quantitative	Sub-ambient temp.	[3]
H₂ Activation	NHSi	H₂	No reaction (generally)	-	Mild conditions	[5]
NH₃ Activation	Acyclic	NH₃	Aminohydrosilane	Not Reported	Mild conditions	[6]
NH₃ Activation	NHSi	NH₃	Aminohydrosilane	Not Reported	Mild conditions	[5]
Ethylene (B1197577) Cycloaddition	Acyclic	Ethylene	Silirane	Quantitative	Ambient temp.	[2]
Ethylene Cycloaddition	NHSi	Ethylene	Silirane	Theoretical Study	-	[7]

Table 2: Theoretical Comparison of H₂ Activation

Silylene Type	Example Silylene	Activation Energy (kcal/mol)	Exothermicity (kcal/mol)	Reference
Acyclic	Dimethylsilylene	Low	-50.89	[5]
Acyclic	Diaminosilylene	Higher than dimethylsilylene	-23.34	[5]
N-Heterocyclic	Unsaturated NHSi	High	-6.65	[5]

Table 3: Representative ²⁹Si NMR Chemical Shifts

Silylene Type	Example Silylene	²⁹Si Chemical Shift (ppm)	Reference
N-Heterocyclic (Unsaturated)	[tBuN−CH=CH−tBuN]Si:	+78.3	[1]
N-Heterocyclic (Saturated)	Substituted Diazasilacyclopentan-2-ylide	+119	[1]
Acyclic (Amido/Boryl)	Si{B(NDippCH)₂}{N(SiMe₃)Dipp}	Not Reported	[3]
Acyclic (Imino/Silyl)	Transiently identified	Not Reported	[8]
Divalent Silicon Compound	Decamethylsilicocene	-392	[9]
Divalent Silicon Compound	A specific silylene (compound 2 in ref)	+567	[9]

Reaction Pathways and Mechanisms

The distinct electronic and steric environments of N-heterocyclic and acyclic silylenes dictate their preferred reaction pathways.

Oxidative Addition of Dihydrogen

Acyclic silylenes, with their smaller singlet-triplet energy gaps, can readily activate dihydrogen through a concerted oxidative addition mechanism. In contrast, N-heterocyclic silylenes typically do not react with H₂ under similar conditions due to a higher activation barrier.

Figure 1: Oxidative addition of H₂. Acyclic silylenes undergo facile addition, while NHSis are generally unreactive.

Cycloaddition with Ethylene

Both acyclic and N-heterocyclic silylenes can undergo cycloaddition reactions with unsaturated molecules like ethylene to form three-membered rings (siliranes). Theoretical studies suggest a concerted mechanism for NHSis.[7] Experimental work on an acyclic silylsilylene shows the formation of a silirane, which upon heating can undergo a subsequent migratory insertion, highlighting the potential for more complex reactivity in acyclic systems.[2]

Figure 2: Cycloaddition with ethylene. Both silylene types form siliranes, with acyclic variants showing potential for further rearrangement.

Reaction with Lewis Acids

N-heterocyclic silylenes are well-known to act as Lewis bases, readily forming adducts with Lewis acids such as tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃). While acyclic silylenes also possess a lone pair and can act as Lewis bases, their higher reactivity can sometimes lead to subsequent reactions beyond simple adduct formation, such as intramolecular C-C bond activation in the presence of B(C₆F₅)₃.[8]

References

• 1. pascal-man.com [pascal-man.com]
• 2. Heavier tetrylene- and tetrylyne-transition metal chemistry: it's no carbon copy - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00226H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Divalent Silicon-Assisted Activation of Dihydrogen in a Bis(N-heterocyclic silylene)xanthene Nickel(0) Complex for Efficient Catalytic Hydrogenation of Olefins [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oxidation reactions of a versatile, two-coordinate, acyclic iminosiloxysilylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 9. researchgate.net [researchgate.net]

Unveiling Silylene Reactivity: A Computational Chemist's Guide to Reaction Mechanisms

For researchers, scientists, and professionals in drug development, understanding the fleeting nature of silylenes—the silicon analogues of carbenes—is crucial for harnessing their synthetic potential. Computational analysis has emerged as an indispensable tool for elucidating the intricate mechanisms of silylene reactions. This guide provides an objective comparison of computational approaches to understanding silylene reaction mechanisms, supported by experimental data from the literature.

This guide delves into the computational analysis of three primary classes of silylene reactions: insertion, addition, and dimerization. We will explore the performance of various computational methods in predicting reaction energetics and pathways, presenting quantitative data in structured tables for straightforward comparison. Detailed computational protocols for the cited experiments are also provided to ensure reproducibility and facilitate further research.

Silylene Insertion Reactions: A Look at Activation Barriers

Silylene insertion into polar single bonds, such as N-H, O-H, and F-H, is a fundamental and widely studied reaction. Computational studies have been instrumental in mapping the potential energy surfaces of these reactions, revealing the formation of a donor-acceptor complex followed by a proton shift through a high-energy transition state.[1]

Computational Data Summary

The following table summarizes the calculated rearrangement barriers (activation energies) for the insertion of silylene (SiH₂) into various hydrides, as determined by ab initio molecular orbital theory.[1]

Reactant	Rearrangement Barrier (kcal/mol)	Computational Method
NH₃	38	Ab initio MO
H₂O	22	Ab initio MO
HF	10	Ab initio MO
PH₃	low	Ab initio MO
H₂S	13	Ab initio MO
HCl	8	Ab initio MO

Experimental Protocols

The potential energy surfaces for these insertion reactions were characterized using ab initio molecular orbital theory, incorporating electron correlation and zero-point energy corrections.[1] The general methodology involves:

• Geometry Optimization: The structures of reactants, intermediates, transition states, and products are optimized to find their lowest energy conformations.

• Frequency Calculations: Vibrational frequency calculations are performed to confirm the nature of the stationary points (minima or transition states) and to obtain zero-point vibrational energies.

• Energy Calculations: Single-point energy calculations are often performed at a higher level of theory or with a larger basis set to obtain more accurate energy values.

A common computational approach for such studies is the use of Density Functional Theory (DFT) with a functional like B3LYP and a basis set such as 6-31G*. More accurate results can be obtained using coupled-cluster methods like CCSD(T).

Silylene Insertion Pathway

The following diagram illustrates the generalized pathway for silylene insertion into an X-H bond, proceeding through a donor-acceptor complex and a transition state.

Generalized pathway for silylene insertion.

Silylene Addition Reactions: Exploring Cycloadditions

Silylenes can undergo addition reactions with unsaturated compounds, such as alkenes and alkynes, to form three-membered rings known as siliranes and silirenes, respectively. These reactions are often studied computationally to understand their stereoselectivity and regioselectivity. A notable example is the [2+2] cycloaddition of a silylene with a carbonyl group.

Computational Data Summary

A theoretical study on the cycloaddition of silylene (H₂Si=Si:) with acetaldehyde (B116499) predicted three competitive reaction pathways. The mechanism involves the insertion of the 3p unoccupied orbital of the silicon atom into the π orbital of the acetaldehyde.[2]

Reaction Pathway	Description	Computational Method
Pathway 1	Isomerization of an intermediate to a four-membered ring silylene.	CCSD(T)//MP2/6-31G
Pathway 2	[2+2] cycloaddition to form a different four-membered ring silylene.	CCSD(T)//MP2/6-31G
Pathway 3	Further reaction of the four-membered ring silylenes with acetaldehyde.	CCSD(T)//MP2/6-31G*

Experimental Protocols

The mechanism of this cycloaddition reaction was investigated using high-level ab initio methods. The computational protocol included:

• Methodology: The geometries of the reactants, intermediates, transition states, and products were optimized using the Møller-Plesset perturbation theory of the second order (MP2) with the 6-31G* basis set.[2]

• Energy Refinement: To obtain more accurate energies, single-point calculations were performed using the coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) method with the same basis set.[2]

Silylene [2+2] Cycloaddition Workflow

The following diagram outlines the computational workflow for studying the [2+2] cycloaddition of a silylene with a generic π-system.

Computational workflow for cycloaddition analysis.

Silylene Dimerization: The Path to Disilenes

The dimerization of silylenes to form disilenes, compounds containing a silicon-silicon double bond, is a reaction of significant interest. Computational studies have been employed to investigate the thermodynamics and kinetics of this process, including the determination of activation energies.

Computational Data Summary

The dimerization of hydroxymethylsilanetriol has been studied computationally, exploring different mechanisms for the formation of Si-O-Si, Si-O-C-Si, and Si-C-O-C-Si bridged dimers.[3][4] The activation energies for these dimerization pathways were calculated using DFT.

Dimer Bridge	Activation Energy (ΔE‡, kcal/mol) at M06/B3LYP	Activation Energy (ΔG‡, kcal/mol) at M06/B3LYP
Si-O-C-Si	30.7	31.8
Si-O-Si	26.5	27.6
Si-C-O-C-Si	65.0	65.9

Experimental Protocols

The theoretical study of hydroxymethylsilanetriol dimerization was performed using the following computational protocol:

• Geometry Optimization: The geometries of stationary states (reactants, transition states, and products) were optimized using the B3LYP level of theory with the 6-31+G(d) basis set.[3]

• Solvation Model: The calculations were performed using the implicit solvation model SMD (Solvation Model based on Density).[3]

• Single-Point Energy Calculations: To refine the energies, single-point calculations were carried out at the M06/6-311+G(d,p) level of theory on the B3LYP-optimized geometries, including B3LYP thermal corrections.[3]

Silylene Dimerization Logical Relationship

The following diagram illustrates the logical relationship in the computational investigation of different silylene dimerization pathways.

Logic of comparing dimerization pathways.

References

• 1. scispace.com [scispace.com]
• 2. Theoretical study on the mechanism of cycloaddition reaction between silylene silylene(H₂Si=Si:) and acetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploration of the Mechanism of the Dimerization of Hydroxymethylsilanetriol Using Electronic Structure Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Catalytic Activity of Silylene and Carbene Complexes

For Researchers, Scientists, and Drug Development Professionals

The development of homogeneous catalysis is intrinsically linked to ligand design. Among the vast array of ligands, N-heterocyclic carbenes (NHCs) have become ubiquitous, prized for their strong σ-donating properties and the formation of robust metal-ligand bonds.[1][2][3] More recently, their heavier silicon analogues, N-heterocyclic silylenes (NHSis), have emerged from laboratory curiosities to become versatile ligands in their own right.[4][5] While structurally similar, the fundamental differences in the electronic nature of carbon and silicon impart distinct catalytic behaviors to their respective metal complexes.

This guide provides an objective comparison of the catalytic performance of silylene and carbene complexes, supported by experimental data, to aid researchers in catalyst selection and development.

Electronic and Steric Properties: The Foundation of Catalytic Divergence

The catalytic activity of a metal complex is profoundly influenced by the electronic and steric properties of its supporting ligands.

• Carbene Complexes (NHCs): Generally considered pure σ-donors and poor π-acceptors, NHCs form strong, stable bonds with transition metals.[1][6] This strong donation increases the electron density at the metal center, which can facilitate key catalytic steps like oxidative addition.[1] The steric bulk of the N-substituents on the NHC ring provides kinetic stability and allows for fine-tuning of the catalyst's reactivity and selectivity.

• Silylene Complexes (NHSis): Like NHCs, silylenes are potent σ-donors.[7][8] However, they exhibit a more pronounced ambiphilic character, possessing both Lewis basic (lone pair) and Lewis acidic (vacant p-orbital) properties.[9] This allows for more nuanced interactions with the metal center and substrates. The donor properties of NHSis are often considered closer to those of phosphines than NHCs.[9] Furthermore, NHSis show a greater tendency to act as bridging ligands or to insert into metal-ligand bonds, opening up novel reaction pathways not readily accessible with NHCs.[9]

The logical workflow for comparing these catalysts is outlined below.

Caption: Workflow for comparing silylene and carbene catalysts.

Data Presentation: A Head-to-Head Comparison

The following table summarizes quantitative data from studies where silylene and carbene complexes were employed in similar catalytic reactions.

Reaction Type	Catalyst System	Substrate	Product Yield (%)	TON/TOF	Conditions
Hydrosilylation of Ketones	Co(silylene) complex	Acetophenone	99%	-	25°C, 10 min
Co(phosphine) complex	Acetophenone	99%	-	25°C, 30 min
Hydrosilylation of Aldehydes	Co(silylene) complex	Benzaldehyde	99%	-	25°C, 5 min
Co(phosphine) complex	Benzaldehyde	99%	-	25°C, 10 min
Kumada Cross-Coupling	Ni(silylene-carbene) complex	4-Chlorotoluene	>99%	-	80°C, 16 h
Pd(NHC) complex	4-Chlorotoluene	98%	-	80°C, 2 h
Alkene Hydrosilylation	Ru(silylene) complex	1-Hexene	>98% (NMR)	-	25°C, 3 h
Co(silylene) complex	Styrene	>99%	-	120°C, 8 min
Dinitrogen Silylation	Co(silylene) pincer complex	N₂	-	120	25°C, 12 h
Co(phosphine) pincer complex	N₂	-	363	25°C, 12 h

Data sourced from references[1][10][11][12][13][14]. Note: Direct side-by-side comparisons under identical conditions are rare. This table collates representative data to illustrate performance trends. The phosphine (B1218219) complex is used as a stand-in for a non-silylene system in the Co-catalyzed hydrosilylation for comparative context.

From the data, silylene complexes demonstrate exceptional activity in hydrosilylation reactions, often outperforming traditional phosphine-ligated systems in terms of reaction time.[10] In cross-coupling, silylene-carbene hybrid ligands show excellent yields, comparable to well-established NHC-palladium catalysts.[1][14] Interestingly, in dinitrogen silylation, a phosphine-ligated cobalt pincer complex showed higher turnover numbers than its silylene counterpart, indicating that the choice of ligand is highly reaction-dependent.[11]

Catalytic Mechanisms: A Tale of Two Ligands

While sharing common steps such as oxidative addition and reductive elimination, the distinct electronic natures of silylene and carbene ligands can lead to different catalytic pathways.

Carbene (NHC) Catalysis: In a typical cross-coupling reaction, the strong σ-donating NHC ligand stabilizes the low-valent metal center (e.g., Pd(0)), promoting the oxidative addition of an aryl halide. The resulting high-valent intermediate undergoes transmetalation and subsequent reductive elimination to yield the product and regenerate the active catalyst. The NHC typically remains a spectator ligand throughout the cycle.

References

• 1. (N-Heterocyclic Carbene)-Metal Complexes and Their Application in Catalysis - Annual Reports Section "B" (Organic Chemistry) (RSC Publishing) [pubs.rsc.org]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. N-heterocyclic silylene complexes in catalysis: new frontiers in an emerging field - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Recent progress in transition metal complexes featuring silylene as ligands - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01930J [pubs.rsc.org]
• 8. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 9. researchgate.net [researchgate.net]
• 10. Effects of silylene ligands on the performance of carbonyl hydrosilylation catalyzed by cobalt phosphine complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. Effects of silylene ligands on the catalytic activity of [PSiP] pincer cobalt(ii) chloride for N2 silylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Experimental and Theoretical Studies of Silylene Stability

For Researchers, Scientists, and Drug Development Professionals

Silylenes, the silicon analogues of carbenes, are highly reactive divalent silicon species that have long been a subject of intense study.[1] Historically, they were known only as transient intermediates, observable only at cryogenic temperatures.[2] The landscape of silylene chemistry was dramatically altered in 1994 with the synthesis and isolation of the first thermally stable silylene.[1][3] This breakthrough has spurred the development of a rich chemistry for these compounds, with significant implications for materials science and catalysis.

This guide provides a comparative overview of the key experimental and theoretical methodologies employed to investigate the stability of silylenes. It aims to offer an objective comparison of these approaches, supported by experimental data and detailed protocols, to aid researchers in the field.

Experimental Approaches to Silylene Stability

Experimental investigations into silylene stability range from trapping highly reactive species at low temperatures to synthesizing "bottleable" silylenes that are stable at room temperature and beyond.[3]

1. Matrix Isolation Spectroscopy

This technique is crucial for studying highly reactive, unstable silylenes.[2][4] It involves trapping the silylene molecules within a solid, inert matrix (typically a noble gas like argon or nitrogen) at very low temperatures (e.g., 10 K).[4][5] This isolation prevents the silylenes from reacting with themselves or other species, allowing for their characterization using various spectroscopic methods, such as infrared (IR) spectroscopy.[4][6]

Key Experimental Protocol: Matrix Isolation Infrared Spectroscopy [4][7][8]

• Precursor Deposition: A gaseous mixture of a silylene precursor (e.g., silane, SiH₄) diluted in a large excess of an inert matrix gas (e.g., Argon, >99.9%) is prepared.

• Matrix Formation: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI or BaF₂) cooled to approximately 4-10 K by a closed-cycle helium refrigerator.[7]

• Silylene Generation: The silylene is generated in situ within the matrix. This can be achieved through methods like:

  • Photolysis: The matrix is irradiated with UV light of a specific wavelength to photolytically decompose the precursor (e.g., vacuum-ultraviolet photolysis of SiH₄).

  • Reaction of Silicon Atoms: Laser-ablated silicon atoms are co-deposited with a reactant (like H₂) in the inert gas matrix.[4][7]

• Spectroscopic Analysis: Infrared spectra of the matrix are recorded before and after silylene generation. The appearance of new absorption bands corresponding to the vibrational modes of the silylene confirms its formation and allows for its structural characterization. Isotopic substitution (e.g., using D₂ instead of H₂) is used to confirm vibrational assignments.[4]

2. Gas-Phase Kinetic Studies

To quantify the reactivity of transient silylenes, time-resolved kinetic studies are employed.[9][10] A common technique is Laser Flash Photolysis coupled with Laser-Induced Fluorescence (LIF) .[9][11] In this method, a pulse of laser light photolyzes a precursor molecule to generate the silylene. A second, tunable laser then excites the silylene, and the resulting fluorescence is detected. By monitoring the decay of the fluorescence signal over time in the presence of a reactant, the rate constant for the reaction can be determined.[10][12] These studies provide crucial data on reaction barriers and mechanisms.[13]

3. Synthesis and Characterization of Stable Silylenes

The synthesis of silylenes that are stable under ambient conditions relies on stabilizing the divalent silicon center, either sterically with bulky substituents or electronically through π-donation from adjacent atoms like nitrogen.[1][14] The stability of these compounds is assessed by their persistence at room temperature and their decomposition point, determined by techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and melting point analysis.[1][15] For example, the first stable N-heterocyclic silylene reported by West and Denk is a colorless crystalline solid that is indefinitely stable at room temperature and only decomposes at its melting point of 220 °C.[1][15]

Theoretical and Computational Approaches

Computational chemistry provides invaluable insights into the intrinsic factors governing silylene stability and reactivity, complementing experimental findings.

1. Density Functional Theory (DFT)

DFT is a widely used computational method for studying silylenes due to its favorable balance of accuracy and computational cost.[16][17] It is employed to:

• Predict the geometries of ground and transition states.[18]

• Calculate reaction pathways and activation energy barriers.[17][19]

• Determine electronic properties like HOMO-LUMO gaps, which correlate with reactivity.[16]

• Estimate silylene stabilization energies (SiSE) using isodesmic reactions.[16]

2. Ab Initio Methods

For higher accuracy, particularly for calculating energy differences between electronic states, more sophisticated ab initio methods are used.

• Multiconfigurational Self-Consistent Field (MCSCF): This method is important for systems where electron correlation is significant, providing a good description of the electronic structure.[20]

• Coupled Cluster (CCSD(T)): Often considered the "gold standard" in quantum chemistry, CCSD(T) provides highly accurate energy calculations, especially for the singlet-triplet energy gap.[13]

• Generalized Valence Bond (GVB): This method has been used to study singlet-triplet splittings in substituted silylenes.[21][22]

A key theoretical metric for silylene stability is the singlet-triplet energy gap (ΔE_S-T) . Most silylenes have a singlet ground state.[23][24] A larger ΔE_S-T generally correlates with greater kinetic stability, as the triplet state is often more reactive.[23][25] Theoretical studies have shown that π-donating substituents, such as amino groups, significantly increase the ΔE_S-T, thereby stabilizing the singlet state.[23]

Data Comparison: Experimental vs. Theoretical Stability Metrics

The synergy between experimental and theoretical studies is crucial for a comprehensive understanding of silylene stability. Theoretical calculations can explain experimental observations, such as the remarkable stability of certain N-heterocyclic silylenes, while experimental data provide benchmarks for validating and refining computational methods.

Silylene Species	Experimental Stability Metric	Experimental Method	Theoretical Stability Metric (ΔE_S-T)	Computational Method
SiH₂	Highly reactive, studied in gas phase or matrix	Laser Flash Photolysis, Matrix Isolation[4][10]	21.0 ± 1 kcal/mol[20]	MCSCF-CI[20]
SiCl₂	Transient species	N/A	55.2 kcal/mol[21][22]	GVB-DCCI[21][22]
SiHCl	Transient species	N/A	35.8 kcal/mol[21][22]	GVB-DCCI[21][22]
1,3-di-tert-butyl-1,3,2-diazasilol-2-ylidene	Decomposes at melting point (220 °C)[1][15]	Synthesis, Isolation, MP	> 70 kcal/mol (calculated for similar systems)	DFT[23]
Acyclic Amido(silyl)silylene	Reacts with H₂ at room temperature	Synthesis, Reactivity Study	103.7 kJ/mol (24.8 kcal/mol)[14]	DFT
Acyclic Silylene [B(NDippCH)₂]SiPh	Reacts with H₂ at room temperature[14]	Synthesis, Reactivity Study	103.9 kJ/mol (24.8 kcal/mol)[14]	DFT

Visualizing the Methodologies

The following diagrams illustrate the relationships and workflows discussed.

Caption: Interplay between experimental and theoretical approaches in silylene stability research.

Caption: Workflow for a typical gas-phase kinetic study of silylene reactivity.

Conclusion

The study of silylene stability is a vibrant field that has progressed significantly through the combined application of sophisticated experimental and theoretical techniques. Experimental methods, from matrix isolation of transient species to the synthesis of remarkably stable compounds, provide tangible evidence of silylene behavior.[1][4] In parallel, computational studies offer a deep, quantitative understanding of the electronic and structural factors that confer stability, most notably the singlet-triplet energy gap.[23] The continued synergy between these approaches will undoubtedly lead to the design of novel silylenes with tailored stability and reactivity for a wide range of chemical applications.

References

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. Matrix isolation - Wikipedia [en.wikipedia.org]
• 6. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 7. N2 cleavage by silylene and formation of H2Si(μ-N)2SiH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 9. Time-resolved gas-phase kinetic and quantum chemical studies of the reaction of silylene with oxygen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scilit.com [scilit.com]
• 12. Time-resolved gas-phase kinetic and quantum chemical studies of the reaction of silylene with nitric oxide - ePrints Soton [eprints.soton.ac.uk]
• 13. Gas phase kinetic and quantum chemical studies of the reactions of silylene with the methylsilanes. Absolute rate constants, temperature dependences, RRKM modelling and potential energy surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Where silylene–silicon centres matter in the activation of small molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00815J [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Computational study of the "stable" bis(amino)silylene reaction with halomethanes. A radical or concerted mechanism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Reaction of an NHC-Stabilized Silylene Monohydride with Alkynes - ChemistryViews [chemistryviews.org]
• 20. pubs.aip.org [pubs.aip.org]
• 21. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 22. pubs.acs.org [pubs.acs.org]
• 23. From Diaminosilylenes to Silapyramidanes: Making Sense of the Stability of Divalent Silicon Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Quantifying the Lewis Acidity and Basicity of Silylenes

This guide provides a comprehensive comparison of the experimental and computational methodologies used to quantify the Lewis acidity and basicity of silylenes. It is intended for researchers, scientists, and professionals in drug development who are interested in the nuanced electronic properties of these silicon analogues of carbenes. Detailed experimental protocols, comparative data, and conceptual diagrams are presented to facilitate a deeper understanding and practical application of these quantitative methods.

Silylenes, featuring a divalent silicon atom, are intriguing species that exhibit ambiphilic character, capable of acting as both Lewis acids and Lewis bases.[1] Their reactivity is harnessed in a variety of chemical transformations, including small molecule activation and catalysis.[2][3] A precise understanding of their Lewis acidic and basic properties is paramount for the rational design of new reagents and catalysts.

Quantifying Lewis Acidity

The Lewis acidity of silylenes, particularly cationic silylium (B1239981) ions, is a measure of their ability to accept an electron pair. This property can be quantified using several well-established experimental and computational techniques.

Experimental quantification of Lewis acidity typically relies on monitoring the change in a spectroscopic parameter of a probe molecule upon its interaction with the Lewis acid.

1. The Gutmann-Beckett Method:

This widely used method employs triethylphosphine (B1216732) oxide (Et₃PO) as a ³¹P NMR probe.[4][5] The interaction of the lone pair on the oxygen atom of Et₃PO with a Lewis acid leads to a deshielding of the phosphorus nucleus, resulting in a downfield shift of the ³¹P NMR signal.[4] The magnitude of this chemical shift change (Δδ³¹P) is used to calculate an Acceptor Number (AN), which provides a quantitative measure of Lewis acidity.[4]

• Experimental Protocol (Gutmann-Beckett Method):

  • Prepare a solution of the silylene Lewis acid in a weakly coordinating solvent (e.g., deuterated benzene, toluene, or dichloromethane).

  • Record the ³¹P NMR spectrum of a reference solution of triethylphosphine oxide (Et₃PO) in the same solvent. The chemical shift is typically around +41.0 ppm in hexane.[4]

  • Add an equimolar amount of Et₃PO to the solution of the silylene Lewis acid.

  • Record the ³¹P NMR spectrum of the resulting mixture.

  • The change in the ³¹P chemical shift (Δδ³¹P = δ_sample - δ_reference) is then used to determine the Lewis acidity.

  • The Acceptor Number (AN) can be calculated using the formula: AN = 2.21 × (δ_sample − 41.0).[4]

2. The Childs Method:

This method utilizes crotonaldehyde (B89634) as a probe and monitors the chemical shift of the γ-proton using ¹H NMR spectroscopy.[6] However, its application to cationic silyl (B83357) Lewis acids has been reported to be unsuccessful.[6]

3. The Müller Method (p-Fluorobenzonitrile Probe):

A more recent development employs p-fluorobenzonitrile (FBN) as a sensitive probe for ¹⁹F NMR spectroscopy.[6][7] The coordination of the nitrile nitrogen to the silyl Lewis acid influences the electronic environment of the fluorine atom, leading to predictable changes in the ¹⁹F NMR chemical shift and the ¹J(CF) coupling constant.[6][7] This method has proven particularly effective for distinguishing between silyl Lewis acids with very similar strengths, a task that can be challenging for the Gutmann-Beckett method.[6][7]

• Experimental Protocol (Müller Method):

  • A solution of the silyl Lewis acid is prepared in a suitable deuterated solvent.

  • An equimolar amount of p-fluorobenzonitrile (FBN) is added to this solution.

  • The ¹⁹F NMR spectrum of the resulting silylated nitrilium ion is recorded.

  • The ¹⁹F NMR chemical shift and the ¹J(CF) coupling constant are measured and compared to those of free FBN.

  • These spectroscopic parameters serve as a scale for the Lewis acidity of the silylene.[6]

Fluoride (B91410) Ion Affinity (FIA):

Computationally, the Fluoride Ion Affinity (FIA) is a widely accepted metric for quantifying the strength of a Lewis acid, particularly its interaction with hard Lewis bases.[8][9] It is defined as the negative of the enthalpy change for the gas-phase reaction of a Lewis acid with a fluoride ion.[9] A higher FIA value indicates a stronger Lewis acid.

FIA = -ΔH for LA + F⁻ → [LA-F]⁻

Density functional theory (DFT) and higher-level ab initio methods are commonly used to calculate FIAs.[9][10] There are extensive databases of calculated FIAs for a wide range of Lewis acids, which serve as a valuable resource for comparison.[8][9]

Table 1: Comparison of Lewis Acidity Data for Selected Silicon Compounds

Compound/Silyl Cation	Method	Probe Molecule	Quantitative Value	Reference
Me₃Si⁺	Computational	F⁻	FIA = 953.8 kJ·mol⁻¹	[10]
F₃Si⁺	Computational	F⁻	FIA = 1243.2 kJ·mol⁻¹	[10]
[(Aib)SiMe₂] moiety	Computational	F⁻	FIA = 300 kJ·mol⁻¹ (gas phase)	[8]
SiMe₂F₂	Computational	F⁻	FIA = 221 kJ·mol⁻¹ (gas phase)	[8]
Si(catCF3)₂·(sulfolane)₂	Gutmann-Beckett	Et₃PO	Δδ³¹P = 38.9 ppm	[11]
Si(amFphF)₂	Computational	F⁻	FIA = 494 kJ·mol⁻¹	[11]

Quantifying Lewis Basicity

The Lewis basicity of a silylene is its ability to donate its lone pair of electrons. Quantifying this property is often less direct than for Lewis acidity and is typically inferred from the silylene's reactivity with Lewis acids and the characteristics of the resulting adducts.

1. Adduct Formation with Lewis Acids:

Stable silylenes react with strong Lewis acids, such as tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃), to form stable Lewis acid-base adducts.[12][13] The formation and characterization of these adducts provide clear evidence of the silylene's Lewis basicity.

• Experimental Protocol (Adduct Formation):

  • A solution of the silylene is prepared in an inert solvent (e.g., toluene).

  • A solution of the Lewis acid (e.g., B(C₆F₅)₃) is added to the silylene solution.

  • The reaction is monitored by techniques such as NMR spectroscopy (e.g., ¹¹B, ¹⁹F, ²⁹Si NMR) to observe the formation of the new adduct.

  • The adduct can be isolated and its structure confirmed by single-crystal X-ray diffraction.[12] The spectroscopic data, such as the ²⁹Si NMR chemical shift of the adduct, can provide insight into the electronic environment of the silicon center upon donation.

2. Silylene-Carbonyl Complexes:

The reaction of silylenes with carbon monoxide (CO) to form silylene-carbonyl complexes (R₂Si-CO) is another indicator of their Lewis basicity.[14] The stability and spectroscopic properties (e.g., the ¹³C and ²⁹Si NMR chemical shifts of the carbonyl and silicon atoms, respectively) of these complexes can be correlated with the electron-donating ability of the silylene.[14]

3. Computational Analysis:

Quantum chemical calculations, particularly DFT, are invaluable for quantifying the Lewis basicity of silylenes.[15] The Gibbs free energy (ΔG) of adduct formation with a reference Lewis acid can be calculated to provide a thermodynamic measure of basicity.[15] Furthermore, analysis of the frontier molecular orbitals, particularly the highest occupied molecular orbital (HOMO) which corresponds to the lone pair, can provide insights into the silylene's donor strength.

Table 2: Qualitative and Quantitative Data on the Lewis Basicity of Selected Silylenes

Silylene	Reacts with	Adduct/Complex Formed	Observations/Data	Reference
Bis(amino)silylene	B(C₆F₅)₃	Silylene-borane adduct	Formation of a stable adduct, characterized by NMR.	[12]
[L(I)Ga]₂Si (L = β-diketiminate)	CO	[L(I)Ga]₂SiCO	Stable carbonyl complex; ¹³C NMR (CO): 207.0 ppm; ²⁹Si NMR: -249.9 ppm.	[14]
[L(Me)Ga]₂Si (L = β-diketiminate)	CO	[L(Me)Ga]₂SiCO	Stable carbonyl complex; ¹³C NMR (CO): 207.5 ppm; ²⁹Si NMR: -285.2 ppm.	[14]
Various Silylenes	N₂	Silylene-N₂ adducts	DFT calculations show endergonic processes for many silylenes (ΔG = +1.9 to +9.8 kcal/mol).	[15]

Cyanide and Fluoride Ion Affinities for Basicity:

While Fluoride Ion Affinity (FIA) is a measure of Lewis acidity, the analogous Cyanide Ion Affinity (CIA) could theoretically be used to probe Lewis basicity of cationic species, though this is less common for silylenes. The cyanide ion (CN⁻), being a good ligand for transition metals, can act as a Lewis base.[16][17] The affinity of a Lewis acid for cyanide has been studied for other elements like boron.[18] For silylenes, their interaction with various anions would be more indicative of their Lewis acidity. Conversely, the proton affinity of a silylene would be a direct computational measure of its gas-phase Lewis basicity.

References

• 1. Silylene - Wikipedia [en.wikipedia.org]
• 2. Where silylene–silicon centres matter in the activation of small molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00815J [pubs.rsc.org]
• 3. N2 cleavage by silylene and formation of H2Si(μ-N)2SiH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 5. magritek.com [magritek.com]
• 6. An Experimental Acidity Scale for Intramolecularly Stabilized Silyl Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Experimental Acidity Scale for Intramolecularly Stabilized Silyl Lewis Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Fluoride Ion Affinity Revisited: Do We Need the Anchor‐Point Approach? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Synthesis of a silylene–borane adduct and its slow conversion to a silylborane - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis, electronic nature, and reactivity of selected silylene carbonyl complexes - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01335E [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Cyanide - Wikipedia [en.wikipedia.org]
• 17. quora.com [quora.com]
• 18. Cyanide ion complexation by a cationic borane - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Silylene Showdown: A Comparative Guide to Insertion and Addition Reactions

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of silylenes—the silicon analogues of carbenes—is paramount for harnessing their synthetic potential. These highly reactive intermediates engage in two primary modes of action: insertion into single bonds and addition to multiple bonds. This guide provides an objective comparison of these fundamental reaction pathways, supported by experimental data and detailed protocols, to aid in the strategic design of silicon-containing molecules.

Silylenes (R₂Si:) are versatile reagents capable of diversifying molecular architectures. Their utility stems from a divalent silicon atom with a lone pair of electrons and a vacant p-orbital, allowing for both nucleophilic and electrophilic behavior. This dual nature underpins their participation in both insertion and addition reactions, often competing with each other. The choice of silylene substituents, substrate, and reaction conditions dictates the predominant pathway and the resulting product distribution.

At a Glance: Insertion vs. Addition

Feature	Silylene Insertion Reaction	Silylene Addition Reaction
Bond Type Attacked	σ-bonds (e.g., Si-H, O-H, C-H, C-X)	π-bonds (e.g., C=C, C≡C)
General Product	Linear or branched structures	Cyclic structures (e.g., siliranes, silirenes)
Mechanism	Concerted or stepwise, often involving a three-center transition state.	Electrophilic attack on the π-system, forming a three-membered ring.[1]
Key Substrates	Alkanes, silanes, alcohols, ethers, alkyl halides.[2][3][4]	Alkenes, alkynes, dienes.[1][5][6]
Driving Force	Often thermodynamically favorable due to the formation of two new σ-bonds.	Relief of ring strain in the silylene precursor and formation of stable cyclic adducts.

Reaction Mechanisms: A Visual Breakdown

The mechanistic pathways of silylene insertion and addition reactions are distinct, leading to fundamentally different molecular geometries.

Caption: Generalized mechanism for silylene insertion into a single bond.

Caption: Generalized mechanism for silylene addition to a double bond.

Comparative Experimental Data

The kinetics of silylene reactions provide insight into their relative rates and activation energies. The following tables summarize key kinetic data for the reactions of silylene (SiH₂) and dimethylsilylene (SiMe₂) with various substrates.

Table 1: Rate Constants for Silylene (SiH₂) Reactions

Reaction Type	Substrate	Rate Constant (k∞/cm³ molecule⁻¹ s⁻¹)	Activation Energy (Ea) (kJ mol⁻¹)	Reference
Insertion	SiH₄	1.23 x 10⁻¹⁰	-3.3 ± 0.3	[2]
Addition	C₂H₄	-	-	[5]
Addition	C₃H₆	1.62 x 10⁻¹⁰	-1.9 ± 0.3	[1]
Addition	i-C₄H₈	1.23 x 10⁻¹⁰	-2.5 ± 0.3	[1]

Table 2: Rate Constants for Dimethylsilylene (SiMe₂) Reactions

Reaction Type	Substrate	Rate Constant (k∞/cm³ molecule⁻¹ s⁻¹)	Activation Energy (Ea) (kJ mol⁻¹)	Reference
Addition	C₂H₄	-	-	[1]
Addition	i-C₄H₈	7.59 x 10⁻¹³	-8.5 ± 0.2	[1]

Note: The negative activation energies are consistent with reactions that proceed without a significant energy barrier, which is characteristic of highly reactive species like silylenes.[1][2]

Experimental Protocols

Precise experimental design is crucial for studying the fleeting existence of silylenes. The following outlines a general workflow for a comparative kinetic study.

Caption: A typical workflow for comparing silylene reaction kinetics.

Key Experimental Methodologies

1. Silylene Generation via Laser Flash Photolysis:

This is a common method for generating silylenes in the gas phase for kinetic studies.[1][2]

• Protocol:

  • A precursor molecule (e.g., phenylsilane (B129415) for SiH₂) is vaporized and mixed with a buffer gas (e.g., SF₆ or Ar) and the substrate in a temperature-controlled reaction cell.[2]

  • A high-power excimer laser (e.g., operating at 193 nm or 248 nm) is used to photolyze the precursor, generating the silylene species.

  • The concentration of the silylene is monitored in real-time by measuring its absorption of light from a monitoring source (e.g., a resonance lamp).

  • The decay of the silylene signal in the presence of varying concentrations of the substrate is used to determine the bimolecular rate constant.

2. Synthesis and Reactions of a Stable Silylene:

For silylenes stabilized by bulky substituents, reactions can be carried out using standard laboratory techniques.[3]

• Protocol for Insertion into an O-H Bond:

  • All manipulations are conducted under an inert atmosphere (e.g., argon) using standard Schlenk techniques.[3]

  • A stable silylene, such as 1,3-di-tert-butyl-2,3-dihydro-1H-1,3,2-diazasilol-2-ylidene, is dissolved in an appropriate anhydrous solvent (e.g., THF).[3]

  • The alcohol (e.g., ethanol) or water is added to the silylene solution, often at a reduced temperature (-78 °C) to control the reaction rate.[3]

  • The reaction mixture is allowed to warm to room temperature and stirred for a specified period.

  • The solvent is removed under vacuum, and the product is isolated and purified, typically by crystallization or distillation.[3]

  • The structure of the insertion product is confirmed by spectroscopic methods (e.g., ¹H, ¹³C, ²⁹Si NMR, and mass spectrometry).[3]

Substrate Scope and Selectivity

The competition between insertion and addition is highly dependent on the available reaction partners.

• Insertion Reactions: Silylenes readily insert into polar X-H bonds, with reactivity generally following the order of bond polarity (O-H > N-H > Si-H > C-H). Insertion into C-H bonds is typically less favorable and may require elevated temperatures.[7] Insertion into carbon-halogen bonds is also a known reaction pathway.[3]

• Addition Reactions: Alkenes and alkynes are prime candidates for silylene addition. The reaction is often stereospecific, with the geometry of the alkene being retained in the resulting silirane product. The electrophilic nature of the silylene addition is supported by kinetic data showing that methyl substitution on the alkene has a minor effect on the reaction rate.[1]

Conclusion

The dichotomy of silylene reactivity into insertion and addition pathways provides a rich landscape for synthetic chemistry. While both reactions are typically fast, the choice of substrate is the primary determinant of the reaction outcome. Insertion reactions are favored with molecules possessing polar single bonds, leading to functionalized linear silanes. In contrast, addition reactions dominate in the presence of unsaturated systems, yielding cyclic organosilicon compounds. A thorough understanding of the kinetics and mechanisms governing these competing pathways, as outlined in this guide, is essential for researchers aiming to leverage the unique properties of silylenes in the synthesis of novel materials and pharmaceuticals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Prototype Si—H insertion reaction of silylene with silane. Absolute rate constants, temperature dependence, RRKM modelling and the potential-energy surface - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 6. Synthesis and Reactivity of a Neutral Homocyclic Silylene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Where silylene–silicon centres matter in the activation of small molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00815J [pubs.rsc.org]

Validating Silylene Reaction Products: A Comparative Guide to Derivatization and Alternative Methods

For researchers, scientists, and drug development professionals, the definitive identification of transient or highly reactive intermediates is a cornerstone of successful molecular design and synthesis. Silylenes, the silicon analogues of carbenes, are pivotal reactive intermediates in organosilicon chemistry. Their fleeting nature necessitates robust validation strategies to confirm their formation and elucidate their reaction pathways. This guide provides a comprehensive comparison of derivatization (trapping) techniques and alternative methods for the validation of silylene reaction products, supported by experimental data and detailed protocols.

Introduction to Silylene Validation

Silylenes (R₂Si:) are highly reactive species that readily engage in a variety of chemical transformations, including insertion into σ-bonds and addition to π-systems.[1][2] The direct observation of silylenes is often challenging due to their short lifetimes.[3] Consequently, their existence is typically inferred by trapping them with specific reagents to form stable, characterizable derivatives. This process, known as derivatization, provides crucial evidence for the intermediacy of a silylene in a given reaction.

However, derivatization is not the sole method for silylene validation. A suite of spectroscopic and electrochemical techniques can provide direct or indirect evidence of silylene formation, offering complementary information to trapping experiments. This guide will compare and contrast these approaches, enabling researchers to select the most appropriate validation strategy for their specific research needs.

Derivatization: Trapping the Transient

Derivatization of silylenes involves their reaction with a "trapping agent" to yield a stable product that can be isolated and characterized using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ²⁹Si), Infrared (IR) spectroscopy, and single-crystal X-ray diffraction.[4] The choice of trapping agent is critical and depends on the expected reactivity of the silylene.

A general workflow for the generation, trapping, and analysis of a silylene is depicted below:

Figure 1. General workflow for silylene validation via derivatization.

Comparison of Common Trapping Agents

The efficacy of a trapping agent is determined by its reaction rate with the silylene and the stability of the resulting derivative. Below is a comparison of commonly employed trapping agents for N-heterocyclic silylenes (NHSis), a class of stable yet highly reactive silylenes.

Trapping Agent	Product Type	Typical Reaction Conditions	Yield	Notes
Alcohols (e.g., Ethanol (B145695), Methanol)	Alkoxysilane	Room temperature, neat or in a non-polar solvent.[4]	Quantitative	Rapid reaction, often diffusion-controlled. The resulting Si-O-H bond can be further derivatized.[4]
Water	Silanol (B1196071), Disiloxane (B77578)	Room temperature.[4]	High	Initial product is a silanol (R₂Si(H)OH), which may condense to a disiloxane (R₂Si(H)-O-Si(H)R₂).[4]
Iodomethane (CH₃I)	Methyl(iodo)silane	Room temperature, often in a sealed NMR tube.[4]	High	Insertion into the C-I bond is a characteristic reaction of silylenes.[4]
1,3-Dienes (e.g., 2,3-Dimethyl-1,3-butadiene)	Silacyclopentene	Room temperature or gentle heating.[4]	Good to high	[4+1] cycloaddition is a hallmark of silylene reactivity.[4]
Alkynes (e.g., Diphenylacetylene)	Silacyclopropene or subsequent rearrangement products	Varies, can require elevated temperatures for less reactive silylenes.	Moderate to high	The initial silacyclopropene can be unstable and undergo further reactions.
Azobenzene	1,2-Diaza-3-silacyclopropane or insertion products	Room temperature.	Good	Can lead to interesting cyclic structures.[5]
Elemental Sulfur (S₈) / Selenium (Se)	Cyclic silyl (B83357) sulfides/selenides	Room temperature, may require extended reaction times.[6]	High	Reaction often proceeds via a transient silanethione or silaneselone.[6]

Note: Yields are highly dependent on the specific silylene, trapping agent, and reaction conditions. The data presented is a qualitative summary based on literature reports.

Experimental Protocols for Derivatization

Protocol 1: Trapping of an N-Heterocyclic Silylene with Ethanol

Objective: To validate the formation of an NHSi by trapping it with ethanol to form a stable ethoxysilane (B94302) derivative.

Materials:

• N-heterocyclic silylene precursor

• Reducing agent (e.g., potassium graphite)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous ethanol

• Inert atmosphere glovebox or Schlenk line

• NMR tubes

Procedure:

• In an inert atmosphere glovebox, dissolve the NHSi precursor in anhydrous THF in a Schlenk flask.

• Add the reducing agent portion-wise at room temperature and stir the reaction mixture. The progress of the silylene formation can be monitored by a color change of the solution.

• Once the formation of the silylene is complete (as indicated by a distinct color, e.g., deep red), add a stoichiometric amount of anhydrous ethanol to the reaction mixture.

• Observe the disappearance of the color of the silylene solution, indicating its reaction with ethanol.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable deuterated solvent (e.g., C₆D₆) and transfer to an NMR tube.

• Acquire ¹H, ¹³C, and ²⁹Si NMR spectra to confirm the formation of the ethoxysilane derivative.

Protocol 2: Trapping of a Silylene with 2,3-Dimethyl-1,3-butadiene (B165502)

Objective: To confirm the generation of a silylene through a [4+1] cycloaddition reaction with a diene.

Materials:

• Silylene precursor

• Activation source (e.g., UV lamp for photolysis, or heating mantle for thermolysis)

• 2,3-Dimethyl-1,3-butadiene

• Anhydrous solvent (e.g., hexane (B92381) or toluene)

• Reaction vessel suitable for photolysis or thermolysis

• Standard work-up and purification supplies (e.g., silica (B1680970) gel for chromatography)

Procedure:

• Dissolve the silylene precursor and an excess of 2,3-dimethyl-1,3-butadiene in an anhydrous solvent in the reaction vessel.

• Degas the solution by several freeze-pump-thaw cycles.

• Initiate the reaction by either irradiating the solution with a UV lamp or by heating to the required temperature for a specified period.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the solvent in vacuo.

• Purify the residue by column chromatography on silica gel to isolate the silacyclopentene product.

• Characterize the purified product by NMR spectroscopy, mass spectrometry, and, if possible, single-crystal X-ray diffraction.

Alternatives to Derivatization

While derivatization is a powerful tool, it provides indirect evidence for the presence of a silylene. Alternative methods can offer direct observation or characterization of the silylene itself.

Figure 2. Alternative methods for the direct validation of silylenes.

Comparison of Alternative Validation Methods

Method	Information Obtained	Advantages	Limitations
UV-Vis Spectroscopy	Electronic transitions	Provides direct evidence of silylene formation and allows for monitoring of its concentration and lifetime.[3]	Only applicable to silylenes with a chromophore; spectra can be broad and lack detailed structural information.
Cyclic Voltammetry (CV)	Redox potentials (oxidation and reduction)	Offers insights into the electronic properties (HOMO/LUMO levels) of the silylene.[7][8]	Provides indirect structural information; redox processes can be irreversible, complicating interpretation.[7][8]
Electron Paramagnetic Resonance (EPR) Spectroscopy	Characterization of radical ions	Useful for studying the one-electron reduction or oxidation of silylenes, providing information on spin density distribution.[9][10]	Requires the generation of a paramagnetic species; not applicable to the neutral, diamagnetic silylene.
Direct Mass Spectrometry (e.g., ESI-MS)	Mass-to-charge ratio	Can confirm the molecular weight of the silylene, especially for stable, isolable examples.	Fragmentation patterns can be complex; may not be suitable for highly reactive, transient silylenes.
Computational Chemistry (e.g., DFT)	Structure, stability, spectroscopic properties, reaction pathways	Can predict the feasibility of silylene formation and its reactivity, complementing experimental data.	Theoretical predictions must be validated by experimental results; accuracy depends on the level of theory and model used.

Experimental Protocol for an Alternative Method

Protocol 3: Cyclic Voltammetry of a Stable Silylene

Objective: To determine the oxidation and reduction potentials of a stable N-heterocyclic silylene.

Materials:

• Stable N-heterocyclic silylene

• Anhydrous, degassed solvent (e.g., THF or 1,2-dichlorobenzene)

• Supporting electrolyte (e.g., tetrabutylammonium (B224687) perchlorate, Bu₄NClO₄)

• Three-electrode electrochemical cell (working, reference, and counter electrodes)

• Potentiostat

• Inert atmosphere glovebox

Procedure:

• Inside an inert atmosphere glovebox, prepare a solution of the stable silylene and the supporting electrolyte in the anhydrous, degassed solvent.

• Assemble the three-electrode cell with the prepared solution. A common setup includes a glassy carbon or platinum working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) or saturated calomel (B162337) electrode (SCE) reference electrode.

• Connect the electrodes to the potentiostat.

• Perform the cyclic voltammetry experiment by scanning the potential from an initial value to a final value and then back to the initial potential at a set scan rate (e.g., 100 mV/s).

• Record the resulting voltammogram (current vs. potential).

• Analyze the voltammogram to determine the peak potentials for oxidation and reduction events. Reversible processes will show both anodic and cathodic peaks of similar magnitude.

Conclusion

The validation of silylene reaction products is a critical step in understanding and harnessing the reactivity of these important silicon intermediates. Derivatization through trapping reactions provides unequivocal evidence of their formation by yielding stable, characterizable products. A variety of trapping agents are available, each with its own characteristic reactivity profile.

In parallel, a suite of alternative validation methods offers direct insight into the physical and electronic properties of silylenes. Spectroscopic techniques like UV-Vis can provide real-time monitoring, while electrochemical methods such as cyclic voltammetry probe their electronic structure. Computational studies serve as a powerful predictive and corroborative tool.

For a comprehensive and unambiguous validation of silylene involvement in a reaction, a combination of derivatization experiments with one or more of the alternative methods is highly recommended. This multi-pronged approach provides a more complete picture of the silylene's identity, stability, and reactivity, thereby accelerating research and development in organosilicon chemistry and related fields.

References

• 1. N-heterocyclic silylene - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. Silylene [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Silylenes

For researchers and professionals in the fast-paced world of drug development, the safe management and disposal of chemical waste are paramount. Silylenes, as highly reactive divalent silicon compounds, demand specific and meticulous disposal procedures to ensure the safety of laboratory personnel and maintain environmental compliance. This guide provides essential, step-by-step information for the proper disposal of silylenes, addressing both stable and transient reactive species.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for the specific silylene compound. Due to their reactive nature, all handling and disposal operations involving silylenes must be conducted within a well-ventilated fume hood.[1] Appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant laboratory coat, and chemical-resistant gloves, is mandatory.[1]

Silylene Waste Categorization and Disposal Strategy

The appropriate disposal method for silylenes is dictated by their stability and reactivity. Silylenes can be broadly categorized as either stable, isolable compounds (such as some N-heterocyclic silylenes) or highly reactive, transient species.

For unwanted, expired, or residual neat silylene reagents in their original containers, it is recommended to not attempt to quench the material. Instead, these should be securely sealed, clearly labeled as hazardous waste, and disposed of through your institution's Environmental Health and Safety (EHS) department.[2] Wrapping the cap with Parafilm can provide an extra layer of security.[2]

Reaction mixtures containing silylenes must be carefully and completely quenched as part of the experimental procedure before being collected for waste disposal. [2] The quenched material should be collected in a separate, properly labeled hazardous waste container, listing all constituents of the mixture to avoid incompatible materials being mixed.[2]

Compound Category	Primary Hazard	Recommended Disposal Method	Key Safety Precautions
Highly Reactive Silylenes	Air and moisture sensitive, potentially pyrophoric	Neat Reagents: Direct disposal of the sealed container through EHS.[2] Reaction Mixtures: In-situ quenching followed by hazardous waste collection.[2]	Always handle under an inert atmosphere. Do not attempt to quench neat, unexpired reagents.
Stable Silylenes	Varies by compound; consult SDS	Neat Reagents: Direct disposal of the sealed container through EHS. Reaction Mixtures: Follow standard procedures for the specific compound.	Even stable silylenes can be reactive; handle with care and consult the SDS.
Chlorosilanes	Highly reactive with water, corrosive	Controlled hydrolysis by slowly adding to a basic solution, often diluted in an inert solvent.[1]	Perform in a fume hood, wear appropriate PPE, and control the rate of addition to manage the exothermic reaction.[1]
Silyl Hydrides	Flammable, reactive with water and alcohols	Controlled quenching with a less reactive alcohol (e.g., isopropanol) in an inert solvent.[1]	Work in a fume hood, use an inert solvent for dilution, and add the quenching agent slowly.[1]

Experimental Protocol: Quenching of a Highly Reactive Silylene Reaction Mixture

This protocol outlines a general procedure for quenching a reaction mixture containing a highly reactive silylene. This should be performed in a fume hood under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Reaction mixture containing the silylene in an appropriate flask.

• Inert solvent (e.g., toluene (B28343), hexane) for dilution.[3]

• Quenching agent: Isopropanol (B130326).[3]

• Secondary quenching agent: Methanol (B129727).[3]

• Final quenching agent: Water.[3]

• Ice bath.[3]

• Stir plate and stir bar.

• Appropriate hazardous waste container.

Procedure:

• Cool the Reaction Mixture: Place the flask containing the silylene reaction mixture in an ice bath to cool it.[3]

• Dilute with Inert Solvent: If necessary, dilute the reaction mixture with a high-boiling point inert solvent like toluene to better manage the heat of reaction.[3]

• Initial Quenching with Isopropanol: Slowly add isopropanol dropwise to the cooled and stirred reaction mixture. Continue the slow addition until no further evolution of gas or heat is observed.[3]

• Secondary Quenching with Methanol: Once the reaction with isopropanol has subsided, slowly add methanol as a more reactive quenching agent to ensure the complete destruction of any remaining silylene.[3]

• Final Quenching with Water: After the reaction with methanol is complete, cautiously add water to the mixture to neutralize any remaining reactive species.[3]

• Equilibrate to Room Temperature: Allow the quenched mixture to slowly warm to room temperature while continuing to stir.

• Waste Collection: Transfer the fully quenched and neutralized mixture to a designated hazardous waste container. Ensure the container is properly labeled with all chemical constituents and their approximate concentrations.

Caption: Decision workflow for the proper disposal of silylene waste.

By adhering to these procedures, laboratories can effectively manage the risks associated with silylene disposal, ensuring a safe research environment and responsible chemical waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 3. epfl.ch [epfl.ch]

Essential Safety and Logistical Information for Handling Silylene

Disclaimer: Silylenes are highly reactive and unstable intermediates that are typically generated in-situ for immediate use in reactions.[1][2] Direct handling of isolated silylene is generally not feasible in a standard laboratory setting. The following guidance focuses on the safe handling of common precursors used to generate silylenes, which are often pyrophoric, air-sensitive, and/or toxic. Always consult the specific Safety Data Sheet (SDS) for the precursor you are using before beginning any work.[3]

This guide provides essential, step-by-step procedural information for researchers, scientists, and drug development professionals on the safe handling and disposal of silylene precursors.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) is the most critical line of defense against the hazards associated with silylene precursors. A risk assessment should be conducted to determine the appropriate level of PPE required for the specific chemicals and procedures being used.

Summary of Recommended Personal Protective Equipment

Body Part	Recommended PPE	Rationale
Respiratory Protection	- For low concentrations: N95 respirator or half-mask air-purifying respirator with appropriate cartridges for organic vapors/acid gases. - For high-risk operations, confined spaces, or emergencies: A positive-pressure, self-contained breathing apparatus (SCBA) or a powered air-purifying respirator (PAPR) is necessary.[4][5]	Silylene precursors can be respiratory irritants or toxic if inhaled.[6][7][8] Pyrophoric precursors like silane (B1218182) can spontaneously ignite in air, producing harmful combustion products such as silica (B1680970) dust.[6]
Eye and Face Protection	- Minimum: Safety goggles with side shields to protect against splashes.[3][4] - High-risk tasks (e.g., transfers, reactions under pressure): A face shield worn over safety goggles is required for full-face protection.[4]	Protects against chemical splashes, which can cause serious eye irritation or burns, and from potential rapid reactions or fires.[7]
Hand Protection	- Chemical-resistant gloves are mandatory. [3] - Recommended materials: Nitrile, neoprene, or butyl rubber gloves.[4] - For highly pyrophoric materials: A double layer of gloves (e.g., nitrile inner, neoprene outer) is recommended.	Prevents skin contact and absorption of harmful chemicals.[4][7] The choice of glove material should be based on the specific precursor and any solvents being used.
Body Protection	- Flame-retardant lab coat or apron. [4][9] - For larger scale operations or high-risk procedures: A chemical-resistant suit may be necessary.[4] - Footwear: Closed-toe shoes made of a non-porous material are required.[4]	Protects skin from accidental spills and splashes.[4] Flame-retardant clothing is crucial when working with pyrophoric materials.

Operational Plan: Handling Silylene Precursors

All handling of reactive silylene precursors must be conducted in a well-ventilated fume hood or glovebox.[3] Ensure that an appropriate fire extinguisher (e.g., Class D for flammable metals, or as specified in the SDS) and a safety shower/eyewash station are readily accessible.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation and Pre-Reaction Setup:

  • Thoroughly review the Safety Data Sheet (SDS) for all chemicals to be used.

  • Ensure the fume hood or glovebox is clean and free of clutter.

  • Assemble and inspect all glassware for cracks or defects. Glassware should be oven-dried or flame-dried to remove any moisture.

  • Prepare a quenching bath (e.g., a solution of a less reactive alcohol in an inert solvent) for any residual reactive material.[3]

  • Ensure all necessary PPE is donned correctly before handling any chemicals.[10]

• Handling and Transfer of Reagents:

  • Work with the smallest possible quantities of reactive precursors.

  • Use an inert atmosphere (e.g., nitrogen or argon) for the transfer and reaction of air- and moisture-sensitive compounds.

  • For pyrophoric liquids, use proper syringe and cannula techniques for transfers.

  • For pyrophoric solids, transfers should be conducted in a glovebox.

  • Avoid contact with air and moisture.[8]

• During the Reaction:

  • Continuously monitor the reaction for any signs of an uncontrolled reaction, such as a rapid increase in temperature or pressure.

  • Keep the fume hood sash at the lowest possible height while still allowing for safe manipulation.

• Post-Reaction Workup and Quenching:

  • Carefully and slowly quench any excess reactive precursors. This often involves the controlled addition of a less reactive substance, such as isopropanol, followed by water.[3]

  • The quenching process should be performed in a fume hood, and the reaction vessel may need to be cooled in an ice bath to control the rate of reaction.

Disposal Plan

Proper disposal of chemical waste is crucial to ensure safety and environmental compliance.

Disposal of Silylene Precursors and Contaminated Materials:

• Reactive Waste: Highly reactive waste, such as unquenched silylene precursors, must be fully neutralized before disposal. This involves a controlled quenching procedure as described above.[3]

• Contaminated Solids: Solid waste, such as silica gel from chromatography or contaminated filter paper, should be collected in a designated, sealed container.[11] The container must be clearly labeled as "Waste Silica" or with the names of the specific chemical contaminants.[12]

• Contaminated Solvents: Solvents used in the reaction or for rinsing glassware should be collected in a designated hazardous waste container. Do not mix incompatible waste streams.

• Empty Containers: Empty containers of acutely hazardous chemicals must be triple-rinsed with a suitable solvent.[13] This rinsate must be collected and disposed of as hazardous waste.[13]

Workflow for Safe Handling of Silylene Precursors

Caption: Logical workflow for the safe handling of silylene precursors.

References

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